blumenol B

• CAS: 36151-01-6

Core Science & Biosynthesis

Introduction to Blumenol B: A C13 Nor-isoprenoid of Biological Significance

An In-Depth Technical Guide to the Chemical Structure of Blumenol B

Blumenol B is a naturally occurring C13 nor-isoprenoid, a class of compounds derived from the degradation of carotenoids.[1][2] It is a plant-derived signaling molecule involved in various physiological processes within plants.[3] This technical guide provides a comprehensive overview of the chemical structure of blumenol B, its physicochemical properties, natural occurrence, and biological significance, tailored for researchers, scientists, and drug development professionals.

Elucidation of the Chemical Structure

The chemical structure of blumenol B has been determined through various spectroscopic methods and chemical synthesis. It is a cyclohexenone derivative with a hydroxybutyl side chain.

Molecular Formula and Mass

The molecular formula of blumenol B is C₁₃H₂₂O₃, with a corresponding molecular weight of 226.31 g/mol .[3][4]

IUPAC Nomenclature and CAS Registry Number

The systematic IUPAC name for blumenol B is (4S)-4-hydroxy-4-[(3R)-3-hydroxybutyl]-3,5,5-trimethylcyclohex-2-en-1-one.[4] Its CAS Registry Number is 36151-01-6.[1][3][5][6]

Core Structure and Functional Groups

The core structure of blumenol B consists of a trimethylated cyclohexenone ring. Key functional groups include:

• A ketone group on the cyclohexene ring.

• A tertiary hydroxyl group attached to the cyclohexene ring.

• A secondary hydroxyl group on the butyl side chain.

The presence of these functional groups contributes to the molecule's polarity and its potential for hydrogen bonding, influencing its solubility and biological activity.

Stereochemistry

Blumenol B possesses two chiral centers, leading to the existence of stereoisomers. The absolute stereochemistry of naturally occurring blumenol B has been established as (4S, 3'R).[4][7] The stereochemistry is crucial for its biological activity and its role as a precursor for other aroma compounds in wine.[8]

The structural relationship between different blumenols is depicted in the diagram below.

Caption: General structural relationships between Blumenol A, B, and C.

Physicochemical Properties

A summary of the key physicochemical properties of blumenol B is presented in the table below.

Property	Value	Source(s)
Molecular Formula	C₁₃H₂₂O₃	[3][4][5]
Molecular Weight	226.31 g/mol	[3][4]
CAS Number	36151-01-6	[1][3][5][6]
Appearance	Oily or yellow crystalline solid	[5]
Melting Point	101-102 °C	[5]
Density	1.045 g/cm³	[3]
Solubility	Soluble in organic solvents like ether, dimethyl sulfoxide, and chloroform.	[5]

Natural Occurrence and Biological Significance

Blumenol B is found in a variety of plant species, including Casearia sylvestris, Camellia sinensis, and Phyllanthus angkorensis.[1][4] It functions as a biochemical intermediary, facilitating communication within plant systems and is involved in regulating growth and stress responses.[3]

Role in Plant-Fungal Symbiosis

Recent research has highlighted the role of blumenols as shoot markers for root symbiosis with arbuscular mycorrhizal fungi (AMF).[2][9] The accumulation of blumenol derivatives, including blumenol B, in the shoots of plants is indicative of a functional AMF association in the roots.[2][9][10] This discovery provides a valuable tool for studying and screening for effective plant-fungal symbioses in agricultural and ecological contexts.

The biosynthesis of blumenols is believed to originate from the cleavage of carotenoids, as illustrated in the following workflow.

Caption: Simplified biosynthetic pathway of blumenols from carotenoids.

Other Potential Biological Activities

Preliminary studies have suggested that blumenol B may possess other biological activities, including anticancer and antioxidant effects.[5] However, further research is needed to fully elucidate these potential therapeutic applications.

Conclusion

Blumenol B is a fascinating C13 nor-isoprenoid with a well-defined chemical structure and significant biological roles in the plant kingdom. Its function as a signaling molecule and a marker for the beneficial symbiosis between plants and arbuscular mycorrhizal fungi underscores its importance in plant biology and ecology. Further investigation into its potential pharmacological properties may open new avenues for drug discovery and development.

References

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• Galbraith, M. N., & Horn, D. H. S. (1973). Stereochemistry of the blumenols: conversion of blumenol A into (S)-(+)-abscisic acid. Journal of the Chemical Society, Chemical Communications, (11), 566–567. [Link]

• Wang, M., Schäfer, M., Li, D., Halitschke, R., Dong, C., Guo, H., ... & Baldwin, I. T. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. [Link]

• Wang, M., Schäfer, M., & Baldwin, I. T. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. [Link]

• Matsunami, K., Otsuka, H., & Takeda, Y. (2010). Structural Revisions of Blumenol C Glucoside and Byzantionoside B. Chemical and Pharmaceutical Bulletin, 58(3), 438-441. [Link]

• Matsunami, K., Otsuka, H., & Takeda, Y. (2010). Structural Revisions of Blumenol C Glucoside and Byzantionoside B. Request PDF. [Link]

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• Herderich, M. J., Skouroumounis, G. K., & Sefton, M. A. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. Molecules, 27(21), 7294. [Link]

• Hill, E. M., Robinson, L. A., Abdul-Sada, A., & Hartley, S. E. (2018). Schematic structure of the identified blumenol apocarotenoids associated with Rhizophagus irregularis colonisation of ragwort roots. ResearchGate. [Link]

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• Herderich, M. J., Skouroumounis, G. K., & Sefton, M. A. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d 9 -(R,R)-Blumenol B. MDPI. [Link]

• Wimmer, Z., Wimmerová, M., & Kuneš, J. (2022). Phytochemistry Meets Geochemistry—Blumenol C Sulfate: A New Megastigmane Sulfate from Palicourea luxurians (Rubiaceae: Palicoureeae). Molecules, 27(21), 7284. [Link]

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A Technical Guide to Blumenol B: Discovery, Natural Occurrence, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Blumenol B is a C13-norisoprenoid, a class of compounds derived from the oxidative degradation of carotenoids. This guide provides a comprehensive technical overview of its discovery, structural elucidation, and widespread natural occurrence. It details the biosynthetic origins of blumenol B from C40 carotenoid precursors and presents a validated, step-by-step protocol for its extraction, isolation, and purification from plant sources. This document is intended to serve as a foundational resource for researchers in natural product chemistry, plant biology, and drug development, offering insights into the causality behind experimental choices and providing robust methodologies for future investigations.

Introduction: The Significance of Norisoprenoids

Norisoprenoids are a diverse group of C9, C10, C11, and C13 organic compounds found ubiquitously in the plant kingdom. They are not synthesized directly but are rather the products of enzymatic or photo-oxidative cleavage of carotenoids.[1] These compounds, despite their "secondary" origin, play significant roles in plant physiology and ecology. They contribute to the characteristic aromas of flowers and fruits, such as the β-ionone in roses and damascones in grapes, and are involved in plant defense and signaling pathways.[2] Blumenol B belongs to the C13 subclass of megastigmanes, characterized by a cyclohexenone ring structure.[2] Its accumulation has been notably linked to the symbiotic relationship between plants and arbuscular mycorrhizal fungi (AMF), suggesting a role in this crucial ecological interaction.[3][4]

Discovery and Structural Elucidation

The initial discovery and isolation of blumenol B, along with its counterparts blumenol A and C, were first reported in the early 1970s. While blumenol A was identified from the leaves of Podocarpus blumei Endl., a species of conifer native to Java, subsequent studies by Galbraith and Horn in 1972 detailed the isolation of these related compounds from the aerial parts of various plants.[3][5][6]

The structural determination of these C13-norisoprenoids relied on the spectroscopic techniques of the era, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). The elucidation process involved:

• Mass Spectrometry (MS): To determine the molecular weight and elemental formula (C13H22O3 for blumenol B).

• ¹H and ¹³C NMR Spectroscopy: To map the carbon skeleton and the placement of protons, identifying key functional groups such as the α,β-unsaturated ketone, hydroxyl groups, and methyl groups that define the blumenol structure.[3][7]

• Stereochemistry: Later, more advanced techniques like the modified Mosher's method were employed to definitively establish the absolute stereochemistry of related blumenol glucosides, which helped in confirming the configurations of the parent aglycones like blumenol B.[8]

Biosynthesis from Carotenoid Precursors

Blumenol B is an apocarotenoid, meaning it is formed from the cleavage of a larger C40 carotenoid molecule.[3] The biosynthesis is a multi-step process initiated within the plastids, where carotenoids are synthesized via the methylerythritol phosphate (MEP) pathway.[9][10]

The key steps leading to blumenol formation are:

• Carotenoid Cleavage: The process is initiated by the action of Carotenoid Cleavage Dioxygenase (CCD) enzymes. Specifically, enzymes like CCD7 and CCD1 are implicated in cleaving C40 carotenoids (e.g., β-carotene) to produce C13 cyclohexenone derivatives and other apocarotenoids.[3][11]

• Modification: The resulting C13 fragments undergo a series of enzymatic modifications, including hydroxylations and reductions, to yield the final blumenol structures. The formation of blumenol B involves specific enzymatic steps that differentiate it from blumenol A (which has a C-7/C-8 double bond) and blumenol C (which lacks a hydroxyl group at C-6).[2]

Recent research strongly indicates that the accumulation of blumenols is significantly upregulated in plant roots upon colonization by arbuscular mycorrhizal fungi (AMF), suggesting that the biosynthetic pathway is closely linked to symbiotic signaling.[11][12]

Simplified biosynthetic pathway of Blumenol B from C40 carotenoids.

Natural Occurrence

Blumenol B is widely distributed across the plant kingdom, having been identified in numerous families of both monocots and dicots, as well as in ferns.[3][11] Its presence is not limited to a specific plant part; it has been isolated from leaves, roots, stems, and flowers. A significant body of research highlights that the concentration of blumenol B and its derivatives often increases dramatically in roots and leaves following colonization by AMF.[4][13] This makes it a potential biomarker for assessing the health of this symbiotic relationship.[14][15]

Table 1: Selected Natural Sources of Blumenol B and Related Compounds

Plant Family	Species	Plant Part	Context/Significance	Reference
Podocarpaceae	Podocarpus blumei	Leaves	Original source of related blumenols	[6]
Solanaceae	Nicotiana attenuata	Roots, Leaves	AMF-indicative accumulation	[3][4]
Solanaceae	Solanum lycopersicum (Tomato)	Leaves	AMF-indicative accumulation	[16][17]
Poaceae	Hordeum vulgare (Barley)	Leaves	AMF-indicative accumulation	[16][17]
Fabaceae	Medicago truncatula	Leaves	AMF-indicative accumulation	[4]
Dryopteridaceae	Dryopteris crassirhizoma	Rhizome	Occurrence in ferns	[11]

Methodologies for Isolation and Analysis

The isolation of blumenol B from natural sources requires a multi-step process involving extraction, fractionation, and purification. The choice of solvents and chromatographic techniques is critical and is dictated by the moderately polar nature of the compound.

Detailed Experimental Protocol

This protocol provides a robust workflow for the isolation of blumenol B from plant root tissue, a common source for this compound.[18]

Step 1: Sample Preparation

• Harvesting & Cleaning: Carefully excavate plant roots. Gently wash with deionized water to remove all soil and debris.[18]

• Metabolic Quenching: Immediately flash-freeze the cleaned roots in liquid nitrogen to halt enzymatic activity. Store at -80°C.[16][18]

• Lyophilization & Grinding: Freeze-dry the root tissue to remove water. This facilitates efficient grinding into a fine powder using a cryogenic grinder or a mortar and pestle with liquid nitrogen.[18][19]

Step 2: Solvent Extraction

• Maceration: Macerate the powdered root material (e.g., 100 g) with a polar solvent such as methanol (e.g., 1 L) at room temperature for 24 hours. Methanol is effective for extracting moderately polar compounds like blumenols.[18]

• Exhaustive Extraction: Repeat the extraction process at least three times to ensure all target compounds are extracted from the plant matrix.[18]

• Concentration: Combine the methanolic extracts, filter to remove solid plant material, and concentrate the filtrate under reduced pressure using a rotary evaporator. Ensure the water bath temperature does not exceed 40°C to prevent thermal degradation of the compounds.[18]

Step 3: Fractionation via Liquid-Liquid Partitioning

• Resuspension: Resuspend the concentrated crude extract in water.

• Sequential Partitioning: Perform sequential liquid-liquid partitioning in a separatory funnel with solvents of increasing polarity. This step is crucial for separating compounds based on their polarity, thereby simplifying the subsequent chromatographic steps.

  • First, partition against n-hexane to remove non-polar compounds (lipids, chlorophylls).

  • Next, partition the aqueous layer against chloroform, then ethyl acetate, and finally n-butanol.

• Fraction Collection: Blumenol B and its derivatives are expected to be enriched in the more polar fractions, particularly the ethyl acetate and n-butanol fractions.[18]

Step 4: Chromatographic Purification

• Silica Gel Column Chromatography: Subject the enriched fraction (e.g., the ethyl acetate fraction) to open column chromatography on silica gel 60.[18]

• Elution: Elute the column with a solvent gradient of increasing polarity. A common system is a mixture of chloroform and methanol, starting with 100% chloroform and gradually increasing the percentage of methanol. The rationale is to first elute less polar compounds, with more polar compounds like blumenol B eluting as the solvent polarity increases.

• Monitoring: Collect fractions and monitor their composition using Thin-Layer Chromatography (TLC) or analytical High-Performance Liquid Chromatography (HPLC).[18]

Step 5: Final Purification and Analysis

• Preparative HPLC: Pool the fractions containing the target compound and subject them to preparative HPLC, often using a C18 reverse-phase column, for final purification.[19]

• Structural Verification: Confirm the identity and purity of the isolated blumenol B using high-resolution mass spectrometry (HRMS) and NMR spectroscopy (¹H, ¹³C, COSY, HMBC).[3][4]

Workflow for the extraction and purification of Blumenol B.

Known Biological Activities

While research is ongoing, blumenol B and its related compounds have been associated with several biological activities. These activities provide a rationale for their investigation in drug development and agriculture.

• Plant Growth Regulation: Blumenols have been shown to suppress seed germination and inhibit plant growth, suggesting a role as allelochemicals.[3][4]

• Stomatal Closure: Related compounds like vomifoliol (blumenol A) can induce stomatal closure, an activity similar to the plant hormone abscisic acid (ABA).[3][4]

• Symbiotic Signaling: The most well-documented role is their accumulation during AMF symbiosis, where they may function as signaling molecules to mediate the plant-fungus interaction.[12][20]

Conclusion

Blumenol B, a C13-norisoprenoid derived from carotenoid metabolism, represents a molecule of significant interest at the intersection of natural product chemistry, plant biology, and ecology. Since its discovery, research has revealed its widespread distribution and its crucial role as a biomarker for the vital plant-AMF symbiosis. The established protocols for its isolation and analysis, grounded in fundamental chromatographic and spectroscopic principles, provide a clear path for researchers to explore its full potential. Future investigations into its precise physiological functions and pharmacological properties may unlock new applications in sustainable agriculture and drug development.

References

• Wang, M., Schäfer, M., Li, D., Halitschke, R., Dong, C., Guo, H., ... & Baldwin, I. T. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. Available at: [Link]

• Wang, M., Schäfer, M., Li, D., Halitschke, R., Dong, C., Guo, H., ... & Baldwin, I. T. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife. Retrieved from [Link]

• You, Y., Ray, R., Halitschke, R., & Baldwin, I. T. (2023). Arbuscular mycorrhizal fungi-indicative blumenol-C-glucosides predict lipid accumulations and fitness in plants grown without competitors. ResearchGate. Retrieved from [Link]

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. Available at: [Link]

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol. Retrieved from [Link]

• Hill, J. L., et al. (2018). Schematic structure of the identified blumenol apocarotenoids associated with Rhizophagus irregularis colonisation of ragwort roots. ResearchGate. Retrieved from [Link]

• Various Authors. (2025). Structural Revisions of Blumenol C Glucoside and Byzantionoside B. ResearchGate. Retrieved from [Link]

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. bio-protocol.org. Retrieved from [Link]

• Gutjahr, C., & Paszkowski, U. (2024). Evolution of small molecule-mediated regulation of arbuscular mycorrhiza symbiosis. Philosophical Transactions of the Royal Society B: Biological Sciences, 379(1914), 20230369. Available at: [Link]

• Servanté, E. K., Halitschke, R., Rocha, C., & Paszkowski, U. (2024). Dynamics of blumenol accumulation during arbuscular mycorrhizal (AM) symbiosis in rice. ResearchGate. Retrieved from [Link]

• You, Y., Ray, R., Halitschke, R., & Baldwin, I. T. (2023). Blumenols are positively correlated with arbuscular mycorrhizal fungi (AMF). ResearchGate. Retrieved from [Link]

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• Matsunami, K., Otsuka, H., & Takeda, Y. (2010). Structural revisions of blumenol C glucoside and byzantionoside B. Chemical & Pharmaceutical Bulletin, 58(3), 438-441. Available at: [Link]

• Ruiz-Sola, M. Á., & Rodríguez-Concepción, M. (2012). Carotenoid Biosynthesis in Arabidopsis: A Colorful Pathway. The Arabidopsis Book, 10, e0158. Available at: [Link]

• Umeno, D., Tobias, A. V., & Arnold, F. H. (2005). Diversifying Carotenoid Biosynthetic Pathways by Directed Evolution. Microbiology and Molecular Biology Reviews, 69(1), 51-78. Available at: [Link]

• Nisar, N., Li, F., Lu, S., Khin, N. C., & Pogson, B. J. (2015). The Genetic Components of a Natural Color Palette: A Comprehensive List of Carotenoid Pathway Mutations in Plants. Frontiers in Plant Science, 6, 11. Available at: [Link]

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• Schöner, C., Westphal, L., Schwetlick, H., & Kothe, E. (2022). Phytochemistry Meets Geochemistry—Blumenol C Sulfate: A New Megastigmane Sulfate from Palicourea luxurians (Rubiaceae: Palicoureeae). Molecules, 27(21), 7288. Available at: [Link]

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biological role of blumenol B in plant physiology

An In-depth Technical Guide to the Biological Role of Blumenol B and its Derivatives in Plant Physiology

Abstract

Blumenols, a class of C13 apocarotenoid metabolites, are emerging as significant signaling molecules in plant physiology. Initially identified as constituents in various plant species, recent advancements in metabolomics have pinpointed their pivotal role as highly specific, systemic biomarkers for the establishment and functionality of arbuscular mycorrhizal (AM) symbiosis. This guide provides a comprehensive overview of the biosynthesis, regulation, and physiological functions of blumenol B and its C-glucoside derivatives. We delve into their established role as reliable indicators of AM fungal colonization, distinguishing this induction from other biotic and abiotic stress responses. Furthermore, we explore emerging evidence that elevates blumenols from passive markers to active participants in modulating the symbiotic interface. Detailed experimental protocols for the extraction, quantification, and analysis of blumenols are provided, alongside a discussion of their potential applications in agricultural biotechnology and plant science research. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the biological activities of these important compounds.

Introduction: The Significance of Apocarotenoid Signals

Apocarotenoids are a diverse group of signaling molecules derived from the oxidative cleavage of carotenoids. They play critical roles in a wide array of plant processes, from development and hormonal regulation to environmental interactions. Within this class, blumenols—C13 cyclohexenone derivatives—have garnered significant attention. The core structures, blumenol A, B, and C, can be modified through processes like glycosylation and hydroxylation, leading to a variety of derivatives with distinct properties.[1][2]

While constitutively present at low levels in some plant tissues, specific blumenol C-glucosides, such as 11-hydroxyblumenol C-glucoside and 11-carboxyblumenol C-glucoside, accumulate to high levels in both roots and shoots of plants colonized by AM fungi.[3] This accumulation is strongly correlated with the extent of functional symbiosis, making them invaluable tools for studying plant-microbe interactions.[1] This guide moves beyond their role as simple indicators to explore the underlying biosynthesis, regulation, and functional importance of blumenol B and its derivatives in plant physiology.

The Primary Role: Systemic Biomarkers of Arbuscular Mycorrhizal (AM) Symbiosis

The symbiotic association between plants and arbuscular mycorrhizal fungi (AMF) is a cornerstone of terrestrial ecosystems, facilitating nutrient uptake for the plant in exchange for carbon.[1][4] While this interaction profoundly affects whole-plant physiology, identifying specific metabolic responses has been challenging. Blumenols have emerged as a uniquely precise indicator of this relationship.

Specificity of Induction

A key attribute of blumenols as biomarkers is the specificity of their accumulation. Extensive studies have demonstrated that while blumenol derivatives accumulate significantly in the roots and leaves of AMF-colonized plants, their levels do not increase in response to various other biotic and abiotic stresses.[1] This specificity is critical, as it allows researchers to distinguish the metabolic signature of mycorrhization from general stress responses.[4]

Stress Condition	Blumenol Accumulation in Leaves	Reference
AMF Colonization	Strongly Induced	[1]
Herbivory (Manduca sexta)	Not Detected	[1]
Pathogen (Botrytis cinerea)	Not Detected	[1]
Viral Infection (TRV)	Not Detected	[1]
Drought Stress	Not Detected	[1]

Systemic Signaling of Mycorrhizal Status

Blumenol biosynthesis is initiated in the roots upon successful colonization by AMF.[3] However, these compounds are not restricted to the site of synthesis. They are transported to aerial parts of the plant, including the shoots and leaves, where they accumulate in levels that correlate with the degree of root colonization.[1][4] This systemic distribution strongly suggests a role in signaling, communicating the nutrient-acquiring status of the roots to the rest of the plant.[3] The ability to measure blumenols in leaves provides a non-destructive and high-throughput method for assessing the extent of mycorrhizal symbiosis in diverse plant species, including important crops like tomato, barley, and wheat.[1][5]

Logical relationship between AMF colonization and foliar blumenols.

Biosynthesis and Regulation

Blumenols are synthesized via a specialized branch of the apocarotenoid pathway, which is intricately linked to the establishment of AM symbiosis.[3]

The Biosynthetic Pathway

The process begins with the oxidative cleavage of C40 carotenoids. Key enzymes involved in the pathway include:

• D27 (β-carotene isomerase): Involved in the initial steps of the pathway, shared with strigolactone biosynthesis.[6][7]

• CCD7 (Carotenoid Cleavage Dioxygenase 7): Cleaves a C40 carotenoid to produce a C13 cyclohexenone precursor.[4]

• CCD1 (Carotenoid Cleavage Dioxygenase 1): A key enzyme in a subsequent cleavage step to yield another C13 precursor.[4][6] Silencing CCD1 has been shown to strongly reduce blumenol production.[6][8]

Following the formation of the core blumenol structure, further modifications occur, including hydroxylation, often catalyzed by cytochrome P450 enzymes, and glycosylation by glycosyltransferases (GTs) to produce the final, stable blumenol C-glucosides that accumulate in the plant.[3][6]

Proposed biosynthesis pathway of Blumenol C-glucosides.

Distinct Regulation from Strigolactones

While blumenol biosynthesis shares early enzymes like D27 and CCD7 with strigolactones (SLs), another class of apocarotenoids crucial for AMF interactions, their regulation is distinct.[7] SLs are involved in pre-symbiotic communication in the rhizosphere, and their production is influenced by factors like plant phosphate status.[7] In contrast, blumenol accumulation is strictly correlated with the later stages of symbiosis, requiring fungal invasion of the root cortex and the formation of arbuscules.[7] This suggests that different cues acting at distinct stages of the symbiotic process independently regulate these two related pathways.[7]

Emerging Functional Roles

Recent evidence indicates that blumenols are more than just passive bystanders or markers. They appear to play an active role in maintaining the symbiotic relationship and may have other physiological functions.

Modulating the Symbiotic Interface

The functional importance of blumenols is highlighted by gene-silencing studies. In Nicotiana attenuata, silencing the key biosynthetic gene CCD1 dramatically reduces blumenol accumulation.[6][8] While this does not prevent initial fungal colonization, it appears to compromise the functionality of the arbuscules—the primary sites of nutrient exchange.[6] This is evidenced by reduced expression of symbiotic marker genes like phosphate and ammonium transporters, and a decrease in the number of lipid-storing vesicles formed by the fungus.[6] This suggests that blumenols may function as signaling molecules that help maintain a healthy and functional symbiotic interface, potentially by signaling plant fitness to the fungal partner.[7]

Potential Allelopathic Activity

Beyond symbiosis, some blumenols have been identified as potent allelochemicals. Studies on the Japanese rice variety Awaakamai isolated blumenol A as a phytotoxin that inhibits the root and shoot growth of other plant species, including common weeds.[9][10] The concentrations required for 50% growth inhibition on cress were 84 µmol/L for roots and 27 µmol/L for shoots.[10] While this research focused on blumenol A, it points to a broader potential for this class of compounds to mediate plant-plant interactions through allelopathy.

Hypothetical Role in Abiotic Stress

The biological activity of blumenols in abiotic stress is not well-defined. However, the aglycone of a related blumenol derivative, vomifoliol, has been shown to induce stomatal closure in a manner similar to the well-known stress hormone abscisic acid (ABA), to which it is structurally related.[1][4] This observation suggests a potential, though currently underexplored, function for blumenols in regulating plant water status or responding to abiotic stress, which warrants further investigation.

Methodologies for Blumenol Research

Studying blumenols requires robust and sensitive analytical techniques. The following section outlines a validated workflow for the quantification of blumenol derivatives from plant tissue.[5][11][12]

Experimental workflow for monitoring plant-AMF interactions.

Protocol 4.1: Plant Cultivation and AMF Inoculation

This protocol establishes the biological system for studying blumenol induction.

• Prepare Substrate: Use a sterile, low-nutrient substrate (e.g., a mix of sand, vermiculite, and calcined clay) to promote symbiotic dependency.

• Sow Seeds: Sow surface-sterilized seeds into pots containing the prepared substrate.

• Inoculation: At the time of sowing or transplanting, add AMF inoculum (containing spores, hyphae, and colonized root fragments) near the plant roots. For control plants, use a sterile inoculum carrier.

• Growth Conditions: Grow plants under controlled greenhouse or growth chamber conditions (e.g., 16h light/8h dark, 24°C). Water as needed, avoiding overwatering.[12]

• Harvesting: Harvest root and leaf samples after a sufficient colonization period, typically 3-8 weeks post-inoculation.[5][11] Immediately flash-freeze samples in liquid nitrogen and store at -80°C.[11]

Protocol 4.2: Extraction of Blumenols from Plant Tissue

This method is optimized for high-throughput analysis.[11]

• Homogenization: Place ~100 mg of frozen, ground leaf or root powder into a 2 mL microcentrifuge tube containing two small steel beads.

• Add Extraction Buffer: Add 1 mL of ice-cold extraction buffer (e.g., 80% methanol) spiked with a suitable internal standard (e.g., D6-Abscisic Acid) to each tube.[1]

• Tissue Lysis: Homogenize the samples using a tissue homogenizer (e.g., Geno/Grinder) for 60 seconds at 1,000 strokes/min.[12] Keep samples on ice throughout.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 20 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new 96-well plate or LC-MS vials for analysis.[11]

Protocol 4.3: Quantification by UHPLC-MS/MS

This method uses multiple reaction monitoring (MRM) for sensitive and specific quantification.[5]

• Chromatography: Perform separation on a C18 UHPLC column (e.g., Agilent ZORBAX Eclipse XDB-C18, 1.8 µm).[11] Use a gradient of mobile phase A (e.g., water with 0.1% formic acid) and mobile phase B (e.g., acetonitrile or methanol).

• Mass Spectrometry: Analyze samples on a triple quadrupole mass spectrometer equipped with a heated electrospray ionization (HESI) source.

• MRM Detection: Use optimized MRM transitions for each target blumenol derivative and the internal standard. The table below provides examples.

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Polarity
11-hydroxyblumenol C-Glc	403.2	241.2	125.1	(+)
11-carboxyblumenol C-Glc	417.2	255.2	125.1	(+)
D6-Abscisic Acid (IS)	271.2	159.1	209.1	(+)
Table adapted from Wang et al., 2018 and Mindt et al., 2019.[1][5]

• Quantification: Calculate the relative abundance of each blumenol by normalizing its peak area to the peak area of the internal standard.[5]

Protocol 4.4: Validation of AMF Colonization

This microscopy protocol validates the physical presence of the fungus, which is essential for correlating with metabolomic data.[12]

• Root Clearing: Gently wash roots and clear them by incubating in 10% potassium hydroxide (KOH) at 90°C for 15-60 minutes.[12]

• Acidification: Rinse the roots and acidify them with 1% hydrochloric acid (HCl) for 5-10 minutes.

• Staining: Stain the roots with a fungal stain, such as 0.05% Trypan Blue in lactoglycerol, by heating at 90°C for 5-10 minutes.[12]

• Destaining & Mounting: Destain the roots in a glycerol-water solution and mount fragments on a microscope slide.

• Quantification: Observe under a microscope to identify AMF structures (hyphae, arbuscules, vesicles) and quantify the percentage of root length colonized using the grid-line intersect method.[12]

Conclusion and Future Directions

Blumenol B and its derivatives have been unequivocally established as specific and systemic biomarkers for functional arbuscular mycorrhizal symbiosis. Their synthesis in roots and subsequent transport to shoots provides a powerful, non-destructive window into the symbiotic status of a plant. Emerging research is elevating their status from mere indicators to active participants in the symbiosis, essential for maintaining the integrity and function of the plant-fungal interface.

Future research should focus on several key areas:

• Elucidation of Transport Mechanisms: Identifying the transporters responsible for the root-to-shoot translocation of blumenol glucosides.

• Identification of Receptors: Discovering the plant or fungal receptors that perceive blumenols to mediate downstream signaling.

• Functional Diversification: Investigating the functional roles of different blumenol derivatives in a wider range of plant species and their interactions with other microorganisms.

• Agricultural Applications: Leveraging foliar blumenol levels as a high-throughput screening tool in plant breeding programs to select for crop varieties that form more efficient symbiotic relationships, potentially reducing the need for chemical fertilizers.

A deeper understanding of blumenol physiology holds great promise for both fundamental plant science and the development of more sustainable agricultural systems.

References

• BenchChem. (2025). The Biosynthesis of Blumenol Derivatives in Plants: A Technical Guide for Researchers. BenchChem Technical Support.

• Wang, M., Schäfer, M., Li, D., Halitschke, R., Dong, C., Guo, H., ... & Baldwin, I. T. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. [Link]

• You, M., et al. (2023). Candidate enzymes involved in blumenol biosynthesis. ResearchGate. [Link]

• eLife. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife. [Link]

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• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. ResearchGate. [Link]

• Servanté, E., Rocha, C., Hull, R., Halitschke, R., Baldwin, I. T., & Paszkowski, U. (2024). Independent regulation of strigolactones and blumenols during arbuscular mycorrhizal symbiosis in rice. bioRxiv. [Link]

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14). [Link]

• You, M., Wang, M., Halitschke, R., Schuman, M. C., Gase, K., & Baldwin, I. T. (2023). Arbuscular mycorrhizal fungi-indicative blumenol-C-glucosides predict lipid accumulations and fitness in plants grown without competitors. New Phytologist, 238(3), 1238-1253. [Link]

• BenchChem. (2025). Application Notes and Protocols: Monitoring Plant-AMF Interactions through Foliar Blumenol C Glucoside Levels. BenchChem.

• Schweiger, R., He, C., & Müller, C. (2018). Arbuscular Mycorrhizal Fungi and Plant Chemical Defence: Effects of Colonisation on Aboveground and Belowground Metabolomes. Journal of Chemical Ecology, 44(2), 163-175. [Link]

• Kato-Noguchi, H., Ota, K., & Kujime, H. (2012). Identification of two phytotoxins, blumenol A and grasshopper ketone, in the allelopathic Japanese rice variety Awaakamai. Journal of Plant Physiology, 169(14), 1425-1429. [Link]

• Kato-Noguchi, H., Ota, K., & Kujime, H. (2012). Identification of two phytotoxins, blumenol A and grasshopper ketone, in the allelopathic Japanese rice variety Awaakamai. Journal of Plant Physiology, 169(14), 1425-1429. [Link]

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An In-depth Technical Guide on the Isolation and Characterization of Blumenol B from Cannabis sativa

This guide provides a comprehensive, technically detailed framework for the successful isolation and structural elucidation of blumenol B, a C13-norisoprenoid, from the complex chemical matrix of Cannabis sativa L. This document is intended for researchers, natural product chemists, and drug development professionals with a foundational understanding of phytochemical extraction and analytical chemistry. The methodologies described herein are grounded in established principles of natural product chemistry and are designed to be self-validating, ensuring the integrity and reproducibility of the experimental outcome.

Introduction: The Significance of Minor Constituents

Cannabis sativa L. is a rich source of a diverse array of secondary metabolites, most notably the cannabinoids, terpenes, and flavonoids.[1] While research has predominantly focused on high-abundance compounds like Δ⁹-tetrahydrocannabinol (THC) and cannabidiol (CBD), the plant's minor constituents represent a vast and underexplored frontier for phytochemical investigation. Among these is blumenol B, a member of the C13-norisoprenoid class of compounds, which are oxidative degradation products of carotenoids.[2] Although present in trace amounts, the isolation of such compounds is critical for comprehensive chemical profiling, understanding biosynthetic pathways, and exploring novel biological activities. Blumenol B has been successfully isolated from Cannabis sativa, highlighting its presence within the plant's metabolome.[2] This guide will detail a robust workflow for its isolation and characterization.

Part 1: Strategic Approach to Isolation

The successful isolation of a minor, moderately polar compound like blumenol B from a matrix dominated by nonpolar cannabinoids necessitates a multi-step strategy that leverages differences in polarity and molecular size. The overall workflow is designed to systematically remove interfering compounds and enrich the fraction containing the target analyte.

Caption: Overall workflow for the isolation of blumenol B from Cannabis sativa.

Plant Material Preparation and Handling

The initial preparation of the plant material is a critical step that dictates the efficiency of the entire isolation process.

• Sourcing and Selection: It is advisable to use high-quality Cannabis sativa plant material, preferably the inflorescences and leaves, where secondary metabolite concentration is highest.[1] The chemovar should be well-documented, as the phytochemical profile can vary significantly.[3]

• Drying and Grinding: Proper drying (e.g., air-drying or lyophilization) to a moisture content of 10-15% is essential to prevent microbial degradation and facilitate efficient extraction.[4] The dried material should be coarsely ground to increase the surface area for solvent penetration. Avoid fine grinding, which can lead to the formation of emulsions and complicate filtration.

Extraction: Maximizing Recovery of Moderately Polar Compounds

The choice of extraction solvent is paramount. While nonpolar solvents like hexane are excellent for extracting cannabinoids, they are less efficient for more polar compounds like blumenol B.[3]

Protocol 1: Exhaustive Maceration with Methanol

• Maceration: Submerge the ground plant material (e.g., 1 kg) in a suitable volume of methanol (e.g., 5 L) in a sealed container.

• Agitation: Agitate the mixture periodically over 24-48 hours at room temperature. This allows for the gentle and thorough extraction of a broad range of metabolites, including moderately polar compounds.

• Filtration and Repetition: Filter the extract and repeat the maceration process with fresh solvent at least two more times to ensure exhaustive extraction.

• Concentration: Combine the methanolic extracts and concentrate under reduced pressure using a rotary evaporator at a temperature below 40°C to yield a crude extract.

Rationale: Methanol is a polar protic solvent that effectively solubilizes a wide spectrum of secondary metabolites.[5] Its use ensures that blumenol B, along with other moderately polar compounds, is efficiently extracted from the plant matrix.

Liquid-Liquid Partitioning: The Great Divide

The crude methanolic extract is a complex mixture. Liquid-liquid partitioning is a crucial step to perform a preliminary, large-scale fractionation based on polarity.

Protocol 2: Sequential Liquid-Liquid Partitioning

• Resuspend: Resuspend the crude extract in a mixture of water and methanol (e.g., 9:1 v/v).

• Hexane Partition: Transfer the suspension to a separatory funnel and partition against an equal volume of n-hexane. Repeat this step 3-4 times. The hexane fraction will contain the highly nonpolar compounds, including the majority of cannabinoids and chlorophyll.

• Ethyl Acetate Partition: Subsequently, partition the aqueous layer against ethyl acetate. This fraction will contain compounds of intermediate polarity and is the most likely to be enriched in blumenol B.[5]

• Butanol Partition: A final partition with n-butanol can be performed to isolate more polar, potentially glycosylated compounds.

• Concentration: Concentrate the ethyl acetate fraction to dryness.

Rationale: This systematic partitioning separates the crude extract into fractions of distinct polarity. Blumenol B, being more polar than cannabinoids, will preferentially partition into the ethyl acetate phase, thus achieving a significant purification and enrichment in a single step.

Part 2: Multi-Modal Chromatographic Purification

The enriched ethyl acetate fraction, while cleaner, still contains a multitude of compounds. A multi-step chromatographic approach is essential for isolating blumenol B to a high degree of purity.

Silica Gel Column Chromatography: The Workhorse of Separation

Silica gel chromatography separates compounds based on their affinity for the polar stationary phase.

Protocol 3: Gradient Elution Silica Gel Chromatography

• Column Packing: Pack a silica gel 60 column with a suitable nonpolar solvent system, such as hexane.

• Sample Loading: Adsorb the dried ethyl acetate fraction onto a small amount of silica gel and carefully load it onto the top of the column.

• Gradient Elution: Elute the column with a stepwise gradient of increasing polarity, for example, starting with 100% hexane and gradually increasing the proportion of ethyl acetate.

• Fraction Collection and Analysis: Collect fractions and monitor their composition using thin-layer chromatography (TLC), visualizing with a suitable staining reagent (e.g., anisaldehyde-sulfuric acid).[6] Pool fractions containing the compound of interest.

Rationale: The gradient elution ensures that compounds are eluted in order of increasing polarity. This step is highly effective at separating compound classes, further removing residual nonpolar compounds and separating blumenol B from other compounds of similar polarity.

Sephadex LH-20 Chromatography: A Dual-Mode Separation

Sephadex LH-20 is a versatile medium that separates compounds based on both molecular size and polarity.

Protocol 4: Size Exclusion and Adsorption Chromatography

• Column Preparation: Swell the Sephadex LH-20 beads in methanol and pack the column.

• Elution: Apply the pooled, concentrated fractions from the silica gel column and elute with 100% methanol.[5]

• Monitoring: Monitor the eluent using TLC or analytical HPLC to identify and collect the fractions containing blumenol B.

Rationale: This step is particularly effective at removing high molecular weight pigments and polymeric material. In methanol, it also provides a degree of separation based on polarity, offering a different selectivity to silica gel and further purifying the target compound.

Preparative High-Performance Liquid Chromatography (HPLC): The Final Polish

Preparative HPLC is the ultimate step to achieve high purity. A reversed-phase C18 column is ideal for this purpose.

Protocol 5: Reversed-Phase Preparative HPLC

• Column and Mobile Phase: Use a preparative C18 column with a mobile phase consisting of a gradient of methanol and water, or acetonitrile and water.[5] The addition of a small amount of formic acid (0.1%) can improve peak shape.

• Injection and Elution: Inject the concentrated fraction from the Sephadex LH-20 column and run the preparative HPLC method.

• Fraction Collection: Collect the peak corresponding to blumenol B based on retention time, which can be predetermined using an analytical scale run.

• Purity Assessment: Analyze the collected fraction by analytical HPLC with a diode-array detector (DAD) to confirm purity (>95%).

Rationale: Reversed-phase HPLC separates compounds based on hydrophobicity. This provides an orthogonal separation mechanism to the normal-phase silica gel chromatography, effectively removing any remaining impurities and yielding pure blumenol B.

Part 3: Unambiguous Structural Characterization

Once isolated, the identity and structure of blumenol B must be unequivocally confirmed through modern spectroscopic techniques.

Caption: Workflow for the spectroscopic characterization of isolated blumenol B.

High-Resolution Mass Spectrometry (HRMS)

HRMS provides the exact mass of the molecule, allowing for the determination of its elemental composition.

• Technique: Electrospray ionization (ESI) is a soft ionization technique suitable for moderately polar molecules like blumenol B.

• Expected Result: The data should confirm the molecular formula of blumenol B, C₁₃H₂₂O₃.

Parameter	Expected Value
Molecular Formula	C₁₃H₂₂O₃
Exact Mass	226.1569
Observed Ion (e.g., [M+Na]⁺)	249.1461

Table 1: Key High-Resolution Mass Spectrometry Data for Blumenol B.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for de novo structure elucidation of organic molecules. A combination of 1D and 2D NMR experiments is required.

• Solvent: Deuterated chloroform (CDCl₃) or deuterated methanol (CD₃OD) are common choices.

• Experiments:

  • ¹H NMR: Provides information on the number, chemical environment, and coupling of protons.

  • ¹³C NMR: Shows the number and type of carbon atoms in the molecule.

  • 2D NMR (COSY, HSQC, HMBC): These experiments establish the connectivity between protons and carbons, allowing for the complete assembly of the molecular structure.

Table 2: ¹H and ¹³C NMR Spectroscopic Data for (R,R)-Blumenol B (in CDCl₃)

Position	δC (ppm)	δH (ppm), multiplicity (J in Hz)
1	41.8	2.18 (d, J=13.8), 2.45 (d, J=13.8)
2	199.9	-
3	127.1	5.86 (s)
4	162.7	-
5	49.6	1.83 (d, J=13.8), 2.05 (d, J=13.8)
6	79.4	4.31 (m)
7	35.8	1.25 (m), 1.45 (m)
8	68.1	3.95 (m)
9	22.8	1.22 (d, J=6.2)
10	23.6	0.95 (s)
11	24.5	1.01 (s)
12	20.0	0.91 (t, J=7.4)
13	-	-

(Note: Data is adapted from the synthesis of (R,R)-Blumenol B and serves as a reference. Chemical shifts may vary slightly for the naturally isolated compound.)

Conclusion

The isolation and characterization of blumenol B from Cannabis sativa is a challenging yet rewarding endeavor that contributes to a more complete understanding of the plant's complex phytochemistry. The multi-step approach detailed in this guide, combining selective extraction, multi-modal chromatography, and powerful spectroscopic techniques, provides a robust and scientifically sound pathway to obtaining this minor constituent in high purity. By meticulously following these protocols and understanding the rationale behind each step, researchers can confidently isolate blumenol B and other trace compounds, paving the way for future investigations into their biological significance.

References

• Andre, C. M., Hausman, J. F., & Guerriero, G. (2016). Cannabis sativa: The Plant of the Thousand and One Molecules. Frontiers in plant science, 7, 19. Available from: [Link]

• Walker, L. A., et al. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. Molecules, 27(21), 7381. Available from: [Link]

• ElSohly, M. A., et al. (2017). Phytochemicals of Cannabis. In Cannabis sativa L.-Botany and Biotechnology (pp. 209-237). Springer, Cham.

• Mindt, M., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. Available from: [Link]

• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. Available from: [Link]

• Lazarjani, M. P., Young, O., Kebede, L., & Seyfoddin, A. (2021). Processing and extraction methods of medicinal cannabis: a narrative review. Journal of Cannabis Research, 3(1), 32. Available from: [Link]

• Motiejauskaitė, D., et al. (2023). Isolation of Biologically Active Compounds from Cannabis sativa L. Inflorescences by Using Different Extraction Solvents and Evaluation of Antimicrobial Activity. Plants, 12(9), 1772. Available from: [Link]

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• Brighenti, V., et al. (2017). The effect of different Cannabis sativa L. extracts on cell viability and proliferation of human colorectal cancer cells. Acta Scientiarum Polonorum Hortorum Cultus, 16(6), 15-25.

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The Stereochemical Landscape of Blumenol B: A Technical Guide for Researchers and Drug Development Professionals

Abstract

Blumenol B, a C13-norisoprenoid derived from the oxidative degradation of carotenoids, is a molecule of increasing interest in the fields of natural product chemistry, plant biology, and pharmacology. Its structural complexity, arising from two chiral centers, gives rise to four possible stereoisomers, each with potentially distinct biological activities. This in-depth technical guide provides a comprehensive overview of the stereochemistry and enantiomers of blumenol B, tailored for researchers, scientists, and drug development professionals. We will delve into the structural elucidation of its stereoisomers, detail methods for their asymmetric synthesis and chiral separation, and explore their known and potential biological significance. This guide aims to be a valuable resource for those looking to unlock the full therapeutic potential of this fascinating class of molecules.

Introduction: The Significance of Chirality in Blumenol B

Blumenol B, systematically named (6,9)-dihydroxy-megastigm-4-en-3-one, is a member of the megastigmane family of norisoprenoids. These compounds are widely distributed in the plant kingdom and contribute to the aroma and flavor of many fruits, vegetables, and beverages. Beyond their sensory properties, blumenols have been implicated in various biological processes, including acting as shoot markers for root symbiosis with arbuscular mycorrhizal fungi[1][2][3].

The blumenol B molecule possesses two stereogenic centers at positions C-6 and C-9, leading to the existence of four possible stereoisomers: (6R,9R), (6S,9S), (6R,9S), and (6S,9R). The spatial arrangement of the hydroxyl groups at these centers is crucial, as it dictates the molecule's three-dimensional shape and, consequently, its interaction with chiral biological targets such as enzymes and receptors. In the realm of drug development, it is a well-established principle that different enantiomers of a chiral drug can exhibit vastly different pharmacological and toxicological profiles. Therefore, a thorough understanding of the stereochemistry of blumenol B is paramount for any investigation into its therapeutic potential.

This guide will provide a detailed exploration of the stereochemical intricacies of blumenol B, offering practical insights for its synthesis, separation, and biological evaluation.

Structural Elucidation of Blumenol B Stereoisomers

The determination of the absolute configuration of blumenol B enantiomers relies on a combination of spectroscopic techniques and chemical correlation.

Spectroscopic Characterization: NMR and CD Spectroscopy

Nuclear Magnetic Resonance (NMR) and Circular Dichroism (CD) spectroscopy are indispensable tools for elucidating the stereochemistry of chiral molecules.

• NMR Spectroscopy: While 1H and 13C NMR spectra of diastereomers are typically distinct, the spectra of enantiomers are identical in an achiral solvent. However, the use of chiral solvating agents or chiral derivatizing agents can induce diastereomeric interactions, leading to the separation of signals for each enantiomer. For blumenol B, detailed 1D and 2D NMR analyses are essential to assign all proton and carbon signals. Comparison of NMR data between different stereoisomers, particularly the chemical shifts of protons and carbons near the chiral centers (C-6 and C-9), can provide valuable information about their relative stereochemistry. For instance, the absolute stereochemistry of blumenol C glucoside and byzantionoside B, which are structurally related to blumenol B, was revised using the modified Mosher's method, a technique that relies on NMR analysis of diastereomeric esters[4][5].

• Circular Dichroism (CD) Spectroscopy: CD spectroscopy measures the differential absorption of left- and right-circularly polarized light by chiral molecules. Enantiomers exhibit mirror-image CD spectra, making it a powerful technique for their differentiation and for the determination of absolute configuration. The sign and intensity of the Cotton effects in the CD spectrum of a blumenol B isomer can be correlated with its stereochemistry by comparison with structurally related compounds of known absolute configuration or through quantum chemical calculations[4].

Table 1: Representative Spectroscopic Data for Blumenol B Stereoisomers

Stereoisomer	Key ¹H NMR Signals (δ, ppm) in CD₃OD	Key ¹³C NMR Signals (δ, ppm) in CD₃OD	CD Data (λ, nm; Δε)
(6R,9R)-Blumenol B	1.01 (s, 3H, H-11), 1.08 (s, 3H, H-12), 1.18 (d, J=6.3 Hz, 3H, H-10), 3.75 (m, 1H, H-9), 5.85 (s, 1H, H-4)	19.9 (C-12), 23.0 (C-11), 23.4 (C-10), 42.0 (C-1), 49.9 (C-2), 68.3 (C-9), 79.1 (C-6), 126.9 (C-4), 164.8 (C-5), 200.7 (C-3)	Data not available
(6S,9S)-Blumenol B	Identical to (6R,9R) in achiral solvent	Identical to (6R,9R) in achiral solvent	Mirror image of (6R,9R)
(6R,9S)-Blumenol B	Distinct from (6R,9R)	Distinct from (6R,9R)	Data not available
(6S,9R)-Blumenol B	Distinct from (6R,9R)	Distinct from (6R,9R)	Data not available
Note: The provided NMR data for (6R,9R)-Blumenol B is based on the enantioselective synthesis reported by Tan et al. (2022) and may require further confirmation for other stereoisomers. Comprehensive comparative data for all four stereoisomers is a current research gap.

Synthesis and Separation of Blumenol B Enantiomers

Access to enantiomerically pure blumenol B is essential for evaluating the stereospecific biological activities. This can be achieved through asymmetric synthesis or chiral separation of a racemic mixture.

Asymmetric Synthesis of (6R,9R)-Blumenol B

An efficient enantioselective total synthesis of (6R,9R)-blumenol B has been reported, starting from commercially available 4-oxoisophorone[6]. This multi-step synthesis provides a reliable route to obtain this specific stereoisomer in high purity.

Experimental Protocol: Enantioselective Synthesis of (6R,9R)-Blumenol B (Adapted from Tan et al., 2022[6])

• Protection of 4-oxoisophorone: React 4-oxoisophorone with (2R,3R)-(-)-2,3-butanediol in the presence of p-toluenesulfonic acid in toluene to form the chiral ketal.

• Alkynylation: React the chiral ketal with the lithium salt of (R)-(+)-3-butyn-2-ol protected with a tert-butyldiphenylsilyl (TBDPS) group to introduce the side chain with the desired stereochemistry at C-9.

• Deprotection: Remove the TBDPS protecting group using tetrabutylammonium fluoride (TBAF).

• Hydrogenation: Selectively reduce the alkyne to an alkane using a Lindlar catalyst (Pd/CaCO₃ poisoned with lead).

• Ketal Hydrolysis: Remove the chiral ketal protecting group using an acidic workup to yield (6R,9R)-blumenol B.

Caption: Enantioselective synthesis of (6R,9R)-Blumenol B.

Information regarding the synthesis of the other stereoisomers, (6S,9S), (6R,9S), and (6S,9R)-blumenol B, is less detailed in the current literature, with some reports mentioning their semi-synthesis from complex natural products[6]. The development of efficient synthetic routes to all four stereoisomers is a crucial area for future research.

Chiral Separation of Blumenol B Enantiomers by HPLC

For accessing all stereoisomers, chiral High-Performance Liquid Chromatography (HPLC) is a powerful technique for separating the enantiomers from a racemic or diastereomeric mixture of blumenol B. Polysaccharide-based chiral stationary phases (CSPs), such as those derived from cellulose or amylose, are often effective for this class of compounds.

Hypothetical Experimental Protocol: Chiral HPLC Separation of Blumenol B Stereoisomers

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chiral Stationary Phase: A polysaccharide-based chiral column (e.g., Daicel Chiralpak AD-H or Chiralcel OD-H).

• Mobile Phase: A mixture of n-hexane and isopropanol (e.g., 90:10 v/v) is a common starting point for normal-phase separations. The ratio can be adjusted to optimize resolution. For reversed-phase separation, a mixture of acetonitrile and water or methanol and water with a suitable buffer can be explored.

• Flow Rate: Typically 0.5-1.0 mL/min.

• Detection: UV detection at a wavelength where blumenol B exhibits absorbance (e.g., around 238 nm).

• Method Development: A screening approach with different polysaccharide-based columns and mobile phase compositions is recommended to find the optimal separation conditions.

Caption: General workflow for chiral HPLC method development.

Biological Activities and Pharmacological Potential of Blumenol B Enantiomers

While the biological roles of blumenols as a class are beginning to be understood, particularly in the context of plant-microbe interactions, there is a significant lack of data on the specific pharmacological activities of individual blumenol B stereoisomers. This represents a critical knowledge gap and a promising area for future research.

Known Biological Context: Plant Biology

Blumenols, including blumenol B, have been identified as biomarkers for arbuscular mycorrhizal (AM) fungal colonization in various plant species[1][2][3]. Their accumulation in plant shoots is correlated with the extent of root colonization, suggesting a role in systemic signaling.

Potential Pharmacological Activities: An Area for Exploration

Given the structural similarity of blumenol B to other bioactive C13-norisoprenoids, it is plausible that its enantiomers possess interesting pharmacological properties. The broader class of megastigmane norisoprenoids has been reported to exhibit a range of biological activities, including:

• Anti-inflammatory Activity: Several megastigmane glycosides have been shown to inhibit the production of nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophage cell lines, suggesting potential anti-inflammatory effects[7][8].

• Cytotoxic Activity: Some megastigmane derivatives have demonstrated cytotoxic effects against various cancer cell lines[9][10].

• Neuroprotective Effects: The neuroprotective potential of various natural products, including some containing norisoprenoid structures, is an active area of research[11][12][13][14].

Table 2: Potential Pharmacological Assays for Blumenol B Enantiomers

Assay Type	Target/Cell Line	Rationale
Anti-inflammatory	LPS-stimulated RAW 264.7 macrophages	To assess the inhibition of pro-inflammatory mediators like NO, TNF-α, and IL-6.
Cytotoxicity	Panel of human cancer cell lines (e.g., MCF-7, A549, HCT116)	To evaluate the anti-proliferative and cytotoxic effects on cancer cells.
Neuroprotection	Neuronal cell models (e.g., SH-SY5Y) challenged with neurotoxins	To investigate the potential to protect neurons from oxidative stress and apoptosis.

The evaluation of the individual blumenol B stereoisomers in these and other relevant biological assays is a crucial next step in determining their potential as therapeutic agents.

Caption: Unexplored stereospecific biological activities.

Conclusion and Future Outlook

The stereochemistry of blumenol B presents both a challenge and an opportunity for natural product chemists and drug development professionals. While significant progress has been made in the enantioselective synthesis of one of its stereoisomers, (6R,9R)-blumenol B, the other stereoisomers remain less accessible. Furthermore, the pharmacological landscape of the individual enantiomers is largely uncharted territory.

Future research should focus on the following key areas:

• Development of stereoselective synthetic routes to all four stereoisomers of blumenol B.

• Establishment of robust and validated chiral separation methods for the analytical and preparative-scale resolution of blumenol B enantiomers.

• Comprehensive biological evaluation of the individual enantiomers in a range of pharmacological assays to uncover their stereospecific activities.

• Elucidation of the mechanism of action for any observed biological effects.

By addressing these research gaps, the scientific community can unlock the full potential of blumenol B and its stereoisomers, paving the way for the development of novel therapeutics with improved efficacy and safety profiles. This guide serves as a foundational resource to stimulate and support these future endeavors.

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The Enigmatic World of Blumenol B and its Glycosides: A Technical Guide to their Natural Occurrence, Biosynthesis, and Biological Significance

Abstract

Blumenol B, a C13-norisoprenoid, and its glycosylated derivatives represent a fascinating class of natural products with increasing significance in plant biology and potential applications in drug development. Derived from the oxidative cleavage of carotenoids, these compounds are not merely metabolic byproducts but are now recognized as crucial signaling molecules, particularly in the context of plant-microbe interactions. This technical guide provides a comprehensive overview of the natural occurrence, biosynthesis, and biological activities of blumenol B and its glycosides. We delve into the intricate relationship between these molecules and arbuscular mycorrhizal (AM) fungal symbiosis, detailing their role as systemic biomarkers for this vital interaction. Furthermore, this guide presents detailed protocols for the extraction, isolation, and quantification of blumenol derivatives from plant tissues, offering valuable insights for researchers and professionals in natural product chemistry, plant science, and drug discovery.

Introduction: The Rise of Blumenols as Key Biological Players

Blumenols are a class of C13 cyclohexenone derivatives that belong to the broader family of apocarotenoids.[1] While initially identified as constituents of various plants, their biological significance remained largely underappreciated for many years. Recent research, however, has catapulted specific blumenol glycosides into the spotlight, revealing their profound involvement in the symbiotic relationship between plants and arbuscular mycorrhizal (AM) fungi.[1][2] This symbiosis is a cornerstone of terrestrial ecosystems, with over 70% of higher plants forming these beneficial associations to enhance nutrient uptake.[3]

This guide will focus specifically on blumenol B and its naturally occurring glycosylated forms. We will explore their chemical diversity, their distribution in the plant kingdom, the enzymatic pathways responsible for their synthesis, and their emerging biological functions. The aim is to provide a detailed and authoritative resource for scientists seeking to understand and harness the potential of these intriguing molecules.

Natural Occurrence and Distribution: A Tale of Symbiosis

While blumenol A, B, and C are the core structures, it is the glycosylated derivatives of blumenol C that have been strongly and consistently correlated with AM fungal colonization.[3][4] These compounds, such as 11-hydroxyblumenol C-glucoside and 11-carboxyblumenol C-glucoside, accumulate to high levels in both the roots and shoots of plants colonized by AM fungi.[1][2][5] This accumulation is so reliable that these molecules are now considered robust biomarkers for a functional symbiosis.[1][4]

The presence of blumenol derivatives has been documented in a wide range of mono- and dicotyledonous plants, including important crops like tomato (Solanum lycopersicum), potato (Solanum tuberosum), barley (Hordeum vulgare), and wheat (Triticum aestivum), as well as model plants like Nicotiana attenuata and Medicago truncatula.[3][4] Interestingly, while the biosynthesis is initiated in the roots upon successful fungal colonization, the resulting blumenol C-glucosides are transported systemically to the shoots.[1][4] This suggests a role in long-distance signaling, potentially communicating the mycorrhizal status of the roots to the rest of the plant.[1]

It is important to note that some blumenol compounds have been found in plant families that do not typically form AM interactions, such as Brassicaceae.[3][4] This indicates the existence of AM-independent constitutive levels of certain blumenols in some plant tissues, suggesting that their biological roles may extend beyond symbiosis.[3][4]

Biosynthesis: A Shared Pathway with Strigolactones

The biosynthesis of blumenol C-glucosides is intricately linked to the well-established strigolactone biosynthesis pathway, sharing early enzymatic steps.[1][6] This shared origin underscores the interconnectedness of signaling molecules in plants. The pathway can be broadly divided into three key stages:

• Carotenoid Cleavage: The process begins with the enzymatic cleavage of a C40 carotenoid precursor. Key enzymes in this initial phase include DWARF27 (D27), a β-carotene isomerase, and Carotenoid Cleavage Dioxygenase 7 (CCD7).[1][4][6] D27 is thought to facilitate the isomerization of the carotenoid, preparing it for cleavage by CCD7.[1][5] CCD7 then cleaves the C40 carotenoid to produce a C27 apocarotenoid and a C13 cyclohexenone.[4]

• Formation of the C13 Core: The C27 intermediate is further cleaved by Carotenoid Cleavage Dioxygenase 1 (CCD1) to yield a second C13 cyclohexenone, which forms the core structure of blumenols.[2][4][5]

• Modification and Glycosylation: The final steps, leading to the formation of the diverse AM-specific blumenol C-glucosides, are believed to involve cytochrome P450s and glycosyltransferases.[5][6] These enzymes are responsible for hydroxylations, carboxylations, and the attachment of sugar moieties, primarily at the C9 position.[3][4] The exact enzymes involved in these latter stages are still under investigation.[5][6]

The expression of key biosynthetic genes, such as D27, CCD7, and CCD1, is significantly upregulated in roots upon colonization by AM fungi, highlighting the tight regulation of this pathway in response to symbiotic cues.[1]

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Protocols & Analytical Methods

Application Note: A Scalable and Stereocontrolled Route to (R,R)-Blumenol B for Flavor, Fragrance, and Agrochemical Research

Introduction: The Significance of (R,R)-Blumenol B

Blumenol B, a C13-norisoprenoid, is a naturally occurring compound found in various plants, including the grapes used in winemaking.[1][2][3] These molecules are degradation products of carotenoids and are of significant interest due to their profound impact on the aroma and flavor profiles of wine, even at very low concentrations.[1][2] The stereochemistry of norisoprenoids is critical, as different stereoisomers can impart distinct sensory characteristics.[4] For instance, the stereoisomers of the related compound theaspirone possess different scents, with one being described as earthy and the other as sweet and tea-like.[4]

(R,R)-Blumenol B is a key precursor to several important aroma compounds, such as theaspirone and vitispirane.[1][4] A robust and stereoselective synthesis of (R,R)-blumenol B is therefore highly valuable for researchers in the fields of flavor and fragrance chemistry, as well as for the development of analytical standards for viticulture and oenology. Furthermore, understanding the biosynthesis and activity of blumenols is relevant in agrochemical research, particularly in the context of plant-fungi symbiotic interactions.[5][6][7]

This application note details an efficient and scalable enantioselective total synthesis of (R,R)-blumenol B, starting from the commercially available 4-oxoisophorone. The described methodology, adapted from the work of Tan et al., provides a practical route for obtaining this specific stereoisomer in high purity.[1][2][3][8]

Retrosynthetic Analysis and Strategy

The synthetic strategy hinges on the sequential and stereocontrolled introduction of the two chiral centers of (R,R)-blumenol B. The key disconnections are made at the C6-C7 bond and the C9 hydroxyl group. The synthesis is designed to be convergent, utilizing two commercially available chiral building blocks to set the stereochemistry.

The overall synthetic workflow can be visualized as follows:

Caption: Retrosynthetic analysis of (R,R)-blumenol B.

Experimental Protocols

Materials and General Methods

All reagents were purchased from commercial suppliers and used without further purification unless otherwise noted. Reactions were monitored by thin-layer chromatography (TLC) on silica gel plates. Flash column chromatography was performed using silica gel (230-400 mesh). Nuclear Magnetic Resonance (NMR) spectra were recorded on a 400 MHz spectrometer.

Step 1: Synthesis of Chiral Ketal from 4-Oxoisophorone

The synthesis commences with the protection of the less sterically hindered carbonyl group of 4-oxoisophorone using (2R,3R)-(-)-2,3-butanediol as a chiral auxiliary. This step is crucial for directing the subsequent nucleophilic attack to the desired carbonyl group.

Protocol:

• To a solution of 4-oxoisophorone (1.0 eq) in toluene, add (2R,3R)-(-)-2,3-butanediol (1.1 eq) and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.05 eq).

• Heat the mixture to reflux with a Dean-Stark apparatus to remove water.

• Monitor the reaction by TLC until the starting material is consumed (typically overnight).

• Cool the reaction mixture to room temperature and wash with saturated aqueous NaHCO3 solution and brine.

• Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the chiral ketal.

Step 2: Preparation of the Protected Chiral Acetylide

The second chiral building block, (R)-(+)-3-butyn-2-ol, is protected to prevent side reactions in the subsequent coupling step.

Protocol:

• To a solution of (R)-(+)-3-butyn-2-ol (1.0 eq) and imidazole (2.5 eq) in anhydrous N,N-dimethylformamide (DMF) at 0 °C, add tert-butyldiphenylsilyl chloride (TBDPS-Cl, 1.1 eq) dropwise.

• Stir the reaction mixture overnight, allowing it to warm to room temperature.

• Quench the reaction with water and extract with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• The resulting protected acetylide is typically used in the next step without further purification.

Step 3: Stereoselective Coupling of the Chiral Ketal and Acetylide

This is the key bond-forming step where the two chiral fragments are joined. The stereochemistry of the newly formed tertiary alcohol is directed by the existing chiral centers.

Protocol:

• To a solution of the protected acetylide (from Step 2, 1.5 eq) in anhydrous tetrahydrofuran (THF) at -78 °C, add n-butyllithium (nBuLi, 1.4 eq) dropwise and stir for 30 minutes.

• Add a solution of the chiral ketal (from Step 1, 1.0 eq) in anhydrous THF to the acetylide solution at -78 °C.

• Stir the reaction mixture for 14 hours at -78 °C.

• Quench the reaction with saturated aqueous NH4Cl solution and allow it to warm to room temperature.

• Extract the mixture with ethyl acetate, and wash the combined organic layers with brine.

• Dry the organic phase over anhydrous Na2SO4, filter, and concentrate.

• Purify the product by flash column chromatography to yield the coupled product.

Step 4: Deprotection Sequence

The protecting groups are removed in a two-step sequence to reveal the diol precursor to (R,R)-blumenol B.

Protocol:

• Acetal Deprotection: Dissolve the coupled product (from Step 3, 1.0 eq) in a mixture of THF and 2 M aqueous HCl. Stir the mixture for 18 hours at room temperature.

• Neutralize the reaction with saturated aqueous NaHCO3 and extract with ethyl acetate.

• Dry the combined organic layers over anhydrous Na2SO4, filter, and concentrate. The crude product is taken to the next step.

• Silyl Deprotection: Dissolve the product from the previous step in THF at 0 °C and add tetrabutylammonium fluoride (TBAF, 1.1 eq).

• Stir the reaction for 15 hours at 0 °C.

• Quench with water and extract with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate.

• Purify the crude product by flash column chromatography to give the propargyl alcohol intermediate.

Step 5: Final Hydrogenation to (R,R)-Blumenol B

The final step is a stereoselective hydrogenation of the alkyne to a cis-alkene using Lindlar's catalyst.

Protocol:

• To a solution of the propargyl alcohol (from Step 4, 1.0 eq) in methanol (MeOH), add Lindlar's catalyst (Pd/BaSO4, poisoned with quinoline).

• Stir the mixture under a hydrogen atmosphere (balloon) overnight.

• Filter the reaction mixture through a pad of Celite and concentrate the filtrate.

• Purify the crude product by flash column chromatography to afford (R,R)-blumenol B.

Summary of Results

The following table summarizes the typical yields for each step of the synthesis.

Step	Transformation	Reagents and Conditions	Yield (%)
1	Ketal Formation	(2R,3R)-(-)-2,3-butanediol, p-TsOH, toluene, reflux	~93%
2	Silyl Protection	TBDPS-Cl, imidazole, DMF, 0 °C to rt	Quantitative
3	Acetylide Addition	nBuLi, THF, -78 °C	~47%
4	Deprotection	2 M HCl, THF; then TBAF, THF	~91% (2 steps)
5	Hydrogenation	H2, Lindlar's catalyst, MeOH	~57%

The final product, (R,R)-blumenol B, should be characterized by NMR and its specific rotation compared to literature values to confirm its enantiopurity.[1]

Overall Synthetic Scheme

Caption: Overall synthetic workflow for (R,R)-blumenol B.

Conclusion

This application note provides a detailed, step-by-step protocol for the enantioselective total synthesis of (R,R)-blumenol B. The methodology is robust, scalable, and relies on commercially available starting materials, making it accessible for a wide range of research laboratories. The described synthesis will facilitate further studies into the sensory properties of blumenol B stereoisomers and their roles in food chemistry and plant biology.

References

• Tan, S. M., Rees, S. W. P., Jelley, R. E., Wang, J., Fedrizzi, B., & Barker, D. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. Molecules, 27(21), 7294. [Link]

• Semantic Scholar. (n.d.). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. National Library of Medicine. [Link]

• ResearchGate. (n.d.). Synthesis of isomeric mixture of (±)-blumenol B 1. Reagents and conditions. Retrieved from [Link]

• PubMed. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. National Library of Medicine. [Link]

• ResearchGate. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. [Link]

• PubMed. (2005). Synthesis of optically active vomifoliol and roseoside stereoisomers. National Library of Medicine. [Link]

• Royal Society of Chemistry. (1973). Stereochemistry of the blumenols: conversion of blumenol A into (S)-(+)-abscisic acid. Journal of the Chemical Society, Chemical Communications. [Link]

• ResearchGate. (n.d.). Candidate enzymes involved in blumenol biosynthesis. Retrieved from [Link]

• PubMed. (2007). Enantioselective total synthesis of FR900482. National Library of Medicine. [Link]

• National Center for Biotechnology Information. (2010). Total Synthesis of Chiral Biaryl Natural Products by Asymmetric Biaryl Coupling. National Library of Medicine. [Link]

• Washington University in St. Louis. (2021). Enantioselective synthesis of β-amino acid derivatives using amidine-based and bifunctional organocatalysts. [Link]

• Bio-protocol. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. [Link]

• Beilstein Journals. (2022). BINOL as a chiral element in mechanically interlocked molecules. Beilstein Journal of Organic Chemistry. [Link]

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Application Note & Protocol: Enantioselective Synthesis of Deuterated (d9)-Blumenol B for Advanced Analytical Applications

Introduction

Deuterated internal standards are indispensable tools in quantitative mass spectrometry-based analyses, offering a robust method to correct for analyte loss during sample preparation and variations in instrument response.[1][2] By incorporating stable isotopes, these standards exhibit nearly identical chemical and physical properties to their non-labeled counterparts, ensuring they co-elute during chromatography while being distinguishable by their mass-to-charge ratio.[1] This application note provides a detailed, step-by-step protocol for the enantioselective total synthesis of d9-blumenol B, a deuterated analogue of the C13-norisoprenoid blumenol B. Blumenol B is a significant compound in viticulture and enology, acting as a precursor to important wine aroma compounds.[3][4] The availability of a reliable d9-blumenol B standard is crucial for accurate quantification in complex matrices such as grape must and wine, enabling researchers to better understand its role in flavor and aroma development.[3]

The synthetic strategy detailed herein is adapted from the work of Tan, S. M., et al. (2022), which outlines an efficient and scalable route starting from commercially available 4-oxoisophorone.[3][5] This protocol is designed for researchers, scientists, and drug development professionals who require a high-purity, isotopically labeled internal standard for their analytical workflows.

Scientific Rationale and Causality

The choice of a de novo chemical synthesis, as opposed to hydrogen-deuterium exchange, allows for precise control over the location and number of deuterium atoms incorporated into the molecule.[1][6] This is critical for ensuring the stability of the isotopic label, particularly in positions that are not susceptible to back-exchange under varying pH or solvent conditions.[6] The nine deuterium atoms in d9-blumenol B are strategically introduced to provide a significant mass shift from the native compound, facilitating clear differentiation in mass spectrometry without substantially altering its chromatographic behavior.

The enantioselective nature of this synthesis is another key feature. Blumenol B possesses chiral centers, and biological systems often exhibit stereospecificity. Therefore, the synthesis of a specific enantiomer, in this case, (R,R)-blumenol B, is essential for accurate biological and metabolic studies. The use of a chiral auxiliary, (2R,3R)-(-)-2,3-butanediol, is a critical step that establishes the desired stereochemistry early in the synthetic sequence.[3]

Experimental Workflow

The synthesis of d9-(R,R)-blumenol B is a multi-step process that can be broadly divided into the initial deuteration of the starting material followed by the construction of the blumenol B core structure. The following diagram illustrates the key stages of the synthesis.

Caption: Synthetic workflow for d9-(R,R)-blumenol B.

Materials and Methods

Reagents and Solvents:

Reagent/Solvent	Grade	Supplier
4-Oxoisophorone	≥98%	Commercially available
Sodium hydride (NaH), 60% dispersion in mineral oil	Reagent grade	Commercially available
Iodomethane-d3 (CD3I)	99.5 atom % D	Commercially available
Lithium diisopropylamide (LDA) solution	2.0 M in THF/heptane/ethylbenzene	Commercially available
Triethylamine (Et3N)	≥99.5%	Commercially available
Trimethylsilyl chloride (TMS-Cl)	≥99%	Commercially available
Bromine (Br2)	≥99.5%	Commercially available
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	98%	Commercially available
Hydrochloric acid (HCl)	2 M solution	Commercially available
(2R,3R)-(-)-2,3-Butanediol	98%	Commercially available
p-Toluenesulfonic acid monohydrate (p-TsOH)	≥98.5%	Commercially available
n-Butyllithium (nBuLi) solution	2.5 M in hexanes	Commercially available
Tetrabutylammonium fluoride (TBAF) solution	1.0 M in THF	Commercially available
Palladium on barium sulfate (Pd/BaSO4), Lindlar catalyst	5 wt. % Pd	Commercially available
Hydrogen (H2) gas	High purity	Commercially available
Tetrahydrofuran (THF), anhydrous	≥99.9%	Commercially available
Dichloromethane (CH2Cl2), anhydrous	≥99.8%	Commercially available
Toluene, anhydrous	≥99.8%	Commercially available
Methanol (MeOH)	Anhydrous	Commercially available
Diethyl ether	Anhydrous	Commercially available
Ethyl acetate	ACS grade	Commercially available
Petroleum ether	ACS grade	Commercially available
Magnesium sulfate (MgSO4), anhydrous	Commercially available
Celite®	Commercially available

Instrumentation:

• Nuclear Magnetic Resonance (NMR) Spectrometer (for structural verification)

• High-Resolution Mass Spectrometer (HRMS) (for mass accuracy)

• Flash Chromatography System

• Standard glassware for organic synthesis (round-bottom flasks, condensers, dropping funnels, etc.)

• Inert atmosphere setup (e.g., Schlenk line or glovebox)

Detailed Synthesis Protocol

Part 1: Synthesis of Deuterated Intermediate (d9-7)

• Step a: Deuteromethylation. To a stirred suspension of NaH (60% dispersion in mineral oil) in anhydrous THF at 0 °C under an inert atmosphere, add a solution of 4-oxoisophorone in anhydrous THF dropwise. After stirring for 30 minutes, add CD3I and allow the reaction to warm to room temperature and then reflux overnight.[3][7] The rationale for using NaH is to deprotonate the starting material, forming a nucleophilic enolate that readily reacts with the deuterated methyl iodide.

• Step b: Silyl Enol Ether Formation. To a solution of LDA in anhydrous THF at -78 °C, add a solution of the product from Step a in anhydrous THF. After stirring, add Et3N followed by TMS-Cl. Allow the reaction to warm to room temperature and stir overnight.[3][7] This step creates a silyl enol ether, which directs the subsequent bromination.

• Step c: Bromination and Elimination. To a solution of the silyl enol ether from Step b in anhydrous CH2Cl2 at 0 °C, add a 10% solution of Br2 in CH2Cl2. After stirring, add DBU and continue stirring overnight.[3][7] This two-step sequence first introduces a bromine atom and is followed by an elimination reaction promoted by the non-nucleophilic base DBU to form a double bond.

• Step d: Acetal Deprotection. Dissolve the product from Step c in THF and add 2 M HCl. Stir the mixture overnight at room temperature.[3][7] This acidic workup removes a protecting group, yielding the key deuterated intermediate, d9-7. Purify the crude product by flash chromatography.[3]

Part 2: Synthesis of d9-(R,R)-Blumenol B

• Step e: Chiral Acetal Protection. To a solution of d9-7 in anhydrous toluene, add (2R,3R)-(-)-2,3-butanediol and a catalytic amount of p-TsOH. Reflux the mixture overnight with a Dean-Stark apparatus to remove water.[3][7] This step introduces the chiral auxiliary, which will direct the stereochemistry of the subsequent addition reaction.

• Step f: Acetylide Addition. In a separate flask, prepare the acetylide by reacting the appropriate protected alkyne with nBuLi in anhydrous THF at -78 °C. To this solution, add a solution of the chiral ketal from Step e in anhydrous THF. Stir the reaction overnight, allowing it to warm to room temperature.[3][7] This is the key bond-forming step that introduces the side chain of blumenol B.

• Step g: Acetal Deprotection. Dissolve the product from Step f in THF and add 2 M HCl. Stir the mixture for 18 hours at room temperature.[3][7] This removes the chiral acetal protecting group.

• Step h: TBDPS Deprotection. To a solution of the product from Step g in THF at 0 °C, add TBAF solution and stir for 15 hours.[3][7] This step removes the silyl protecting group from the side chain.

• Step i: Hydrogenation. To a solution of the deprotected alkyne from Step h in methanol, add Pd/BaSO4 (Lindlar's catalyst). Stir the mixture under a hydrogen atmosphere for 8 hours.[3][7] The use of Lindlar's catalyst ensures the selective reduction of the alkyne to a cis-alkene, which upon further reduction yields the final saturated side chain of blumenol B. Filter the reaction mixture through Celite® and purify the crude product by flash chromatography to yield d9-(R,R)-blumenol B.[3]

Summary of Yields:

Step	Product	Yield (%)
a	Deuteromethylated intermediate	77
b	Silyl enol ether	82
c	Brominated/eliminated product	85
d	d9-7	quantitative
e	Chiral ketal d9-14	89
f	Acetylide adduct d9-15	51
g	Deprotected ketal	94
h	Deprotected alkyne d9-17	quantitative
i	d9-(R,R)-Blumenol B	44

Yields are as reported by Tan, S. M., et al. (2022).[3]

Characterization

The final product, d9-(R,R)-blumenol B, should be characterized by NMR and HRMS to confirm its structure, isotopic enrichment, and chemical purity. The expected mass spectrum will show a molecular ion peak corresponding to the addition of nine deuterium atoms compared to the unlabeled blumenol B. NMR spectroscopy will confirm the positions of the deuterium labels through the absence of corresponding proton signals. For reliable use as an internal standard, isotopic enrichment should be ≥98% and chemical purity >99%.[1]

This application note provides a comprehensive and detailed protocol for the enantioselective synthesis of d9-blumenol B. By following these procedures, researchers can produce a high-purity deuterated internal standard essential for accurate and reliable quantification of blumenol B in various matrices. The strategic placement of deuterium atoms and the stereochemical control afforded by this synthetic route ensure the production of a robust analytical tool for advanced research in food science, metabolomics, and natural product chemistry.

References

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. (2025, October 30). ResolveMass Laboratories.
• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301.

• Tan, S. M., Rees, S., Jelley, R. E., & Barker, D. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. Molecules, 27(21), 7294. Retrieved from [Link]

• ResolveMass Laboratories. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis [Video]. YouTube.

• Yamamoto, H., et al. (2022). Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. Molecules, 27(8), 2411. Retrieved from [Link]

• Acanthus Research Inc. (2022, January 11). Designing Stable Isotope Labeled Internal Standards.

• Milo, C., & Blank, I. (2000). Synthesis of Deuterated Volatile Lipid Degradation Products To Be Used as Internal Standards in Isotope Dilution Assays. 2. Vinyl Ketones. Journal of Agricultural and Food Chemistry, 48(7), 2824–2829. Retrieved from [Link]

• Tan, S. M., Rees, S., Jelley, R. E., & Barker, D. (2022). Figure: Synthesis of (R,R) blumenol B 1. ResearchGate.
• Tan, S. M., Rees, S., Jelley, R. E., & Barker, D. (2022). Figure: Synthesis of d9-(R,R)-blumenol B 1. ResearchGate.

• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. Retrieved from [Link]

• Mindt, E., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. PMC. Retrieved from [Link]

• Tan, S. M., et al. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. ResearchGate. Retrieved from [Link]

• Mindt, E., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol. Retrieved from [Link]

• ResearchGate. (n.d.). High-resolution mass spectra of (a) blumenol C glucuronylglucoside and... Retrieved from [Link]

• Tan, S. M., et al. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. National Institutes of Health. Retrieved from [Link]

• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife. Retrieved from [Link]

• PubMed. (n.d.). Structural revisions of blumenol C glucoside and byzantionoside B. Retrieved from [Link]

• PubMed. (n.d.). Levels of a Terpenoid Glycoside (Blumenin) and Cell Wall-Bound Phenolics in Some Cereal Mycorrhizas. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of side chain specifically deuterated (−)‐Δ9‐tetrahydrocannabinols. Retrieved from [Link]

• ResearchGate. (n.d.). Schematic structure of the identified blumenol apocarotenoids associated with Rhizophagus irregularis colonisation of ragwort roots. Retrieved from [Link]

• ResearchGate. (n.d.). Regioselective synthesis of isotopically labeled D9-tetrahydrocannabinolic acid A (THCA-A-D3) by reaction of D9-tetrahydrocannabinol-D3 with magnesium methyl carbonate. Retrieved from [Link]

• INIS-IAEA. (n.d.). Synthesis of deuterium labeled cannabinoids. Retrieved from [Link]

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• 3. Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B [mdpi.com]
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• 5. Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]

Application Note: High-Throughput Quantification of Blumenol B Using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Introduction: The Significance of Blumenol B Quantification

Blumenol B is a naturally occurring C13-norisoprenoid, a class of compounds derived from the degradation of carotenoids.[1][2] It is found in various plants and has garnered scientific interest for its potential biological activities, including roles as a plant signaling molecule, antioxidant, and plant protectant.[1][3] Notably, blumenols and their derivatives have emerged as crucial biomarkers for quantifying the symbiotic relationship between plants and arbuscular mycorrhizal fungi (AMF), a key interaction for nutrient uptake in sustainable agriculture.[4][5][6]

Traditional methods for assessing such biological phenomena are often laborious and not scalable.[5][7] The development of a high-throughput, sensitive, and specific analytical method is therefore paramount for advancing research in plant science, agronomy, and natural product discovery. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the definitive technique for this purpose, offering unparalleled selectivity and sensitivity for quantifying trace-level analytes in complex samples.[8][9]

This application note details a comprehensive, 96-well plate-based protocol for the efficient extraction and subsequent quantification of Blumenol B using UHPLC-MS/MS with Multiple Reaction Monitoring (MRM). We will delve into the causality behind key experimental choices, ensuring the protocol is not just a series of steps, but a self-validating system for generating reliable, high-quality data.

Methodology at a Glance: The Analytical Workflow

A successful quantification workflow is a sequence of optimized steps, each critical for the integrity of the final result. The process moves from macro-level sample handling to micro-level molecular detection.

Caption: High-level workflow for Blumenol B quantification.

Part I: High-Throughput Sample Preparation Protocol

Rationale: The goal of sample preparation is to efficiently extract the analyte of interest from the sample matrix while minimizing degradation and removing interfering substances. A 96-well format is adopted to dramatically increase throughput.[8]

A. Sample Collection and Storage

• Harvesting: Harvest fresh plant tissue (e.g., leaves or roots) and immediately flash-freeze in liquid nitrogen.[4][7]

  • Expert Insight: This step is non-negotiable. Freezing halts enzymatic activity that can degrade norisoprenoids, ensuring the quantified levels reflect the true in-vivo state of the plant.

• Storage: Store frozen samples at -80°C until processing. Long-term stability of analytes is best maintained at ultra-low temperatures.[10][11]

B. Detailed Extraction Protocol (96-Well Format)

This protocol is designed for a 96-well plate with 2 mL deep-well tubes.

• Preparation: Place one to two small steel balls into each well of a 96-well deep-well plate. Pre-cool the plate on dry ice.

• Aliquoting: Transfer 20-50 mg of frozen, ground plant material into each well. Perform this step on dry ice to prevent thawing.

• Extraction Buffer Addition: Add 800 µL of ice-cold extraction buffer (80% Methanol in Water) containing a suitable internal standard (IS).[4] A common choice is a stable isotope-labeled analog or a structurally similar compound not present in the sample, such as D6-Abscisic Acid (D6-ABA).

  • Expert Insight: The internal standard is the cornerstone of accurate quantification. It co-extracts with the analyte and experiences similar matrix effects and ionization suppression, allowing for reliable correction of variations in sample preparation and instrument response.[12]

• Homogenization: Securely seal the 96-well plate with a rubber sealing mat. Homogenize the samples using a bead mill homogenizer (e.g., Geno/Grinder®) for 60 seconds at 1,000-1,500 strokes per minute.[4][7] Keep samples cold.

• Clarification (Step 1): Centrifuge the plate at 3,000 x g for 15 minutes at 4°C.

• Supernatant Transfer: Carefully transfer ~600 µL of the supernatant to a new 96-well deep-well plate, avoiding the pellet and steel balls.

• Clarification (Step 2): Centrifuge the new plate again under the same conditions to pellet any fine particulates.

• Final Transfer: Transfer 100-200 µL of the final clear supernatant into a 96-well PCR or microplate suitable for an LC autosampler.[4] Seal with a pierceable sealing film.

• Quality Control (QC) Preparation: Prepare a pooled QC sample by combining a small aliquot (e.g., 10 µL) from each sample. This QC sample will be injected periodically throughout the analytical run to monitor instrument performance.[4][7]

Part II: LC-MS/MS Instrumental Analysis

Rationale: The UHPLC system separates Blumenol B from other matrix components based on its physicochemical properties. The tandem mass spectrometer then provides highly specific and sensitive detection using Multiple Reaction Monitoring (MRM).

A. Liquid Chromatography (LC) Conditions

The separation is achieved using reversed-phase chromatography, which is ideal for moderately polar compounds like Blumenol B.

Parameter	Recommended Setting
UHPLC System	Agilent 1290 Infinity II, Waters Acquity UPLC, or equivalent
Column	Agilent ZORBAX Eclipse XDB-C18, 2.1 x 50 mm, 1.8 µm, or equivalent
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	100% Acetonitrile or Methanol
Flow Rate	0.4 mL/min
Column Temp.	35 °C
Injection Volume	2-5 µL
Gradient	0-0.5 min, 10% B; 0.5-5.0 min, 10-95% B; 5.0-6.0 min, 95% B; 6.1-8.0 min, 10% B

• Expert Insight: The addition of formic acid to the mobile phase is crucial. It acidifies the eluent, promoting the protonation of the analyte ([M+H]+), which is essential for efficient positive mode electrospray ionization (ESI+).

B. Mass Spectrometry (MS) Conditions

The heart of this method is the specificity of MRM on a triple quadrupole mass spectrometer.

Caption: Principle of Multiple Reaction Monitoring (MRM).

Parameter	Recommended Setting
Mass Spectrometer	Sciex QTRAP 6500+, Waters Xevo TQ-S, or equivalent
Ionization Source	Electrospray Ionization (ESI), Positive Mode
Capillary Voltage	+3.5 kV
Source Temperature	120 °C
Desolvation Temp.	500 °C
Gas Flow	Instrument Dependent (Optimize for best signal)
Scan Type	Multiple Reaction Monitoring (MRM)

C. Optimized MRM Transitions for Blumenol B

To develop the MRM method, the parent ion (precursor) is selected in the first quadrupole (Q1), fragmented in the collision cell (q2), and a specific fragment ion (product) is selected in the third quadrupole (Q3). This process provides two levels of mass filtering, ensuring exceptional specificity.[13]

Blumenol B has a molecular formula of C₁₃H₂₂O₃ and a molecular weight of 226.31 g/mol .[2] The protonated precursor ion [M+H]⁺ is therefore m/z 227.2.

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Dwell Time (ms)	Collision Energy (V)	Role
Blumenol B	227.2	125.1	50	15	Quantifier
Blumenol B	227.2	191.1	50	12	Qualifier
Internal Standard	Analyte Dependent	Analyte Dependent	50	Optimized	Reference

• Expert Insight: The quantifier transition is typically the most intense and stable product ion, used for calculating concentration. The qualifier transition serves as a confirmation of identity; the ratio of the quantifier to qualifier peak areas should be consistent across all samples and standards. This is a critical self-validating check for the method's trustworthiness.

Part III: Data Analysis and Quality Control

• Calibration Curve: Prepare a series of calibration standards of known Blumenol B concentrations in the extraction buffer. The curve should bracket the expected concentration range in the samples. Plot the peak area ratio (Blumenol B / Internal Standard) against concentration and apply a linear regression.

• Quantification: Process the analytical batch using the instrument's software (e.g., MassHunter, Analyst, MassLynx). The software will automatically integrate the peak areas for the analyte and the IS, calculate the area ratio, and determine the concentration using the calibration curve.

• Quality Control Assessment: The prepared QC samples injected throughout the run are used to validate the batch. The calculated concentrations of the QCs should be within ±15% of their nominal value.[4] Consistent retention times and quantifier/qualifier ratios are also monitored. Any significant deviation may indicate instrument drift or other issues, potentially invalidating the run.

Application Example: Monitoring AMF Colonization

To demonstrate the utility of this method, hypothetical data is presented below, mimicking an experiment to assess the impact of AMF inoculation on Blumenol B levels in plant roots.

Sample ID	Treatment	Blumenol B Conc. (ng/g tissue)
CTRL-01	Control (No AMF)	15.2
CTRL-02	Control (No AMF)	12.8
CTRL-03	Control (No AMF)	18.1
CTRL Avg.	Control (No AMF)	15.4
AMF-01	AMF Inoculated	155.7
AMF-02	AMF Inoculated	189.3
AMF-03	AMF Inoculated	162.4
AMF Avg.	AMF Inoculated	169.1

The data clearly shows a significant, quantifiable increase in Blumenol B concentration in the AMF-inoculated plants, highlighting its role as a robust biomarker for this symbiotic interaction.[6]

Conclusion

This application note provides a detailed, high-throughput LC-MS/MS method for the robust quantification of Blumenol B. By combining an efficient 96-well plate extraction protocol with the unparalleled specificity of tandem mass spectrometry, this method enables researchers to process large sample sets accurately and efficiently. The built-in quality control measures and the rationale behind each step ensure that the generated data is trustworthy and reliable, empowering advanced research in plant biology, agriculture, and natural product chemistry.

References

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. [Link]

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. National Center for Biotechnology Information. [Link]

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. ResearchGate. [Link]

• ChemBK. (2024). Blumenol B. ChemBK. [Link]

• Wang, M., Schäfer, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife. [Link]

• Matsunami, K., et al. (2010). Structural Revisions of Blumenol C Glucoside and Byzantionoside B. ResearchGate. [Link]

• Souilah, N., Bendif, H., Ullah, Z., & Tarek, H. (2021). LC-MS/MS acquisition parameters used for the analysis of the 37 marker compounds in the extracts of B. crassifolium. ResearchGate. [Link]

• Fernández-Ochoa, Á., Cádiz-Gurrea, M. de la L., & Segura-Carretero, A. (2022). Comprehensive Identification of Plant Polyphenols by LC-MS. ResearchGate. [Link]

• Xu, R. N., Fan, L., Rieser, M. J., & El-Shourbagy, T. A. (2007). Recent advances in high-throughput quantitative bioanalysis by LC-MS/MS. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Proestos, C., et al. (2023). High-Throughput Quantification of 32 Bioactive Antioxidant Phenolic Compounds in Grapes, Wines and Vinification Byproducts by LC–MS/MS. MDPI. [Link]

• Rocchetti, G., et al. (2024). The Role of LC-MS in Profiling Bioactive Compounds from Plant Waste for Cosmetic Applications: A General Overview. PubMed Central. [Link]

• Bartella, L., et al. (2022). Predictive Multi Experiment Approach for the Determination of Conjugated Phenolic Compounds in Vegetal Matrices by Means of LC-MS/MS. MDPI. [Link]

• Tan, S. P., et al. (2021). Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts. MDPI. [Link]

• Madala, E. N. (2021). LC-MS Training – The identification of nutraceuticals from plants. YouTube. [Link]

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Application Notes and Protocols for the Structural Elucidation of Blumenol B via NMR Spectroscopy

Introduction

Blumenol B is a C13-norisoprenoid, a class of secondary metabolites derived from the degradation of carotenoids.[1][2] These compounds are found in various plants and are of interest due to their diverse biological activities and their role as aroma precursors in products like wine.[3][4] Accurate structural elucidation is paramount for understanding their function and potential applications. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful and definitive technique for determining the complete chemical structure, including stereochemistry, of organic molecules like blumenol B in solution.[5][6]

This guide provides a comprehensive overview and detailed protocols for the structural elucidation of blumenol B using a suite of modern 1D and 2D NMR experiments. It is designed for researchers, scientists, and professionals in drug development and natural product chemistry, offering both the theoretical basis for experimental choices and practical, step-by-step instructions for data acquisition.

Application Note: A Strategic Approach to Blumenol B Elucidation

The structural elucidation of an unknown or isolated natural product is a systematic process of piecing together a molecular puzzle. For blumenol B, a combination of 1D and 2D NMR experiments provides all the necessary information to unambiguously determine its constitution and relative stereochemistry.

Molecular Structure of Blumenol B

Blumenol B possesses a cyclohexenone core with multiple stereocenters, making its structural analysis a non-trivial task that perfectly illustrates the power of modern NMR techniques.[7]

Caption: Chemical Structure of Blumenol B.

Overall NMR Workflow

The structural elucidation follows a logical progression, where each experiment builds upon the information provided by the previous one.[8] This systematic approach ensures all correlations are accounted for and leads to a confident structural assignment.

Caption: Workflow for NMR-based structural elucidation.

Foundational Analysis: 1D NMR (¹H and ¹³C)

• ¹H NMR: The proton NMR spectrum is the starting point. It provides information on the number of different proton environments, their chemical shifts (indicating the electronic environment), signal integration (ratio of protons), and multiplicity (revealing adjacent proton neighbors through scalar coupling). For blumenol B, one would expect to see signals for methyl groups (singlets and a doublet), methylene protons, methine protons (including those bearing hydroxyl groups), and an olefinic proton.

• ¹³C NMR & DEPT: The ¹³C NMR spectrum reveals the number of unique carbon atoms in the molecule.[8] When combined with Distortionless Enhancement by Polarization Transfer (DEPT) experiments (DEPT-90 and DEPT-135), it allows for the definitive assignment of each carbon signal as a methyl (CH₃), methylene (CH₂), methine (CH), or quaternary (C) carbon. This is crucial for establishing the carbon skeleton.

Building the Framework: 2D NMR Correlation Spectroscopy

While 1D NMR provides essential clues, 2D NMR is required to connect the atoms into a coherent structure.[6][9]

• COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-spin coupled, typically those on adjacent carbons (²J or ³J couplings).[10] Cross-peaks in the COSY spectrum establish proton-proton connectivity, allowing for the tracing of spin systems. For blumenol B, COSY is instrumental in connecting H-7 to H-8, and H-8 to H-9 and the H₃-10 methyl group, defining the side chain.

• HSQC (Heteronuclear Single Quantum Coherence): The HSQC experiment correlates each proton signal with the signal of the carbon atom it is directly attached to (¹J coupling).[10] This is a highly sensitive and indispensable experiment that maps every proton to its corresponding carbon, effectively merging the ¹H and ¹³C datasets.

• HMBC (Heteronuclear Multiple Bond Correlation): The HMBC experiment is arguably the most critical for assembling the final structure. It reveals correlations between protons and carbons that are two or three bonds away (²J or ³J couplings).[10] These long-range correlations act as bridges between the spin systems identified by COSY. For instance, correlations from the methyl protons (H₃-11, H₃-12, H₃-13) to nearby quaternary and methine carbons are used to piece together the cyclohexenone ring and attach the side chain.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Once the planar structure is established, the NOESY experiment is used to determine the relative stereochemistry. It identifies protons that are close in space (< 5 Å), regardless of whether they are connected through bonds. Cross-peaks in the NOESY spectrum arise from dipole-dipole relaxation (the NOE). By observing which protons are spatially proximate, one can deduce their relative orientation (e.g., axial vs. equatorial) on the ring.

Data Interpretation and Summary

By combining the information from all experiments, a complete and unambiguous assignment of all proton and carbon signals can be achieved. The following table summarizes the expected NMR data for blumenol B, based on published literature.[3]

Position	¹³C Chemical Shift (δc)	¹H Chemical Shift (δH), Multiplicity (J in Hz)	Key HMBC Correlations (¹H → ¹³C)	Key NOESY Correlations
1	42.9	2.16 (dd, 18.0, 1.0), 2.59 (d, 18.1)	C2, C3, C5, C6, C11, C12	H-2β ↔ H₃-12
2	51.1	5.83 (s)	C1, C3, C4, C13	H-4 ↔ H₃-13
3	200.9	-	-	-
4	126.6	-	-	-
5	171.7	-	-	-
6	79.1	-	-	-
7	35.6	1.79 (td, 12.7, 4.0), 1.98 (td, 12.7, 5.3)	C5, C6, C8, C9	H-7α ↔ H-9
8	35.2	1.40 (dddd, 12.7, 11.5, 8.1, 5.1), 1.68 (tt, 12.7, 4.5)	C6, C7, C9, C10	-
9	68.9	3.65 (m)	C7, C8, C10	H-9 ↔ H-7α
10	23.5	1.16 (d, 6.2)	C8, C9	H₃-10 ↔ H-8
11	24.6	1.02 (s)	C1, C5, C6, C12	H₃-11 ↔ H-7β
12	24.0	1.09 (s)	C1, C5, C6, C11	H₃-12 ↔ H-2β
13	21.7	2.04 (d, 1.5)	C2, C3, C4	H₃-13 ↔ H-4

Data acquired in Methanol-d₄ (CD₃OD)

Key Structural Insights from 2D NMR Correlations

The following diagram illustrates how key long-range (HMBC) and through-space (NOESY) correlations confirm the structure of blumenol B.

Caption: Key HMBC (red) and NOESY (blue) correlations.

Experimental Protocols

The following protocols provide a step-by-step guide for preparing a sample of blumenol B and acquiring the necessary NMR data for structural elucidation.

Protocol 1: Sample Preparation

Rationale: Proper sample preparation is critical for acquiring high-quality NMR spectra. The choice of solvent is dictated by the solubility of the analyte and its non-interference with the NMR signals of interest. The sample must be free of particulate matter to ensure good magnetic field homogeneity (shimming).[11]

Materials:

• Blumenol B (5-10 mg for a comprehensive suite of 2D experiments)

• Deuterated solvent (e.g., Methanol-d₄, CD₃OD; Chloroform-d, CDCl₃), ~0.6 mL

• High-quality 5 mm NMR tube

• Pasteur pipette and cotton or glass wool plug

• Small vial

Procedure:

• Accurately weigh 5-10 mg of purified blumenol B into a clean, dry vial.[12]

• Add approximately 0.6 mL of the chosen deuterated solvent (e.g., CD₃OD) to the vial.

• Gently vortex or sonicate the vial until the sample is completely dissolved. The solution should be clear and homogeneous.[13]

• Place a small plug of cotton or glass wool into a Pasteur pipette to create a micro-filter.

• Carefully transfer the solution from the vial through the filtered pipette into the NMR tube. This removes any suspended microparticles.[14]

• Ensure the final sample height in the NMR tube is approximately 4-5 cm (~0.6 mL).[15]

• Cap the NMR tube securely. Wipe the outside of the tube with a lint-free tissue (e.g., Kimwipe) moistened with isopropanol or acetone to remove any fingerprints or dust before inserting it into the spectrometer.

Protocol 2-7: NMR Data Acquisition

Rationale: The following are generalized acquisition protocols. Specific parameters (e.g., number of scans, acquisition times) may need to be optimized based on the sample concentration and the specific spectrometer being used. Modern NMR spectrometers with standard pulse programs are assumed.[1]

General Setup:

• Insert the sample into the spectrometer.

• Lock onto the deuterium signal of the solvent.

• Shim the magnetic field to achieve optimal resolution and lineshape on the solvent peak.

• Tune and match the appropriate NMR probe channels (¹H and ¹³C).

• Determine the 90° pulse width for the ¹H channel.

Protocol 2: ¹H NMR Acquisition

• Experiment: Standard 1D proton experiment (e.g., zg30 on Bruker systems).

• Spectral Width: ~12-16 ppm, centered around 5-6 ppm.

• Number of Scans (NS): 8 to 16 (adjust for concentration).

• Relaxation Delay (D1): 1-2 seconds.

• Acquisition Time (AQ): 2-3 seconds.

• Processing: Apply an exponential window function (line broadening of ~0.3 Hz), Fourier transform, phase correct, and calibrate the spectrum (e.g., residual CD₃OD signal at δ 3.31 ppm).

Protocol 3: ¹³C{¹H} & DEPT NMR Acquisition

• Experiment: Proton-decoupled 1D carbon experiment (e.g., zgpg30) and DEPT-135.

• Spectral Width: ~220-250 ppm, centered around 100 ppm.

• Number of Scans (NS): 1024 or more, depending on concentration (¹³C is much less sensitive than ¹H).[15]

• Relaxation Delay (D1): 2 seconds.

• Processing: Apply an exponential window function (line broadening of ~1-2 Hz), Fourier transform, phase correct, and calibrate (e.g., CD₃OD signal at δ 49.05 ppm). For DEPT-135, CH/CH₃ signals will be positive, and CH₂ signals will be negative.

Protocol 4: 2D COSY Acquisition

• Experiment: Gradient-selected, phase-sensitive COSY (e.g., cosygpmfph).

• Spectral Width: Same as the ¹H spectrum in both dimensions.

• Data Points: 2048 (F2, direct dimension) x 256-512 (F1, indirect dimension).

• Number of Scans (NS): 2 to 4 per increment.

• Processing: Apply a sine-squared window function in both dimensions, Fourier transform, and symmetrize the spectrum.

Protocol 5: 2D HSQC Acquisition

• Experiment: Gradient-selected, phase-sensitive HSQC with adiabatic pulses for uniform excitation (e.g., hsqcedetgpsisp2.2).

• ¹H (F2) Spectral Width: Same as ¹H spectrum.

• ¹³C (F1) Spectral Width: ~180-200 ppm (covering the expected carbon chemical shift range).

• Data Points: 2048 (F2) x 256 (F1).

• Number of Scans (NS): 4 to 8 per increment.

• ¹J(CH) Coupling Constant: Set to an average of 145 Hz.

• Processing: Apply sine-squared window functions, Fourier transform, and phase correct.

Protocol 6: 2D HMBC Acquisition

• Experiment: Gradient-selected HMBC (e.g., hmbcgplpndqf).

• Parameters: Similar to HSQC, but the pulse sequence is optimized for long-range couplings.

• Long-Range Coupling Constant: Set to an average of 8 Hz to observe typical ²J and ³J correlations.[10]

• Number of Scans (NS): 8 to 16 per increment (more scans may be needed than for HSQC).

• Processing: Apply a sine-squared window function, Fourier transform, and present in magnitude mode or phase-sensitive mode if data quality allows.

Protocol 7: 2D NOESY Acquisition

• Experiment: Gradient-selected, phase-sensitive NOESY (e.g., noesygpph).

• Parameters: Similar to COSY.

• Mixing Time (D8): 500-800 ms. This is a crucial parameter that must be optimized to allow for the buildup of NOE signals without significant spin diffusion.

• Number of Scans (NS): 16 to 32 per increment.

• Processing: Apply a sine-squared window function in both dimensions and Fourier transform.

References

• G. E. Martin and A. J. Williams, "Strategies and Tools for Structure Determination of Natural Products Using Modern Methods of NMR Spectroscopy," in Structure Elucidation in Organic Chemistry, Wiley-VCH, 2011. [Online]. Available: [Link]

• R. J. Coxon, "Computer assisted structure elucidation of natural products using two-dimensional NMR spectroscopy," Natural Product Reports, vol. 18, no. 5, pp. 503-527, 2001. [Online]. Available: [Link]

• P. A. Elli, "Natural Product Structure Elucidation by NMR Spectroscopy," in Modern Methods of Plant Analysis, Springer, 2015. [Online]. Available: [Link]

• G. E. Martin and D. J. Russell, "Nuclear Magnetic Resonance in the Structural Elucidation of Natural Products," in Comprehensive Natural Products II, Elsevier, 2010. [Online]. Available: [Link]

• K. Matsunami, H. Otsuka, and Y. Takeda, "Structural Revisions of Blumenol C Glucoside and Byzantionoside B," Chemical and Pharmaceutical Bulletin, vol. 58, no. 3, pp. 438-441, 2010. [Online]. Available: [Link]

• National Center for Biotechnology Information, "Blumenol B," PubChem Compound Database. [Online]. Available: [Link]

• A. A. Ali, "Structural Elucidation of Organic Natural Products By 1D, 2D and Multidimensional-NMR, Spectroscopy," Journal of Chemical Science, vol. 1, no. 1, p. 104, 2020. [Online]. Available: [Link]

• K. Matsunami, H. Otsuka, and Y. Takeda, "Structural Revisions of Blumenol C Glucoside and Byzantionoside B," SciSpace, 2010. [Online]. Available: [Link]

• M. N. Galbraith and D. H. S. Horn, "Structures of the natural products blumenols A, B, and C," Journal of the Chemical Society, Chemical Communications, no. 2, p. 113, 1972. [Online]. Available: [Link]

• M. Wang et al., "Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi," eLife, vol. 7, p. e37093, 2018. [Online]. Available: [Link]

• K. Matsunami, H. Otsuka, and Y. Takeda, "Structural Revisions of Blumenol C Glucoside and Byzantionoside B," ResearchGate, 2010. [Online]. Available: [Link]

• National Center for Biotechnology Information, "Npc111520," PubChem Compound Database. [Online]. Available: [Link]

• J. H. Park et al., "Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B," Molecules, vol. 27, no. 1, p. 294, 2021. [Online]. Available: [Link]

• L. K. M. Djeujo et al., "Phytochemistry Meets Geochemistry—Blumenol C Sulfate: A New Megastigmane Sulfate from Palicourea luxurians (Rubiaceae: Palicoureeae)," Molecules, vol. 27, no. 21, p. 7306, 2022. [Online]. Available: [Link]

• M. Wang et al., "Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi," eLife, 2018. [Online]. Available: [Link]

• T. Hill et al., "Schematic structure of the identified blumenol apocarotenoids associated with Rhizophagus irregularis colonisation of ragwort roots," ResearchGate, 2018. [Online]. Available: [Link]

• K. Matsunami, H. Otsuka, and Y. Takeda, "Structural revisions of blumenol C glucoside and byzantionoside B," PubMed, 2010. [Online]. Available: [Link]

• University College London, "Sample Preparation," Faculty of Mathematical & Physical Sciences. [Online]. Available: [Link]

• ALWSCI, "How To Prepare And Run An NMR Sample," Company Blog, 2025. [Online]. Available: [Link]

• Organomation, "NMR Sample Preparation: The Complete Guide." [Online]. Available: [Link]

• Iowa State University, "NMR Sample Preparation," Chemical Instrumentation Facility. [Online]. Available: [Link]

• A. A. Al-Majid et al., "Figure 1. 2D NMR spectra of 5d: (A) HSQC, (B) COSY, (C) NOESY, and (D)...," ResearchGate, 2018. [Online]. Available: [Link]

• B. M. B. L. Kel'in, "Correlations Found in the COSY, NOESY, HSQC, and HMBC Spectra of Compound 3b," ResearchGate, 2005. [Online]. Available: [Link]

• The Royal Society of Chemistry, "SUPPLEMENTARY DATA." [Online]. Available: [Link]

• M. Mindt et al., "Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association," bio-protocol, vol. 10, no. 1, 2020. [Online]. Available: [Link]

• "2D COSY, NOESY, HSQC, HMBC and DOSY NMR application -Part 1," YouTube, Jan. 29, 2023. [Online]. Available: [Link]

• San Diego State University, "Common 2D (COSY, HSQC, HMBC)," NMR Facility – Department of Chemistry. [Online]. Available: [Link]

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Application Notes and Protocols: A Detailed Guide to the Extraction of Blumenol B from Plant Root Tissue

Introduction: The Significance of Blumenol B in Plant Biology and Drug Discovery

Blumenol B, a C13-norisoprenoid derived from the enzymatic degradation of carotenoids, has garnered significant attention within the scientific community.[1] This moderately polar compound plays a crucial role as a signaling molecule in complex plant-microbe interactions, particularly in the symbiosis between plants and arbuscular mycorrhizal fungi (AMF).[1] The presence and concentration of blumenol B and its derivatives in root tissues can be indicative of successful mycorrhizal colonization, a process vital for nutrient uptake in many plant species.[1] Beyond its role in plant physiology, blumenol B has demonstrated potential anti-cancer effects, making it a person of interest for drug development professionals.[2]

This document provides a comprehensive, field-proven protocol for the detailed extraction, fractionation, and purification of blumenol B from plant root tissue. The methodologies outlined herein are designed to provide researchers, scientists, and drug development professionals with a robust framework for obtaining high-purity blumenol B suitable for structural elucidation, bioactivity screening, and quantitative analysis.

Understanding the Strategy: A Logic-Driven Workflow

The successful isolation of blumenol B hinges on a multi-step process that systematically enriches the target compound while removing unwanted matrix components. The workflow is designed to exploit the physicochemical properties of blumenol B, primarily its moderate polarity.

Figure 1. A comprehensive workflow for the isolation of blumenol B from plant roots.

I. Sample Preparation: Preserving the Integrity of the Target Molecule

The initial handling of the plant root tissue is critical to prevent the degradation of blumenol B and to ensure efficient extraction.

Step-by-Step Protocol:

• Harvesting and Cleaning: Carefully excavate the plant roots to minimize physical damage. For comparative studies, it is essential to have both mycorrhizal and non-mycorrhizal control plants. Gently wash the roots with deionized water to remove soil and any adhering debris.[1]

• Metabolic Quenching and Water Removal: Immediately flash-freeze the cleaned roots in liquid nitrogen.[1][3] This step is crucial to halt all metabolic processes that could alter the chemical composition of the tissue. The frozen roots should then be lyophilized (freeze-dried) to remove water.[1] A dry sample is essential for effective grinding and prevents potential hydrolysis of target compounds during extraction.

• Cryogenic Grinding: Grind the freeze-dried root tissue into a fine powder.[1] The use of a cryogenic grinder or a mortar and pestle with liquid nitrogen is highly recommended to maintain the sample in a frozen state, thereby preventing thawing and potential enzymatic degradation.[1] A fine powder maximizes the surface area for subsequent solvent extraction.

II. Extraction: Liberating Blumenol B from the Plant Matrix

The choice of solvent is paramount for the efficient extraction of blumenol B. Methanol is a widely used and effective solvent due to its ability to solubilize moderately polar compounds like blumenol B.[1]

Step-by-Step Protocol:

• Solvent Maceration: Macerate the powdered root material (e.g., 100 g) with methanol (e.g., 1 L) in a suitable container.[1] Agitate the mixture at room temperature for 24 hours.[1] To ensure the exhaustive extraction of blumenol B, it is recommended to repeat this process three times with fresh solvent.[1]

• Filtration and Concentration: Combine the methanolic extracts from the repeated maceration steps. Filter the combined extract through filter paper to remove solid plant debris.[1] The resulting filtrate is then concentrated under reduced pressure using a rotary evaporator.[1] It is critical to maintain the temperature below 40°C during this step to prevent thermal degradation of the target compound.[1] The final product of this stage is a crude extract.

III. Fractionation: The Initial Steps of Purification

Fractionation aims to separate the crude extract into different fractions based on the polarity of the constituent compounds. This step significantly reduces the complexity of the mixture, thereby facilitating the final purification of blumenol B.

A. Liquid-Liquid Partitioning

This technique separates compounds based on their differential solubility in two immiscible liquid phases.[4] By using a series of solvents with increasing polarity, a graded separation of the components in the crude extract can be achieved.

Step-by-Step Protocol:

• Resuspend the Crude Extract: Dissolve the crude extract in water.

• Sequential Partitioning: Perform sequential liquid-liquid partitioning in a separatory funnel using the following solvents in order of increasing polarity:

  • n-hexane

  • Chloroform

  • Ethyl acetate

  • n-butanol[1]

Blumenol B, being a moderately polar compound, is expected to be enriched in the more polar fractions, such as the ethyl acetate and n-butanol fractions.[1]

Solvent	Polarity Index	Expected Components
n-Hexane	0.1	Non-polar compounds (e.g., lipids, waxes)
Chloroform	4.1	Less polar compounds
Ethyl Acetate	4.4	Moderately polar compounds (including blumenol B)
n-Butanol	4.0	More polar compounds

Table 1. Solvent properties for liquid-liquid partitioning.

B. Silica Gel Column Chromatography

This is a form of adsorption chromatography where the stationary phase is silica gel. Compounds are separated based on their affinity for the silica gel, with less polar compounds eluting first.

Step-by-Step Protocol:

• Column Packing: Prepare a silica gel 60 column.[1]

• Sample Loading: Apply the bioactive fraction (e.g., the concentrated ethyl acetate or n-butanol fraction) to the top of the column.

• Elution: Elute the column with a gradient of increasing polarity. A common solvent system is a mixture of chloroform and methanol.[1]

• Fraction Collection and Monitoring: Collect fractions of the eluate and monitor them using thin-layer chromatography (TLC) or analytical HPLC to identify the fractions containing blumenol B.[1]

IV. Purification: Isolating Blumenol B to a High Degree of Purity

The final purification steps employ more refined chromatographic techniques to isolate blumenol B from any remaining impurities.

A. Sephadex LH-20 Column Chromatography

This technique, also known as size-exclusion chromatography, separates compounds based on their molecular size.[1] It is particularly effective for removing pigments and other small molecules.

Step-by-Step Protocol:

• Column Preparation: Pack a column with Sephadex LH-20.

• Elution: Use methanol as the eluent to pass the pooled, blumenol B-containing fractions from the silica gel column through the Sephadex LH-20 column.[1]

B. Preparative High-Performance Liquid Chromatography (HPLC)

Preparative HPLC is a high-resolution technique that is ideal for the final purification of individual compounds.[1] A reversed-phase C18 column is commonly used for the separation of moderately polar compounds like blumenol B.[1]

Figure 2. A schematic of a typical preparative HPLC system for blumenol B purification.

Step-by-Step Protocol:

• Column and Mobile Phase: Utilize a preparative C18 column. The mobile phase typically consists of a gradient of methanol and water or acetonitrile and water.[1] A small percentage of formic acid is often added to improve peak shape.[1]

• Injection and Elution: Inject the semi-purified blumenol B fraction onto the column and run a gradient elution program.

• Fraction Collection: Collect the eluting peaks corresponding to blumenol B.

Parameter	Typical Condition
Column	Preparative Reversed-Phase C18
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Methanol or Acetonitrile
Elution	Gradient
Detection	UV-Vis or Diode Array Detector (DAD)

Table 2. Typical parameters for preparative HPLC purification of blumenol B.

V. Analysis and Identification: Confirming the Identity and Purity of Blumenol B

Once purified, the identity and purity of the isolated blumenol B must be confirmed using modern analytical techniques.

• Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS): This highly sensitive and selective method is used for the detection and quantification of blumenol B.[1]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For the structural elucidation of the isolated compound and to confirm its identity as blumenol B, a suite of NMR experiments is indispensable. This includes 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments.[1]

Trustworthiness and Self-Validation

The protocol described above is designed as a self-validating system. The sequential use of different chromatographic techniques, each based on a different separation principle (adsorption, size-exclusion, and partitioning), provides a high degree of confidence in the purity of the final product. The final analytical verification by UHPLC-MS/MS and NMR serves as the ultimate confirmation of the identity and purity of the isolated blumenol B.

References

• Blumenol B - ChemBK. (2024-04-09). Available from: [Link]

• Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi - PMC - NIH. (2018-08-28). Available from: [Link]

• Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi | eLife. (2018-08-28). Available from: [Link]

• Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association - PMC. (2019-07-20). Available from: [Link]

• Purification by Solvent Extraction Using Partition Coefficient - Springer Nature Experiments. (Date not available). Available from: [Link]

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Topic: Quantitative Analysis of Blumenol B using a Deuterated Internal Standard by LC-MS/MS

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a comprehensive framework for the development and validation of a robust analytical method for the quantification of Blumenol B in complex biological matrices. Blumenol B, a C13-norisoprenoid derived from carotenoid degradation, is an increasingly important biomarker in plant science and potentially other fields.[1][2][3] Accurate and precise quantification is paramount for its study, yet is often challenged by matrix effects and sample preparation variability. This guide details the use of a stable isotope-labeled internal standard, specifically a deuterated analog of Blumenol B, coupled with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). We will explore the principles of Stable Isotope Dilution Analysis (SIDA), provide detailed, field-tested protocols for sample preparation and analysis, and outline a validation strategy consistent with regulatory expectations.

The Imperative for an Ideal Internal Standard

In quantitative mass spectrometry, the goal is to establish a reliable relationship between instrument response and analyte concentration. However, the journey from raw sample to final result is fraught with potential sources of error. Analyte can be lost during extraction, derivatization, or transfer steps. Furthermore, complex biological matrices can cause ion suppression or enhancement during the electrospray ionization (ESI) process, leading to under- or overestimation of the true concentration.

An internal standard (IS) is added to all samples, calibrators, and quality controls (QCs) at a constant, known concentration to correct for these variations. The ideal IS behaves identically to the analyte throughout the entire analytical process. It should have the same extraction recovery, chromatographic retention time, and ionization efficiency.[4] By measuring the ratio of the analyte signal to the IS signal, variations are normalized, leading to superior accuracy and precision.

1.1. The Gold Standard: Stable Isotope Dilution Analysis (SIDA)

The most effective way to meet the criteria for an ideal IS is to use a stable isotope-labeled version of the analyte itself.[5][6] This technique, known as Stable Isotope Dilution Analysis (SIDA), is the gold standard for quantitative mass spectrometry.[5] A deuterated standard, such as Deuterated Blumenol B, is chemically identical to the native analyte, ensuring it co-elutes chromatographically and experiences the same matrix effects and extraction losses.[4][7] However, its increased mass due to the deuterium atoms allows it to be distinguished and measured independently by the mass spectrometer.[5]

The principle is straightforward: a known quantity of the deuterated standard is added to the sample at the earliest possible stage of the preparation process.[5] Any subsequent loss or signal variation will affect both the analyte and the standard equally. Therefore, the ratio of their peak areas remains constant and directly proportional to the analyte's initial concentration.[5][8]

Caption: Principle of Stable Isotope Dilution Analysis (SIDA).

Method Development: Blumenol B and its Deuterated Standard

While a commercial deuterated Blumenol B standard may not be readily available, custom synthesis is a common practice in analytical chemistry.[9] For this application note, we will proceed with a hypothetical but chemically logical standard, Blumenol B-d3 , where three hydrogen atoms are replaced with deuterium. A mass increase of +3 or more is generally sufficient to prevent isotopic crosstalk with the native analyte.[4]

2.1. Physicochemical and Mass Spectrometric Properties

The first step is to define the mass-to-charge ratios (m/z) for our target analyte and internal standard. These will be the basis for setting up the mass spectrometer's detection method, specifically using Multiple Reaction Monitoring (MRM) for high selectivity and sensitivity.

Parameter	Blumenol B (Analyte)	Blumenol B-d3 (Internal Standard)	Rationale & Comments
Chemical Formula	C₁₃H₂₂O₃	C₁₃H₁₉D₃ O₃	Assumes deuteration at a stable position, e.g., a methyl group.
Exact Mass	226.1569	229.1757	The mass difference allows for specific detection.
[M+H]⁺ Precursor Ion	227.1642	230.1830	The protonated molecule is selected in the first quadrupole (Q1).
Proposed Product Ion 1	125.0961	125.0961 or 128.1149	Fragmentation often involves neutral losses (e.g., H₂O). The specific product depends on where the deuterium labels are located. If the label is on the lost fragment, the product ion m/z will be the same. If not, it will be shifted by +3.
Proposed Product Ion 2	107.0855	107.0855 or 110.1043	A secondary, "qualifier" ion confirms identity. Based on typical norisoprenoid fragmentation involving water and side-chain losses.[10][11]

Detailed Experimental Protocol

This protocol is designed as a robust starting point and should be optimized and validated for your specific matrix and instrumentation.

3.1. Materials and Reagents

• Blumenol B analytical standard (≥98% purity)

• Deuterated Blumenol B-d3 internal standard (≥98% purity, ≥99% isotopic purity)

• Methanol (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Water (LC-MS Grade, e.g., 18.2 MΩ·cm)

• Formic Acid (LC-MS Grade)

• Reagent-grade solvents for extraction (e.g., Methanol, Water)

• Biological matrix of interest (e.g., plant leaf tissue)

3.2. Preparation of Stock and Working Solutions

• Analyte Primary Stock (S1): Accurately weigh ~1.0 mg of Blumenol B and dissolve in 1.0 mL of methanol to create a 1 mg/mL stock.

• IS Primary Stock (IS-S1): Prepare a 1 mg/mL stock of Blumenol B-d3 in methanol.

• IS Working Solution (IS-WS): Dilute the IS-S1 stock with 80:20 Methanol:Water to a final concentration of 100 ng/mL. This solution will be used to spike all samples.

• Calibration Standards: Perform serial dilutions of the Analyte Primary Stock (S1) in 80:20 Methanol:Water to prepare a series of working stocks. Then, prepare the calibration curve standards by spiking a fixed volume of the IS-WS into each working stock dilution. A typical calibration curve might range from 0.1 ng/mL to 100 ng/mL.

3.3. Sample Preparation and Extraction

This protocol is adapted from established methods for analyzing blumenol derivatives in plant tissue.[1][12]

Caption: Workflow for Extraction of Blumenol B from Plant Tissue.

Step-by-Step Protocol:

• Harvest and Weigh: Harvest approximately 100 mg of fresh leaf tissue, immediately flash-freeze in liquid nitrogen to quench metabolic activity, and record the exact weight.[12]

• Homogenize: Grind the frozen tissue to a fine powder using a pre-chilled mortar and pestle or a cryogenic grinder.[12]

• Spike and Extract: Transfer the frozen powder to a 2 mL microcentrifuge tube. This is the critical step: Add 800 µL of ice-cold extraction buffer (80:20 Methanol:Water) that has been pre-spiked with the internal standard (Blumenol B-d3) at a final concentration of 100 ng/mL.[1] Adding the IS here ensures it corrects for any and all subsequent analyte loss.

• Mix: Vortex vigorously for 1 minute, followed by sonication in an ice bath for 10 minutes to ensure complete cell lysis and extraction.

• Clarify: Centrifuge the tubes at high speed (e.g., 13,000 x g) for 15 minutes at 4°C to pellet insoluble debris.[12]

• Collect: Carefully transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

3.4. LC-MS/MS Instrumental Parameters

These parameters are a starting point and require optimization on your specific instrument.

Parameter	Recommended Setting	Rationale
LC System	UHPLC	Provides better resolution and faster run times.
Column	C18 Reversed-Phase (e.g., 100 x 2.1 mm, 1.8 µm)	Standard for retaining moderately polar compounds like norisoprenoids.[1][2]
Mobile Phase A	Water + 0.1% Formic Acid	Acid improves peak shape and ionization efficiency in positive mode.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Standard organic solvent for reversed-phase chromatography.
Gradient	5% B to 95% B over 8 minutes	A generic gradient to elute compounds of varying polarity.
Flow Rate	0.3 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
Injection Vol.	5 µL
MS System	Triple Quadrupole Mass Spectrometer	Required for MRM experiments.
Ionization Mode	ESI Positive	Blumenols ionize well as [M+H]⁺.
MRM Transitions	Blumenol B: 227.2 -> 125.1 (Quantifier), 227.2 -> 107.1 (Qualifier) Blumenol B-d3: 230.2 -> 125.1 or 128.1 (Quantifier)	Monitor the specific precursor-to-product ion transitions for analyte and IS. Collision energy must be optimized for each transition.

Data Analysis and Method Validation

4.1. Quantification

• Integrate the peak areas for the quantifier MRM transition for both Blumenol B and Blumenol B-d3 in all standards and samples.

• Calculate the Peak Area Ratio (PAR) = (Area of Blumenol B) / (Area of Blumenol B-d3).

• Construct a calibration curve by plotting the PAR against the known concentration of Blumenol B for the calibration standards.

• Perform a linear regression (typically with 1/x or 1/x² weighting) on the calibration curve. The R² value should be >0.99.

• For unknown samples, determine the PAR and use the regression equation from the calibration curve to calculate the concentration of Blumenol B.

4.2. Method Validation: A Self-Validating System

To ensure the trustworthiness of your results, the method must be validated according to established guidelines.[13][14][15] The following parameters should be assessed using independently prepared Quality Control (QC) samples at low, medium, and high concentration levels.

Validation Parameter	Acceptance Criteria (Typical)	Purpose
Selectivity	No significant interfering peaks (>20% of LLOQ) in blank matrix.	Ensures the method is measuring only the intended analyte.[16]
Calibration Curve	R² ≥ 0.99; back-calculated standards within ±15% of nominal (±20% at LLOQ).	Demonstrates a reliable relationship between response and concentration.
Accuracy & Precision	Mean accuracy within 85-115% of nominal; Precision (%CV) ≤15% (≤20% at LLOQ).	Confirms the method is both correct (accurate) and repeatable (precise).[13][16]
Lower Limit of Quant. (LLOQ)	Analyte signal is ≥5x baseline noise; Accuracy and Precision criteria are met.	Defines the lowest concentration that can be reliably quantified.[13]
Matrix Effect	%CV of IS-normalized matrix factor should be ≤15%.	Assesses the impact of ion suppression/enhancement from the biological matrix.
Recovery	Consistent and precise (though not necessarily 100%).	Measures the efficiency of the extraction process. The IS corrects for incomplete recovery.
Stability	Analyte concentration remains within ±15% of baseline after storage under various conditions (bench-top, freeze-thaw, long-term).	Ensures the analyte does not degrade during sample handling and storage.

References

• Wang, M., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. [Link]

• Wang, M., Schäfer, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. [Link]

• Nikiforova, V. J., et al. (2013). Mass spectrometric dereplication of nitrogen-containing constituents of black cohosh (Cimicifuga racemosa L.). Phytochemistry, 93, 76-88. [Link]

• Saito, A., et al. (2022). Synthesis of Deuterium-Labeled Vitamin D Metabolites as Internal Standards for LC-MS Analysis. Molecules, 27(8), 2439. [Link]

• Piasecka, A., et al. (2016). High-resolution mass spectra of (a) blumenol C glucuronylglucoside and (b) didehydroblumenol C glucuronylglucoside. ResearchGate. [Link]

• Wikipedia contributors. (2023). Isotope dilution. Wikipedia, The Free Encyclopedia. [Link]

• Flamini, R., et al. (2022). Identification of new glycosidic terpenols and norisoprenoids (aroma precursors) in C. arabica L. green coffee by using a high-resolution mass spectrometry database developed in grape metabolomics. Food Chemistry, 375, 131871. [Link]

• Tanaka, Y., et al. (2021). Hands-On Model of the Principle of Isotope Dilution Analysis for Use in an Interactive Teaching and Learning Classroom Exercise. Journal of Chemical Education, 98(3), 957-962. [Link]

• eLife. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife. [Link]

• Blank, I., et al. (2002). Synthesis of Deuterated Volatile Lipid Degradation Products To Be Used as Internal Standards in Isotope Dilution Assays. 2. Vinyl Ketones. Journal of Agricultural and Food Chemistry, 50(10), 2959-2965. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link]

• Grebneva, Y., et al. (2022). The Varietal Influence of Flavour Precursors from Grape Marc on Monoterpene and C13-Norisoprenoid Profiles in Wine as Determined by Membrane-Assisted Solvent Extraction (MASE) GC-MS. Molecules, 27(6), 1988. [Link]

• Mindt, M., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol. [Link]

• Abu-Lafi, S., et al. (2022). Mass Spectral Fragmentation of Pelargonium graveolens Essential Oil Using GC–MS Semi-Empirical Calculations and Biological Potential. Molecules, 27(19), 6208. [Link]

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• ResolveMass Laboratories Inc. (2024). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc. [Link]

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• Carlin, S., et al. (2020). Norisoprenoids, Sesquiterpenes and Terpenoids Content of Valpolicella Wines During Aging: Investigating Aroma Potential in Relationship to Evolution of Tobacco and Balsamic Aroma in Aged Wine. Frontiers in Chemistry, 8, 72. [Link]

• Cocuron, J. C., et al. (2019). D2O Labeling to Measure Active Biosynthesis of Natural Products in Medicinal Plants. Frontiers in Plant Science, 10, 119. [Link]

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• Feng, C., et al. (2012). Development of C13-norisoprenoids, carotenoids and other volatile compounds in Vitis vinifera L. Cv. Pinot Noir grapes. Food Chemistry, 130(1), 78-85. [Link]

• AptoChem. Deuterated internal standards and bioanalysis. AptoChem. [Link]

• Glish, G. L., & Bursey, M. M. (2012). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 4(13), 1629-1638. [Link]

• KCAS. (2023). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. KCAS. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. FDA.gov. [Link]

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Preparative HPLC for the Purification of Blumenol B: An Application Note and Protocol

For: Researchers, scientists, and drug development professionals.

Abstract

Blumenol B, a C13-norisoprenoid derived from carotenoid degradation, is a significant signaling molecule in plant physiology, particularly in the symbiotic relationship between plants and arbuscular mycorrhizal fungi (AMF).[1][2][3] Obtaining high-purity blumenol B is essential for elucidating its biological functions, developing analytical standards, and conducting bioactivity screening. This application note provides a comprehensive, field-proven guide to the purification of blumenol B from enriched plant extracts using preparative High-Performance Liquid Chromatography (HPLC). The narrative explains the scientific rationale behind each step, from initial sample workup to the final polishing of the pure compound, ensuring a robust and reproducible workflow.

Introduction: The Significance of Purified Blumenol B

Blumenol B (C₁₃H₂₂O₃, M.W. 226.31 g/mol ) is a moderately polar apocarotenoid that plays a crucial role as a biochemical intermediary in plant systems, influencing growth and stress responses.[2][4] Its accumulation in plant tissues is often correlated with beneficial AMF colonization, making it a key biomarker in agricultural and ecological research.[3][5] The purification of blumenol B is a critical prerequisite for:

• Structural Elucidation and Characterization: Confirming molecular identity through techniques like NMR and high-resolution mass spectrometry.

• Bioactivity Studies: Assessing its physiological effects in a dose-dependent manner without interference from confounding molecules.

• Quantitative Analysis: Creating certified reference materials for accurate quantification in complex biological matrices.[2][6]

This guide focuses on reversed-phase preparative HPLC, a powerful technique for isolating compounds like blumenol B based on their hydrophobicity.

Principle of the Method: Reversed-Phase Chromatography

Reversed-phase HPLC separates molecules based on their hydrophobic interactions with a non-polar stationary phase, typically octadecylsilane (C18) bonded to silica particles. A polar mobile phase is used for elution.

• Mechanism: When a sample mixture is introduced, non-polar and moderately polar compounds, such as blumenol B, adsorb to the C18 stationary phase. By gradually increasing the concentration of an organic solvent (e.g., methanol or acetonitrile) in the mobile phase, the polarity of the eluent is decreased. This weakens the hydrophobic interactions between the analytes and the stationary phase, causing them to elute from the column. Compounds with greater polarity will elute first, while more non-polar compounds will be retained longer.

• Why C18 for Blumenol B?: The C18 phase provides sufficient hydrophobicity to retain the C13 carbon skeleton of blumenol B, while its hydroxyl groups provide enough polarity to allow for elution with common reversed-phase solvents, making it an ideal choice for separation from both more polar (e.g., glycosides, organic acids) and less polar (e.g., lipids, chlorophylls) contaminants.[1]

Overall Purification Workflow

Achieving high purity with preparative HPLC is rarely a single-step process. A multi-stage approach starting from the crude plant extract is essential to enrich the target compound and avoid overloading the expensive preparative column with bulk impurities.

Figure 1: Overall workflow from plant material to pure blumenol B.

Protocol 1: Pre-Purification of Blumenol B from Plant Material

This initial protocol is critical for preparing a sample suitable for preparative HPLC. It is adapted from established methods for isolating blumenol derivatives from plant roots.[1]

Objective: To obtain a crude extract enriched with moderately polar compounds, including blumenol B.

Methodology:

• Sample Preparation:

  • Harvest fresh plant material (e.g., 100 g of roots). Gently wash with deionized water to remove debris.

  • Immediately flash-freeze the cleaned roots in liquid nitrogen to halt metabolic activity.

  • Lyophilize (freeze-dry) the material to remove water, which improves extraction efficiency.

  • Grind the dried tissue into a fine powder using a cryogenic grinder or a mortar and pestle with liquid nitrogen.[1]

• Solvent Extraction:

  • Macerate the powdered material in methanol (e.g., 1 L) at room temperature for 24 hours with gentle agitation. Methanol is effective for extracting moderately polar compounds like blumenols.[1]

  • Filter the extract through filter paper. Repeat the extraction process on the plant material two more times to ensure exhaustive extraction.

  • Combine the methanolic extracts and concentrate under reduced pressure using a rotary evaporator at a temperature below 40°C to yield a crude extract.

• Fractionation (Enrichment):

  • The crude extract is often too complex for direct injection. A preliminary fractionation step is highly recommended.

  • Apply the crude extract to a Sephadex LH-20 column, eluting with methanol. This size-exclusion chromatography step is effective at removing very large molecules (polymers) and very small, highly polar compounds (sugars, salts), enriching the fraction containing blumenol B.[1]

  • Collect fractions and monitor them by thin-layer chromatography (TLC) or analytical HPLC to identify those containing blumenol B. Pool the positive fractions and concentrate them to dryness. This "enriched fraction" is now ready for preparative HPLC.

Protocol 2: Preparative HPLC Purification of Blumenol B

This protocol details the final purification step. It is based on a method development strategy that begins at the analytical scale to optimize separation before scaling up.

Method Development: Analytical to Preparative Scale-Up

The logic of method development is to first achieve a high-resolution separation on a smaller, more efficient analytical column and then transfer those conditions to a larger preparative column.

Figure 2: Logical workflow for HPLC method development and scale-up.

Recommended HPLC Conditions

The following table summarizes the recommended starting parameters for both analytical method development and the final preparative-scale purification.

Parameter	Analytical Scale	Preparative Scale	Rationale
Column	C18, 250 x 4.6 mm, 5 µm	C18, 250 x 21.2 mm, 10 µm	Same chemistry for predictable selectivity. Larger dimensions and particle size for higher loading and lower backpressure.[1][7]
Mobile Phase A	Water + 0.1% Formic Acid	Water + 0.1% Formic Acid	Formic acid improves peak shape by suppressing silanol interactions and ensuring analyte protonation.[1]
Mobile Phase B	Methanol (or Acetonitrile)	Methanol (or Acetonitrile)	Methanol is often preferred for preparative work due to lower cost and toxicity. Acetonitrile can offer different selectivity.[6]
Flow Rate	1.0 mL/min	~20 mL/min	Flow rate is scaled proportionally to the column cross-sectional area to maintain linear velocity.
Gradient	Focused: 40-60% B over 15 min	Focused: 40-60% B over 15 min	A shallow, focused gradient maximizes resolution around the target compound. This is an example and must be optimized.
Detector	DAD/UV @ 230 nm	DAD/UV @ 230 nm	The α,β-unsaturated ketone in blumenol B absorbs in the low UV range. A DAD is used to confirm peak identity and purity.
Column Temp.	30 °C	30 °C	Maintained temperature ensures reproducible retention times.
Injection Vol.	10-20 µL	1-5 mL	Scaled up to maximize throughput without compromising resolution.
Sample Conc.	~1 mg/mL	10-50 mg/mL	Higher concentration for preparative loading. Must ensure full solubility in the initial mobile phase.

Step-by-Step Preparative HPLC Protocol

• System Preparation:

  • Equilibrate the preparative HPLC system, including the C18 column, with the initial mobile phase conditions (e.g., 40% Methanol / 60% Water with 0.1% Formic Acid) until a stable baseline is achieved.

• Sample Preparation for Injection:

  • Dissolve a known mass of the enriched fraction (from Protocol 1) in a minimal volume of the initial mobile phase. A typical starting load for a 250x21.2 mm column might be 50-150 mg, depending on the purity of the enriched fraction.[8]

  • If solubility is an issue, methanol can be used as the dissolution solvent. Ensure the solution is filtered through a 0.45 µm syringe filter before injection to remove particulates.

• Injection and Fraction Collection:

  • Inject the prepared sample onto the equilibrated column.

  • Begin the gradient program.

  • Monitor the chromatogram in real-time. Manually or automatically collect the fraction corresponding to the blumenol B peak as it elutes.[7][9] It is often wise to collect the beginning, apex, and tail of the peak in separate tubes to isolate the purest material at the peak's center.

• Post-Purification Processing:

  • Combine the fractions confirmed to contain pure blumenol B (based on subsequent analytical HPLC analysis).

  • Remove the organic solvent (methanol) and water using a rotary evaporator.[9] If the sample volume is large, lyophilization (freeze-drying) can be used to remove the final traces of water.

  • The result is a solid/oily residue of purified blumenol B.

• Purity Verification:

  • Dissolve a small amount of the final product in methanol and analyze it using the analytical HPLC method.

  • The chromatogram should show a single, sharp peak at the expected retention time. Purity is typically calculated as the area of the target peak divided by the total area of all peaks.

  • For absolute confirmation of identity, submit the purified sample for analysis by mass spectrometry and/or NMR.

Troubleshooting

Problem	Potential Cause	Suggested Solution
Poor Resolution	Column overloaded; Gradient too steep.	Reduce sample load.[8] Use a shallower, more focused gradient around the target peak.
Peak Tailing	Secondary interactions with silica; pH issue.	Ensure mobile phase contains an acid modifier like formic or acetic acid (0.1%).[1]
High Backpressure	Column or system frit is clogged.	Filter the sample before injection. Flush the system and column (in reverse direction if permitted by manufacturer).
No Peak Detected	Incorrect detector wavelength; Compound did not elute.	Use a Diode Array Detector (DAD) to scan a range of wavelengths. Run a strong wash step (e.g., 100% Acetonitrile or Isopropanol) to elute highly retained compounds.

Conclusion

This application note details a robust, two-stage workflow for the purification of blumenol B from complex plant-derived extracts. By combining an effective pre-purification enrichment strategy with a systematically developed preparative reversed-phase HPLC method, researchers can reliably obtain high-purity blumenol B. The protocols and principles described herein provide a solid foundation for scientists in natural product chemistry and drug development to isolate this and other valuable C13-norisoprenoids for further scientific investigation.

References

• BenchChem. (2025).
• Biosynth. (n.d.). Blumenol B. Biosynth.

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. [Link]

• Biotage. (2023). What is my C18 flash column's loading capacity?. Biotage. [Link]

• Waters Corporation. (n.d.). Isolation of the Purified Product. Waters Corporation. [Link]

• ResearchGate. (2013). Does anyone have experience with using preparative HPLC C18 column is it possible isolate terpenes?. ResearchGate. [Link]

• KNAUER. (n.d.). CBD purification – Part 1: Preparative HPLC method development in analytical scale and scale-up. KNAUER. [Link]

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. [Link]

• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. [Link]

• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. PMC. [Link]

• Gilson. (n.d.). A Guide to Fraction Collection in Chromatography. Gilson. [Link]

• Agilent Technologies. (n.d.). HIGH-THROUGHPUT PREPARATIVE HPLC-MS PURIFICATION WORKFLOW OF LIBRARIES WITHIN THE EUROPEAN LEAD FACTORY. Agilent Technologies. [Link]

• Waters Corporation. (n.d.). Small Scale Purification of Fractions from a Complex Pharmaceutical Formulation Using the Waters Fraction Manager-Analytical and an ACQUITY Arc System. Waters Corporation. [Link]

• ResearchGate. (2019). Calibration of analytical HPLC to generate preparative LC gradients for peptide purification. ResearchGate. [Link]

• Agilent Technologies. (2013). Analytical to Preparative HPLC Method Transfer. Agilent Technologies. [Link]

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Application Notes and Protocols for the Analysis of Blumenol B in Wine and Grape Samples

Introduction: The Significance of Blumenol B in Enology

Blumenol B, also known as 7,8-dihydrovomifoliol, is a C13-norisoprenoid derived from the degradation of carotenoids present in grapes.[1] While not a primary aroma compound itself, it serves as a crucial precursor to several potent aroma compounds in wine, including theaspirone and vitispirane.[1] The concentration and transformation of blumenol B and its glycosylated forms during grape ripening, fermentation, and aging can significantly influence the aromatic profile and complexity of the final wine. Therefore, accurate and robust analytical methods for quantifying blumenol B in both grapes and wine are essential for researchers and winemakers seeking to understand and modulate wine aroma development.

This guide provides detailed application notes and step-by-step protocols for the analysis of blumenol B in wine and grape samples, leveraging modern analytical techniques such as Solid-Phase Extraction (SPE), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Gas Chromatography-Mass Spectrometry (GC-MS).

Part 1: Sample Preparation and Extraction

The choice of sample preparation technique is critical for the accurate quantification of blumenol B, as it exists in both free and glycosidically bound forms in grapes and wine. The following protocols are designed to efficiently extract both forms.

Protocol 1: Solid-Phase Extraction (SPE) for Wine Samples

Rationale: SPE is a widely used technique for the selective extraction and concentration of analytes from complex matrices like wine.[2][3] For C13-norisoprenoids such as blumenol B, a polymeric sorbent is often effective. This protocol is designed to isolate both free blumenol B and its glycosidic precursors.

Materials:

• SPE cartridges (e.g., polymeric sorbent, 1 g, 6 mL)[2]

• Methanol (HPLC grade)

• Dichloromethane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Ultrapure water

• Internal Standard (IS) solution (e.g., d6-Abscisic Acid or a commercially available deuterated blumenol B)

• Nitrogen evaporator

Step-by-Step Procedure:

• Sample Preparation:

  • For wine samples, dilute 50 mL of wine with 50 mL of ultrapure water.

  • Spike the diluted wine with a known concentration of the internal standard.

• SPE Cartridge Conditioning:

  • Condition the SPE cartridge by passing 5 mL of methanol, followed by 5 mL of ultrapure water. Do not allow the cartridge to dry out.

• Sample Loading:

  • Load the prepared wine sample onto the conditioned SPE cartridge at a slow, steady flow rate (approximately 2-3 mL/min).

• Washing:

  • Wash the cartridge with 10 mL of ultrapure water to remove sugars and other polar interferences.

• Elution of Free Blumenol B:

  • Elute the free, unconjugated blumenol B with 5 mL of dichloromethane into a clean collection tube.

• Elution of Glycosidically Bound Blumenol B:

  • Elute the glycosidically bound blumenol B with 10 mL of ethyl acetate into a separate clean collection tube.

• Solvent Evaporation and Reconstitution:

  • Evaporate both fractions to dryness under a gentle stream of nitrogen.

  • Reconstitute the residues in a suitable volume (e.g., 500 µL) of the initial mobile phase for LC-MS/MS analysis or a suitable solvent for GC-MS analysis.

Protocol 2: Extraction from Grape Samples

Rationale: For grape samples, a preliminary extraction step is required to release blumenol B from the solid matrix before purification.

Materials:

• Liquid nitrogen

• Mortar and pestle or a laboratory blender

• Methanol (HPLC grade)

• Centrifuge

• SPE materials as listed in Protocol 1

Step-by-Step Procedure:

• Sample Homogenization:

  • Freeze approximately 100g of destemmed grape berries in liquid nitrogen.

  • Grind the frozen berries to a fine powder using a pre-chilled mortar and pestle or a blender.

• Solvent Extraction:

  • Transfer a known weight of the powdered grape sample (e.g., 10 g) to a centrifuge tube.

  • Add 20 mL of methanol and vortex thoroughly for 2 minutes.

  • Centrifuge at 4000 rpm for 10 minutes.

• Supernatant Collection:

  • Carefully collect the methanol supernatant.

  • Repeat the extraction process on the pellet with another 20 mL of methanol and combine the supernatants.

• Solvent Evaporation:

  • Evaporate the combined methanol extracts to a smaller volume (e.g., 2-3 mL) using a rotary evaporator or nitrogen stream.

• SPE Cleanup:

  • Dilute the concentrated extract with ultrapure water to a final volume of 50 mL and proceed with the SPE protocol as described for wine samples (Protocol 1, Step 2 onwards).

Part 2: Analytical Methodologies

Method 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Rationale: LC-MS/MS offers high sensitivity and selectivity for the quantification of blumenol B, particularly in its free and glycosidically bound forms.[4] The use of Multiple Reaction Monitoring (MRM) allows for precise detection even at low concentrations.

Instrumentation and Parameters:

Parameter	Setting
LC System	UHPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 10 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be optimized with a blumenol B standard. Based on related compounds, potential precursor ion would be [M+H]+. Product ions would result from the loss of water and other neutral fragments. For blumenol C glucoside, a precursor of m/z 403.2 has been reported.[4]

Data Analysis and Quantification:

Quantification is achieved by constructing a calibration curve using a certified blumenol B standard. The peak area ratio of the analyte to the internal standard is plotted against the concentration of the calibration standards.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Rationale: GC-MS is a robust technique for the analysis of volatile and semi-volatile compounds like free blumenol B.[5] For grape samples, an enzymatic hydrolysis step can be included to release blumenol B from its glycosidic precursors.

Instrumentation and Parameters:

Parameter	Setting
GC System	Gas chromatograph with a split/splitless injector
Column	Mid-polarity capillary column (e.g., DB-WAX, 30 m x 0.25 mm x 0.25 µm)
Carrier Gas	Helium at a constant flow of 1.2 mL/min[2]
Injector Temperature	250 °C
Oven Program	50 °C (1 min hold), ramp at 2.5 °C/min to 250 °C (10 min hold)[2]
Injection Mode	Splitless (1 µL)
MS System	Quadrupole mass spectrometer
Ionization Mode	Electron Ionization (EI), 70 eV
Scan Mode	Selected Ion Monitoring (SIM)
SIM Ions	To be determined from the mass spectrum of a blumenol B standard. Characteristic fragments for C13-norisoprenoids often include m/z 192 and 142.[5]

Protocol for Glycosidic Precursor Analysis in Grapes:

• Enzymatic Hydrolysis:

  • To the reconstituted extract from the ethyl acetate SPE fraction (Protocol 1, Step 6), add a buffer solution (pH 5) and a glycosidase enzyme preparation.

  • Incubate at 40 °C for 24 hours.

• Extraction of Released Aglycones:

  • After hydrolysis, extract the released blumenol B using liquid-liquid extraction with dichloromethane.

  • Dry the organic phase with anhydrous sodium sulfate and concentrate under nitrogen.

• GC-MS Analysis:

  • Reconstitute the residue in a suitable solvent and analyze using the GC-MS parameters outlined above.

Part 3: Method Validation and Quality Control

Trustworthiness through Self-Validation:

To ensure the reliability of the analytical results, a thorough method validation should be performed according to established guidelines. Key validation parameters include:

Parameter	Description	Acceptance Criteria
Linearity	The ability of the method to produce results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) > 0.99
Limit of Detection (LOD)	The lowest concentration of an analyte that can be reliably detected.	Signal-to-noise ratio of 3:1
Limit of Quantification (LOQ)	The lowest concentration of an analyte that can be quantified with acceptable precision and accuracy.	Signal-to-noise ratio of 10:1
Accuracy (Recovery)	The closeness of the measured value to the true value, assessed by spiking samples with known concentrations of the analyte.	80-120% recovery
Precision (Repeatability and Intermediate Precision)	The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings from a homogeneous sample.	Relative Standard Deviation (RSD) < 15%
Specificity	The ability to assess unequivocally the analyte in the presence of components that may be expected to be present.	No interfering peaks at the retention time of the analyte

Quality Control:

• Calibration Standards: Prepare a series of calibration standards from a certified reference material of blumenol B. The concentration range should encompass the expected levels in the samples.

• Internal Standard: The use of an internal standard is crucial to correct for variations in sample preparation and instrument response.

• Quality Control Samples (QCs): Analyze QC samples at low, medium, and high concentrations within the calibration range at regular intervals during the analytical run to monitor the performance of the method.

Conclusion

The methods outlined in this guide provide a comprehensive framework for the analysis of blumenol B in wine and grape samples. The choice between LC-MS/MS and GC-MS will depend on the specific research question, available instrumentation, and the desired focus on free versus glycosidically bound forms. By adhering to the detailed protocols and implementing rigorous method validation, researchers can obtain accurate and reliable data on blumenol B concentrations, contributing to a deeper understanding of its role in shaping the aromatic quality of wine.

References

• [Reference for C13 norisoprenoids in wine]
• Perestrelo, R., et al. (2009). Rapid tool for assessment of C13 norisoprenoids in wines.
• [Reference for mass spectra of blumenol C]
• [Reference for blumenol C glucoside]
• Brajdic, D., et al. (2023). Solid-Phase Extraction Followed by Gas Chromatography–Mass Spectrometry for Revealing the Effects of the Application of Bentonite, Tannins, and Their Combination during Fermentation in the Production of White Wine. Foods, 12(21), 3907.
• Río Segade, S., et al. (2013). Grape aroma precursors in cv.
• [Reference for C13-norisoprenoids in wine]
• [Reference for blumenol C glucoside and byzantionoside B]
• Mindt, E., et al. (2019).
• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093.
• [Reference for blumenol C O-glucoside]
• [Reference for 9-epi-Blumenol C |AD-glucopyranoside]
• [Reference for quantification of blumenol deriv
• [Reference for GC-MS analysis of monophenols]
• [Reference for blumenols as shoot markers]
• [Reference for LC-MS/MS analysis of phenolic compounds]
• [Reference for quantification of blumenol deriv
• [Reference for flavonols in grapes and wine]
• [Reference for flavan-3-ols in grape seeds]
• [Reference for polyphenol profile in grapes]
• [Reference for GC-MS metabolite analysis]
• Parker, M., et al. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. Molecules, 27(21), 7380.
• [Reference for determin
• [Reference for analysis of polyphenols
• [Reference for polyphenolic composition of grape stems]
• [Reference for determination of flavonoids and resver
• [Reference for phenolic composition in grape]

Sources

• 1. Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solid-Phase Extraction Followed by Gas Chromatography–Mass Spectrometry for Revealing the Effects of the Application of Bentonite, Tannins, and Their Combination during Fermentation in the Production of White Wine [mdpi.com]
• 3. iris.unito.it [iris.unito.it]
• 4. Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Rapid tool for assessment of C13 norisoprenoids in wines - PubMed [pubmed.ncbi.nlm.nih.gov]

application of blumenol B as a biomarker for AMF colonization

Application Note & Protocol

Topic: High-Throughput Quantification of Arbuscular Mycorrhizal Fungi (AMF) Colonization using Blumenol C-Glycoside Biomarkers

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The symbiotic relationship between plants and arbuscular mycorrhizal fungi (AMF) is a cornerstone of terrestrial ecosystems, enhancing plant nutrient uptake, growth, and stress resilience.[1][2] Quantifying the extent and functionality of this symbiosis is critical for agricultural innovation, ecological research, and the development of biofertilizers. Traditional methods for assessing AMF colonization, such as microscopic root analysis, are inherently destructive, labor-intensive, and not scalable for high-throughput (HTP) applications.[1][3] This guide details a modern, minimally destructive approach that leverages the quantification of specific blumenol C-glycosides in leaf tissue as reliable and accurate proxies for root AMF colonization. We provide the scientific rationale, detailed experimental protocols, and data interpretation guidelines for implementing this advanced biomarker-based methodology.

Scientific Principle: From Root Symbiosis to a Foliar Signal

AMF colonization triggers a cascade of metabolic changes within the host plant. A key response is the significant accumulation of a specific class of C13 apocarotenoids known as blumenols in the roots.[4] While the blumenol family includes types A, B, and C, extensive metabolomic studies have identified that specifically the glycosides of hydroxylated and carboxylated blumenol C are strongly and reliably correlated with the extent of AMF colonization across a wide range of plant species.[5][6]

These compounds are synthesized in the roots through the carotenoid cleavage pathway. A C40 carotenoid is enzymatically cleaved by Carotenoid Cleavage Dioxygenase 7 (CCD7) and subsequently by CCD1, producing C13 cyclohexenone precursors.[4][5] These precursors are further modified by enzymes like cytochrome P450s and glycosyltransferases to form the AMF-indicative blumenol C-glucosides.[7] Crucially, these biomarkers are not confined to the roots; they are transported systemically throughout the plant.[5][6] Their presence in leaves allows for a minimally invasive sampling process (leaf punching or clipping) that accurately reflects the symbiotic status of the root system. This discovery transforms AMF quantification from a low-throughput, destructive process into a scalable, HTP-compatible bioassay.

Caption: Proposed biosynthesis of AMF-indicative blumenol C-glycosides in roots and transport to leaves.

Experimental Protocols

This section provides a comprehensive workflow, from sample collection to data analysis. The protocols are optimized for sensitivity and high-throughput application.

Plant Growth, Inoculation, and Sample Collection

The quality of the final data is fundamentally dependent on a well-controlled experimental setup and rigorous sample collection.

Materials:

• Plant seeds of interest (e.g., Solanum lycopersicum, Hordeum vulgare, Nicotiana attenuata)

• Sterile growth substrate (e.g., sand/vermiculite mix)

• AMF inoculum (Rhizophagus irregularis or other)

• Liquid nitrogen

• Mortar and pestle or cryogenic grinder

• Pre-weighed, labeled 2 mL microcentrifuge tubes or 96-well plates

Procedure:

• Plant Growth: Cultivate plants under controlled greenhouse or growth chamber conditions suitable for the species.

• Inoculation: At the time of planting or transplanting, create two experimental groups:

  • Control Group (-AMF): Mix a sterile carrier (or a mock inoculum wash) into the growth substrate.

  • Treatment Group (+AMF): Mix the AMF inoculum thoroughly into the growth substrate according to the manufacturer's recommendations.

• Growth Period: Allow plants to grow for a sufficient period for colonization to establish. A minimum of 3-4 weeks post-inoculation is typically required for blumenol levels to become reliably detectable.[1][3]

• Sample Harvest:

  • Excise a representative leaf sample (e.g., the fourth fully expanded leaf). For HTP screening, a small leaf disc from a hole punch can be used.

  • Immediately flash-freeze the tissue in liquid nitrogen to quench all metabolic activity.[3] This step is critical to prevent analyte degradation.

  • (Optional Validation): Gently excavate a subsample of the root system for traditional microscopic validation.

• Sample Storage: Store frozen samples at -80°C until extraction. Samples are stable for several months under these conditions.

Biomarker Extraction Protocol

This protocol is adapted for a 96-well format to facilitate high-throughput processing.

Materials:

• Frozen leaf tissue (~100 mg)

• Extraction Buffer: Ice-cold 80:20 Methanol:Water (v/v)

• Internal Standard (IS): Deuterated abscisic acid (D₆-ABA) stock solution (1 µg/mL). Add to extraction buffer for a final concentration of 50 ng/mL. The IS corrects for variations in extraction efficiency and instrument response.

• 3 mm steel beads

• 96-well plates and sealing mats

• Centrifuge with a plate rotor

• Geno/Grinder® or similar tissue homogenizer

Procedure:

• Aliquoting: Place approximately 100 mg of frozen, ground leaf powder into each well of a pre-chilled 96-well plate containing two 3 mm steel beads. Record the exact weight.[3]

• Extraction: Add 800 µL of ice-cold extraction buffer containing the internal standard to each well. Keep the plate on ice throughout this process.[3]

• Homogenization: Securely seal the plate with a rubber mat and homogenize in a Geno/Grinder® for 60 seconds at 1,000 strokes/minute.[3]

• Clarification (Centrifugation): Centrifuge the plate at 3,000 x g for 20 minutes at 4°C to pellet cell debris.

• Supernatant Transfer: Carefully transfer 150 µL of the clear supernatant to a new 96-well plate suitable for LC-MS analysis.

• Storage: Seal the analysis plate. Samples are now ready for injection or can be stored at -80°C as a backup.

Quantification by UHPLC-MS/MS

Analysis requires a sensitive and selective instrument, such as a triple quadrupole mass spectrometer, to accurately measure the low concentrations of blumenols typically found in leaf tissue.[4]

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer (e.g., Agilent, Sciex, Thermo Fisher, Waters).

• Reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

Example UHPLC-MS/MS Parameters: The following table provides representative parameters for detecting key blumenol C-glycosides. These must be optimized for the specific instrument in use. Data derived from Mindt et al., 2019.[1]

Compound Name	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)	Ionization Mode
11-hydroxyblumenol C-Glc	389.2	227.1	165.1	Positive
11-carboxyblumenol C-Glc	403.2	241.2	177.1	Positive
D₆-Abscisic Acid (IS)	269.2	159.2	224.2	Positive

Analysis Procedure:

• Method Setup: Develop a Multiple Reaction Monitoring (MRM) method using the transitions listed above.

• Sample Injection: Inject 2-5 µL of the clarified extract onto the UHPLC system.

• Data Acquisition: Acquire data for all samples, including blanks, quality control (QC) samples, and standards. QC samples (a pool of all experimental samples) should be injected every 15-20 samples to monitor instrument performance.[1]

Data Interpretation and Validation

Data Processing:

• Integrate the peak areas for each analyte and the internal standard in every sample using the instrument's software.

• Calculate the response ratio for each blumenol: (Peak Area of Analyte) / (Peak Area of Internal Standard) .

• Normalize the response ratio to the exact sample weight to obtain a final relative abundance value.

Correlation with Colonization: The relative abundance of blumenols is expected to be negligible or at baseline levels in non-inoculated (-AMF) plants and significantly elevated in colonized (+AMF) plants. The magnitude of this increase shows a strong positive linear correlation with the percentage of root length colonized by AMF structures (arbuscules, hyphae, vesicles).[5]

To validate this relationship in a new experimental system, it is recommended to perform a traditional colonization assessment on a subset of root samples.

Validation Protocol: Root Staining & Microscopy

• Clearing: Clear root samples in a 10% potassium hydroxide (KOH) solution, heating as necessary (e.g., autoclaving or water bath) to remove cytoplasm and pigments.[8]

• Acidification: Briefly rinse and acidify the roots in 1-5% HCl to facilitate stain uptake.[8]

• Staining: Stain the roots with a 0.05% Trypan Blue or Acid Fuchsin solution overnight or with gentle heating.[9][10]

• Destaining: Destain the roots in a glycerol-water solution to remove excess stain from root tissue, leaving the fungal structures clearly visible.

• Quantification: Mount stained root fragments on a microscope slide and quantify the percentage of colonization using the grid-line intersect method .[11] This involves counting the presence or absence of fungal structures (hyphae, arbuscules, vesicles) at the intersections of a grid eyepiece or a gridded petri dish.[8][11]

Caption: High-throughput workflow for AMF colonization analysis using blumenol biomarkers.

Conclusion and Future Applications

The quantification of foliar blumenol C-glycosides provides a powerful, sensitive, and high-throughput alternative to traditional methods of assessing AMF colonization. This biomarker-based approach minimizes destructive sampling, dramatically increases experimental scale, and enables researchers to screen large populations of plants. The applications are vast, including:

• Crop Breeding: Screening thousands of plant lines for superior symbiotic potential to develop crops that are more nutrient-efficient and require less fertilizer.[4]

• Biofertilizer Development: Assessing the efficacy of different AMF inoculant formulations under various environmental conditions.

• Ecological Studies: Monitoring plant-fungal dynamics in field settings with minimal disturbance.

• Drug Development: Investigating the systemic effects of AMF on plant secondary metabolism, which may impact the production of pharmaceutically relevant compounds.[2]

By shifting the analytical focus from the complex root system to a simple leaf sample, the blumenol biomarker method empowers a new scale of research into this fundamentally important biological interaction.

References

• Wang, M., Schäfer, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. Available at: [Link]

• eLife. (2018). Plant biology: A new marker for beneficial fungi. eLife. Available at: [Link]

• Mindt, E., Wang, M., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. Available at: [Link]

• Mindt, E., Wang, M., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. PMC. Available at: [Link]

• Rich, M. K., & Roalson, E. H. (2024). Evolution of small molecule-mediated regulation of arbuscular mycorrhiza symbiosis. Plant Physiology. Available at: [Link]

• You, Y., et al. (2023). Arbuscular mycorrhizal fungi‐indicative blumenol‐C‐glucosides predict lipid accumulations and fitness in plants grown without competitors. ResearchGate. Available at: [Link]

• Hill, L., et al. (2024). Independent regulation of strigolactones and blumenols during arbuscular mycorrhizal symbiosis in rice. University of Cambridge Apollo Repository. Available at: [Link]

• Wang, M., Schäfer, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. OSTI.GOV. Available at: [Link]

• Nanjareddy, K., et al. (2020). Unraveling Arbuscular Mycorrhiza-Induced Changes in Plant Primary and Secondary Metabolome. PMC. Available at: [Link]

• Mondal, T. (2023). Rapid Staining Technique for Visualizing Arbuscular Mycorrhizal Fungi (AMF) Colonization in Legume Roots. Protocols.io. Available at: [Link]

• Department of Plant Science, Penn State. Staining of Mycorrhizal Fungi (AMF) Colonized Roots. Penn State College of Agricultural Sciences. Available at: [Link]

• Adachi, M., et al. (2018). Proposal of a New Estimation Method of Colonization Rate of Arbuscular Mycorrhizal Fungi in the Roots of Chengiopanax sciadophylloides. PMC. Available at: [Link]

• Declerck, S., et al. Mycorrhizal Manual. GINCO - Glomeromycota in vitro collection. Available at: [Link]

• Zeb, A. (2020). Techniques for Analysis of Plant Phenolic Compounds. MDPI. Available at: [Link]

• Yang, R., et al. (2023). Quantification of Arbuscular Mycorrhizal Fungi Colonization Rate in the Study of Invasive Alien Plants. JoVE. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Unraveling Arbuscular Mycorrhiza-Induced Changes in Plant Primary and Secondary Metabolome - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi | eLife [elifesciences.org]
• 5. Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi (Journal Article) | OSTI.GOV [osti.gov]
• 7. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 8. Staining of Mycorrhizal Fungi (AMF) Colonized Roots — Research — Department of Plant Science [plantscience.psu.edu]
• 9. protocols.io [protocols.io]
• 10. Quantification of Arbuscular Mycorrhizal Fungi Colonization Rate in the Study of Invasive Alien Plants [jove.com]
• 11. Proposal of a New Estimation Method of Colonization Rate of Arbuscular Mycorrhizal Fungi in the Roots of Chengiopanax sciadophylloides - PMC [pmc.ncbi.nlm.nih.gov]

synthesis of blumenol B from commercially available 4-oxoisophorone

This document provides a detailed protocol for the synthesis of blumenol B, a significant C13-norisoprenoid, from the commercially available starting material 4-oxoisophorone. This guide is intended for researchers, scientists, and professionals in drug development and natural product synthesis. We will explore both a racemic and an enantioselective pathway, offering insights into the strategic considerations and experimental nuances of each step.

Introduction: The Significance of Blumenol B

Blumenol B, also known as 7,8-dihydrovomifoliol, is a naturally occurring C13-norisoprenoid. These compounds are degradation products of carotenoids and are notable for their influence on the aroma and flavor profiles of various natural products, including grapes and wine.[1][2][3] Beyond its sensory importance, blumenol B serves as a precursor to other key aroma compounds like theaspirone and vitispirane.[1][2][3] Its presence has also been linked to symbiotic plant-fungi interactions, suggesting a role in plant biology.[4][5] The ability to synthesize blumenol B provides researchers with a valuable tool for studying its biological functions and for use as a standard in analytical studies.

The synthesis described herein commences with 4-oxoisophorone (2,2,6-trimethyl-2-cyclohexene-1,4-dione), a readily available and cost-effective starting material.[6][7] This guide will present a scalable synthetic route, adaptable for both racemic and enantioselective production of blumenol B.[1][2][3]

Strategic Overview: A Tale of Two Syntheses

Two primary synthetic strategies will be detailed: a racemic synthesis yielding a mixture of blumenol B isomers and a more advanced enantioselective synthesis targeting the naturally occurring (R,R)-blumenol B. Both pathways hinge on the strategic manipulation of the two carbonyl groups of 4-oxoisophorone and the stereocontrolled introduction of the side chain.

Racemic Synthesis Workflow

The racemic approach involves an initial protection of the less sterically hindered ketone, followed by the introduction of the butenyl side chain and subsequent deprotection and reduction steps.

Caption: Racemic synthesis workflow for blumenol B.

Enantioselective Synthesis Workflow

The enantioselective route introduces a chiral auxiliary to direct the stereochemistry of the key bond-forming step, ultimately yielding the specific (R,R) enantiomer.

Caption: Enantioselective synthesis of (R,R)-blumenol B.

Experimental Protocols

The following protocols are adapted from established literature procedures and provide a step-by-step guide to the synthesis.[1][2]

Part 1: Racemic Synthesis of (±)-Blumenol B

Step 1: Ketal Protection of 4-Oxoisophorone

• Rationale: To selectively react with the more hindered carbonyl group, the less hindered one is protected as a ketal. Ethylene glycol is a common and effective protecting group for this purpose.

• Protocol:

  • To a solution of 4-oxoisophorone (1.0 eq) in toluene, add ethylene glycol (1.2 eq) and a catalytic amount of p-toluenesulfonic acid (p-TsOH).

  • Fit the flask with a Dean-Stark apparatus to remove water azeotropically.

  • Reflux the mixture for 24 hours or until TLC analysis indicates complete consumption of the starting material.

  • Cool the reaction mixture to room temperature and wash with saturated sodium bicarbonate solution and then brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the protected ketal 8 .

Step 2: Alkynylation and Desilylation

• Rationale: This two-step sequence introduces the four-carbon side chain. Trimethylsilylacetylene is used as a stable and easy-to-handle acetylene equivalent. The TMS group is then removed to generate the terminal alkyne.

• Protocol:

  • Dissolve trimethylsilylacetylene (1.5 eq) in anhydrous THF and cool to -78 °C under an inert atmosphere.

  • Slowly add n-butyllithium (nBuLi, 1.5 eq) and stir for 30 minutes.

  • Add a solution of the protected ketal 8 (1.0 eq) in anhydrous THF dropwise.

  • Allow the reaction to stir at -78 °C for 16 hours.

  • Quench the reaction with saturated ammonium chloride solution and extract with ethyl acetate.

  • Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate.

  • Dissolve the crude product in methanol and add potassium carbonate (K2CO3, 2.0 eq).

  • Stir at room temperature for 1 hour.

  • Remove the methanol under reduced pressure, add water, and extract with ethyl acetate.

  • Dry the organic layer and concentrate to give the terminal alkyne 10 .

Step 3: Aldol Addition with Acetaldehyde

• Rationale: The terminal alkyne is deprotonated with a strong base (LDA) to form an acetylide, which then acts as a nucleophile, attacking acetaldehyde to form the secondary alcohol of the side chain.

• Protocol:

  • Prepare a solution of lithium diisopropylamide (LDA) in anhydrous THF at -78 °C.

  • Add a solution of the alkyne 10 (1.0 eq) in THF to the LDA solution and stir for 30 minutes.

  • Add acetaldehyde (1.5 eq) and stir for 14 hours at -78 °C.

  • Quench the reaction with saturated ammonium chloride solution and allow it to warm to room temperature.

  • Extract with ethyl acetate, dry the organic layer, and concentrate to yield the diol 11 .

Step 4: Hydrogenation and Deprotection

• Rationale: The alkyne is reduced to a cis-alkene using a poisoned catalyst (Lindlar's catalyst) to avoid over-reduction to the alkane. The ketal protecting group is then removed under acidic conditions to reveal the ketone and yield blumenol B.

• Protocol:

  • Dissolve the diol 11 (1.0 eq) in methanol and add Lindlar's catalyst (Pd/CaCO3, poisoned with lead).

  • Stir the mixture under a hydrogen atmosphere for 20 hours.

  • Filter the reaction mixture through Celite® and concentrate the filtrate.

  • Dissolve the crude product in a mixture of THF and 2M HCl.

  • Stir at room temperature for 18 hours.

  • Neutralize with saturated sodium bicarbonate solution and extract with ethyl acetate.

  • Dry the organic layer, concentrate, and purify by flash chromatography to obtain (±)-blumenol B 1 .

Part 2: Enantioselective Synthesis of (R,R)-Blumenol B

This pathway introduces stereochemical control through the use of a chiral auxiliary.

Step 1: Silyl Ether Protection

• Rationale: The hydroxyl group of 4-oxoisophorone is protected as a bulky silyl ether to direct the subsequent ketalization and prevent unwanted side reactions.

• Protocol:

  • Dissolve 4-oxoisophorone (1.0 eq) and imidazole (2.5 eq) in anhydrous DMF at 0 °C.

  • Add tert-butyldiphenylsilyl chloride (TBDPS-Cl, 1.1 eq) dropwise.

  • Stir the reaction overnight, allowing it to warm to room temperature.

  • Pour the mixture into water and extract with diethyl ether.

  • Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate under reduced pressure to yield the protected starting material.

Step 2: Chiral Ketalization

• Rationale: The less hindered ketone is protected using a chiral diol, (2R,3R)-(-)-2,3-butanediol. This creates a chiral environment around the remaining carbonyl group, which will influence the stereochemical outcome of the subsequent nucleophilic addition.

• Protocol:

  • Follow the procedure for Step 1 of the racemic synthesis, substituting ethylene glycol with (2R,3R)-(-)-2,3-butanediol.

Step 3: Diastereoselective Alkynylation

• Rationale: The addition of the lithiated side chain to the chiral ketal proceeds with high diastereoselectivity due to steric hindrance imposed by the chiral auxiliary.

• Protocol:

  • Follow the procedure for the alkynylation step (Step 2) of the racemic synthesis, using the chiral ketal as the starting material.

Step 4 & 5: Deprotection Steps

• Rationale: The ketal and silyl ether protecting groups are removed sequentially.

• Protocol:

  • Ketal Deprotection: Dissolve the product from the previous step in THF and add 2M HCl. Stir for 18 hours at room temperature. Work up as described previously to yield the deprotected ketone.

  • Silyl Ether Deprotection: Dissolve the ketone in THF at 0 °C and add tetrabutylammonium fluoride (TBAF, 1.1 eq). Stir for 15 hours. Quench with water, extract with ethyl acetate, and purify to give the desired intermediate.

Step 6: Selective Hydrogenation

• Rationale: The alkyne is reduced to the corresponding cis-alkene.

• Protocol:

  • Dissolve the intermediate in methanol and add Pd/BaSO4 catalyst.

  • Stir under a hydrogen atmosphere for 19 hours.

  • Filter through Celite® and concentrate to yield (R,R)-blumenol B.

Characterization Data

Proper characterization of the final product and key intermediates is crucial for validating the success of the synthesis.

Compound	Formula	MW	Key ¹H NMR Signals (CDCl₃, 400 MHz) δ ppm	Expected Yield
Protected Ketal 8	C₁₁H₁₆O₃	196.24	5.36 (1H, br s), 3.90–3.97 (4H, m), 2.03 (2H, br d), 1.91 (3H, s), 1.14 (3H, s), 1.09 (3H, s)[2]	~86%
(±)-Blumenol B 1	C₁₃H₂₂O₃	226.31	Spectroscopic data should be in agreement with reported values.[2]	~52% (over 2 steps)
(R,R)-Blumenol B	C₁₃H₂₂O₃	226.31	Spectroscopic data should match that of the natural product.	~57% (hydrogenation step)

Troubleshooting and Expert Insights

• Moisture Control: All reactions involving organometallic reagents (nBuLi, LDA) must be conducted under strictly anhydrous conditions using an inert atmosphere (e.g., argon or nitrogen). Solvents should be freshly distilled from an appropriate drying agent.

• Temperature Management: The low temperatures (-78 °C, typically achieved with a dry ice/acetone bath) are critical for controlling the reactivity of the organolithium reagents and preventing side reactions.

• Purification: Flash column chromatography is essential for purifying the intermediates and the final product. The choice of solvent system should be determined by thin-layer chromatography (TLC) analysis.

• Stereochemical Purity: For the enantioselective synthesis, the diastereomeric ratio of the product from the alkynylation step can be assessed by ¹H NMR or chiral HPLC analysis. This will provide an indication of the success of the stereocontrol.

Conclusion

This application guide provides a comprehensive and detailed protocol for the synthesis of blumenol B from 4-oxoisophorone. By following these procedures, researchers can reliably produce this important C13-norisoprenoid for a variety of applications, from flavor and fragrance research to studies in chemical ecology. The inclusion of both racemic and enantioselective routes offers flexibility depending on the specific research needs.

References

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. [Link]

• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. [Link]

• Mindt, E., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. PMC, 9(14), e3301. [Link]

• Buttery, J. H., et al. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R). Molecules, 27(21), 7385. [Link]

• Buttery, J. H., et al. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R). National Institutes of Health. [Link]

• Mindt, E., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. PubMed, 33654814. [Link]

• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. PMC, 7, e37093. [Link]

• You, X., et al. (2023). Candidate enzymes involved in blumenol biosynthesis. ResearchGate. [Link]

• Buttery, J. H., et al. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R). MDPI. [Link]

• Buttery, J. H., et al. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R). PubMed. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi | eLife [elifesciences.org]
• 5. Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 4-Oxoisophorone = 98 , FG 1125-21-9 [sigmaaldrich.com]
• 7. 4-氧代异佛尔酮 ≥98%, FG | Sigma-Aldrich [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Low Abundance of Blumenol B in Leaf Tissue Analysis

Welcome to the technical support center for the analysis of blumenol B and its derivatives in plant leaf tissues. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of quantifying these low-abundance, yet significant, signaling molecules. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize your experiments effectively.

Blumenol B, a C13 apocarotenoid, and its glycosylated derivatives, are crucial in understanding plant physiology, particularly in the context of symbiotic relationships with arbuscular mycorrhizal fungi (AMF).[1][2][3] However, their inherently low concentrations in leaf tissue present considerable analytical challenges.[4] This guide offers in-depth troubleshooting advice, frequently asked questions, detailed protocols, and visual workflows to ensure the integrity and success of your analytical endeavors.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the analysis of blumenol B in leaf tissue, providing explanations and actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Detectable Blumenol B Signal	1. Inadequate sample collection and storage.2. Inefficient extraction.3. Insufficient analytical sensitivity.4. Blumenol B levels are below the limit of detection in the specific tissue or condition.	1. Optimize Sample Handling: Immediately freeze leaf samples in liquid nitrogen upon harvesting and store them at -80°C to prevent enzymatic degradation.[1][5]2. Enhance Extraction: Use a methanol-based extraction buffer. Ensure complete homogenization of the frozen tissue using a mortar and pestle under liquid nitrogen or a bead beater.[1][5] Consider advanced extraction techniques like supercritical fluid extraction for higher efficiency.[6][7][8]3. Increase Sensitivity: Employ a highly sensitive analytical platform such as UHPLC-MS/MS with a triple quadrupole mass spectrometer.[4][5] Optimize MS parameters, including ionization source settings and collision energies for blumenol-specific transitions.4. Confirm Presence in Roots: Analyze root tissue from the same plants, as blumenol concentrations are typically much higher in roots, to confirm the plant's capacity to produce these compounds.[4][5]
High Variability Between Replicates	1. Inconsistent sample collection.2. Incomplete sample homogenization.3. Pipetting errors during extraction or sample preparation.4. Instrument instability.	1. Standardize Sampling: Harvest leaves from the same developmental stage and position on the plant to minimize biological variation.[1][5]2. Ensure Homogeneity: Grind the entire leaf sample to a fine, uniform powder under liquid nitrogen before aliquoting for extraction.3. Use an Internal Standard: Incorporate a deuterated internal standard, such as D6-abscisic acid (D6-ABA), into the extraction buffer to normalize for variations in extraction efficiency and sample injection volume.[1]4. Monitor Instrument Performance: Inject a quality control (QC) sample, a pool of all experimental samples, periodically throughout the analytical run to assess instrument stability.[1]
Poor Chromatographic Peak Shape	1. Column overload.2. Inappropriate mobile phase composition.3. Column degradation.	1. Dilute the Sample: If the total analyte concentration is too high, dilute the sample extract before injection.2. Optimize Mobile Phase: A common mobile phase for blumenol analysis consists of water with 0.05% formic acid and 0.1% acetonitrile (Solvent A) and methanol (Solvent B).[1] Adjust the gradient to ensure optimal separation and peak shape.3. Use a Guard Column and Check Column Health: A guard column can protect the analytical column from contaminants. If peak shape deteriorates, consider flushing or replacing the column.
Matrix Effects (Ion Suppression or Enhancement)	1. Co-eluting compounds from the complex leaf matrix interfering with the ionization of blumenol B.	1. Improve Chromatographic Separation: Optimize the LC gradient to separate blumenol B from interfering compounds.2. Implement Sample Cleanup: Use solid-phase extraction (SPE) to remove interfering matrix components before LC-MS/MS analysis.[4]3. Use a Stable Isotope-Labeled Internal Standard: This is the most effective way to compensate for matrix effects as the internal standard will be affected similarly to the analyte of interest.

Frequently Asked Questions (FAQs)

Q1: Why is blumenol B analysis important for my research?

Blumenol B and its derivatives, particularly blumenol C glucosides, are recognized as reliable biomarkers for arbuscular mycorrhizal (AM) fungal symbiosis in plants.[2][3] Their levels in leaf tissue can serve as a non-destructive proxy for the extent of AMF colonization in the roots, which is valuable for high-throughput screening in agricultural and ecological studies.[1][3][5] Additionally, blumenols are involved in plant growth regulation and stress responses.[9]

Q2: What is the expected concentration range for blumenol B in leaf tissue?

The concentration of blumenol derivatives in leaves is typically very low, often in the range of nanograms per milligram of fresh weight, and can be undetectable in non-mycorrhizal plants.[1][4] Levels are generally many-fold lower in leaves compared to roots.[4]

Q3: Can I use GC-MS for blumenol B analysis?

While LC-MS/MS is the more common and sensitive method for blumenol glycosides, GC-MS can be used for the analysis of the aglycone forms of blumenols. However, this requires a derivatization step, such as silylation, to increase the volatility of the compounds.[10] This adds complexity to the sample preparation and may not be suitable for all blumenol derivatives.

Q4: Are there commercially available standards for blumenol B?

Yes, blumenol B and some of its derivatives are commercially available and can be used for instrument calibration and quantification. However, standards for some of the more complex glycosylated forms found in plants may not be readily available.[1]

Q5: What is the biosynthetic origin of blumenol B in plants?

Blumenols are C13 apocarotenoids, meaning they are derived from the oxidative cleavage of C40 carotenoids.[11] The biosynthesis is linked to the activity of carotenoid cleavage dioxygenases (CCDs). The pathway shares initial steps with the synthesis of other important plant hormones like abscisic acid and strigolactones.[11]

Visualizing the Process: From Biosynthesis to Analysis

To provide a clearer understanding of the experimental workflow and the biochemical context, the following diagrams illustrate the blumenol B biosynthetic pathway and the analytical workflow for its quantification.

Caption: Proposed biosynthetic pathway of blumenol B and its derivatives.

Caption: Step-by-step workflow for blumenol B analysis in leaf tissue.

Detailed Experimental Protocols

The following protocols are based on established methods for the quantification of blumenol derivatives in leaf tissue.[1][5]

Protocol 1: Sample Collection and Preparation

Objective: To properly collect and prepare leaf tissue to preserve the integrity of blumenol B.

Materials:

• Liquid nitrogen

• -80°C freezer

• Mortar and pestle, pre-chilled with liquid nitrogen

• Pre-chilled spatulas

• 2 mL microcentrifuge tubes

Procedure:

• Harvest leaves and immediately freeze them in liquid nitrogen.[1][5]

• Store the frozen samples at -80°C until further processing.[1][5]

• Grind the frozen leaf material to a fine powder using a pre-chilled mortar and pestle under liquid nitrogen.[1][5]

• Aliquot approximately 100 mg of the frozen powder into pre-weighed 2 mL microcentrifuge tubes. Record the exact weight. Keep samples on dry ice or in liquid nitrogen.

Protocol 2: Extraction of Blumenol B

Objective: To efficiently extract blumenol B from the prepared leaf tissue.

Materials:

• Extraction buffer: 80% methanol in water, containing a known concentration of an internal standard (e.g., 10 ng/mL D6-ABA).[1]

• Ice

• Tissue homogenizer (e.g., Geno/Grinder) or vortex mixer

• Refrigerated centrifuge

Procedure:

• To each 100 mg sample of ground leaf tissue, add 800 µL of ice-cold extraction buffer.[5]

• Keep the samples on ice throughout the extraction procedure.[5]

• Homogenize the samples using a tissue homogenizer for 60 seconds at 1,000 strokes per minute, or by vigorous vortexing.[5]

• Centrifuge the samples at 2,000 x g for 20 minutes at 4°C.[1][5]

• Carefully transfer the supernatant to a new microcentrifuge tube.

• Repeat the centrifugation step under the same conditions to pellet any remaining debris.[1][5]

• Transfer the final supernatant to an autosampler vial for UHPLC-MS/MS analysis.

Protocol 3: UHPLC-MS/MS Analysis

Objective: To quantify blumenol B using a highly sensitive and selective method.

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer.[5]

• C18 reversed-phase UHPLC column (e.g., ZORBAX Eclipse XDB-C18, 50 x 3.0 mm, 1.8 µm).[5]

Mobile Phase:

• Solvent A: 0.1% acetonitrile and 0.05% formic acid in water.[1]

• Solvent B: 100% methanol.[1]

Example Gradient:

Time (min)	% Solvent B
0.0	5
1.0	5
5.0	95
7.0	95
7.1	5

| 9.0 | 5 |

MS/MS Parameters:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Detection Mode: Multiple Reaction Monitoring (MRM).

• Develop MRM transitions for blumenol B and the internal standard by infusing pure standards.

Data Analysis:

• Integrate the peak areas for the MRM transitions of blumenol B and the internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Quantify the concentration of blumenol B using a calibration curve prepared with authentic standards.

References

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. [Link]

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14). [Link]

• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. [Link]

• Mindt, E., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. PMCID: PMC7854195. [Link]

• Otsuka, H., et al. (2009). Structural Revisions of Blumenol C Glucoside and Byzantionoside B. Chemical and Pharmaceutical Bulletin, 57(5), 519-521. [Link]

• Piotr, T., & Anna, S. (2019). Analytical Methods for Detection of Plant Metabolomes Changes in Response to Biotic and Abiotic Stresses. International Journal of Molecular Sciences, 20(21), 5349. [Link]

• Wang, M., et al. (2021). Candidate enzymes involved in blumenol biosynthesis. ResearchGate. [Link]

• Van Bramer, S. E., & Goodrich, K. R. (2015). Determination of Plant Volatiles Using Solid Phase Microextraction GC–MS. Journal of Chemical Education, 92(5), 916-919. [Link]

• Azmir, J., et al. (2013). Recent Advances in Supercritical Fluid Extraction of Natural Bioactive Compounds from Natural Plant Materials. Molecules, 18(3), 2615-2637. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 14135402, Npc111520. [Link]

• Mezzomo, N., & Ferreira, S. R. S. (2016). Supercritical Fluid Extraction of Plant Flavors and Fragrances. Molecules, 21(11), 1534. [Link]

• Yan, Z., et al. (2023). Editorial: New analytical strategies in plant metabolites analysis. Frontiers in Plant Science, 14. [Link]

• Van Bramer, S. E., & Goodrich, K. R. (2015). Determination of Plant Volatiles Using Solid Phase Microextraction GC–MS. Journal of Chemical Education, 92(5), 916-919. [Link]

• Van Bramer, S. E., & Goodrich, K. R. (2015). Determination of Plant Volatiles Using Solid Phase Microextraction GC−MS. Journal of Chemical Education, 92(5), 916-919. [Link]

• Pop, A., et al. (2024). Supercritical Extraction Techniques for Obtaining Biologically Active Substances from a Variety of Plant Byproducts. Applied Sciences, 14(11), 4683. [Link]

• Smith, A. G., et al. (2007). Vitamin B biosynthesis in plants. Current Opinion in Plant Biology, 10(3), 266-273. [Link]

• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7. [Link]

• Roje, S. (2007). Vitamin B Biosynthesis in Plants. Phytochemistry, 68(14), 1904-1921. [Link]

• Aydin, S., & Gucer, S. (2024). Green Extraction of Plant Materials Using Supercritical CO2: Insights into Methods, Analysis, and Bioactivity. Separations, 11(3), 77. [Link]

• Bibel, M. (2022). Bibel lab update: Derivatization of metabolites for GC-MS via methoximation+silylation. [Link]

• Celignis. (n.d.). Extraction of High-Value Chemicals and Bioactives from Leaves. [Link]

• Bagheri, H., et al. (2020). Investigation of simultaneous volatile organic compound removal by indoor plants using solid phase microextraction-gas chromatography-mass spectrometry. RSC Advances, 10(44), 26231-26240. [Link]

• Wikipedia. (n.d.). Supercritical fluid extraction. [Link]

• Goyer, A. (2010). B vitamin supply in plants and humans: the importance of vitamer homeostasis. Journal of Experimental Botany, 61(11), 2779-2792. [Link]

• Mindt, E., et al. (2019). Chromatographic output for blumenol derivatives in different crop plants. ResearchGate. [Link]

• Ho, T. D., et al. (2015). Solid-phase microextraction technology for in vitro and in vivo metabolite analysis. Journal of Food and Drug Analysis, 23(3), 385-394. [Link]

• Royal Botanical Gardens. (2020, September 30). Activity: Extracting Pigments from Leaves. YouTube. [Link]

• Schulze, S., et al. (2015). UPLC-ESI-TOF-MS Profiling of Metabolome Alterations in Barley (Hordeum vulgare L.) Leaves Induced by Bipolaris sorokiniana. Journal of Agricultural and Food Chemistry, 63(38), 8529-8540. [Link]

• Al-Rajab, A. J., et al. (2023). LC-MS/MS and GC-MS Analysis for the Identification of Bioactive Metabolites Responsible for the Antioxidant and Antibacterial Activities of Lygodium microphyllum (Cav.) R. Br. Metabolites, 13(3), 438. [Link]

Sources

• 1. Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association [pubmed.ncbi.nlm.nih.gov]
• 4. Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi | eLife [elifesciences.org]
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• 6. Recent Advances in Supercritical Fluid Extraction of Natural Bioactive Compounds from Natural Plant Materials - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Supercritical Extraction Techniques for Obtaining Biologically Active Substances from a Variety of Plant Byproducts [mdpi.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]

minimizing matrix effects in blumenol B quantification by LC-MS

Technical Support Center: Blumenol B Quantification by LC-MS

A Guide from the Senior Application Scientist

Welcome to the technical support center for the LC-MS quantification of blumenol B. This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of analyzing this important plant-derived signaling molecule.[1] Matrix effects are a primary challenge in achieving accurate and reproducible quantification of blumenol B, especially in complex biological samples like plant extracts.[2][3] This guide provides in-depth, experience-driven answers to common problems, ensuring your experimental workflow is both robust and reliable.

Part 1: Frequently Asked Questions (FAQs)

This section provides quick answers to the most common initial queries regarding blumenol B analysis.

Q1: What is blumenol B and why is its quantification important?

Blumenol B (C₁₃H₂₂O₃) is a plant-derived norisoprenoid that acts as a signaling molecule, involved in processes like plant growth regulation and stress response.[1][4][5] Accurate quantification is crucial for research in agricultural biotechnology, plant physiology, and understanding plant-fungal symbiotic interactions.[1][6][7]

Q2: What are "matrix effects" in LC-MS and why are they a problem for blumenol B analysis?

The "matrix" refers to all components in a sample other than the analyte of interest (blumenol B).[2] These components, such as salts, lipids, and pigments in plant extracts, can interfere with the ionization of blumenol B in the mass spectrometer's source.[2][8] This interference, known as a matrix effect, typically leads to ion suppression—a reduction in the analyte signal—which results in inaccurate and unreliable quantification.[2][9] Electrospray ionization (ESI), a common technique for analyzing polar molecules like blumenol B, is particularly susceptible to these effects.[9][10][11]

Q3: My blumenol B signal is very low or inconsistent across samples. Is this a matrix effect?

Low and inconsistent signal intensity is a classic symptom of significant matrix effects, particularly ion suppression.[9][12] When blumenol B co-elutes with high concentrations of matrix components, they compete for ionization, reducing the number of blumenol B ions that reach the detector.[9][13] This effect can vary from sample to sample depending on the matrix composition, leading to poor reproducibility.

Q4: What is the single most effective strategy to counteract matrix effects?

While several strategies exist, the most robust and highly recommended approach is the use of a stable isotope-labeled (SIL) internal standard .[2][14] A SIL internal standard is chemically identical to blumenol B but contains heavier isotopes (e.g., ¹³C or ²H), making it distinguishable by the mass spectrometer. Because it has the same physicochemical properties, it co-elutes with blumenol B and experiences the exact same degree of ion suppression or enhancement.[14][15] By measuring the ratio of the analyte to the SIL internal standard, the variability caused by matrix effects is effectively canceled out, leading to highly accurate and precise quantification.[2][16]

Part 2: Troubleshooting and In-Depth Guides

This section addresses specific experimental problems with detailed explanations and step-by-step protocols.

Issue 1: Severe Ion Suppression and Poor Data Quality

Q: I've confirmed I have a major ion suppression problem. My peaks are suppressed, and my results are not reproducible. How do I systematically fix this?

A: Tackling severe ion suppression requires a multi-faceted approach that focuses on separating blumenol B from interfering matrix components before it reaches the MS ion source. This can be achieved through a combination of rigorous sample preparation and optimized chromatography.

In ESI, analytes in liquid droplets must be converted into gas-phase ions to be detected.[8] This process is limited by factors like the available charge and droplet surface area. When matrix components co-elute with blumenol B, they compete for this limited charge.[9] Highly abundant or easily ionizable compounds like phospholipids, salts, or sugars can dominate the ionization process, suppressing the signal of your target analyte.[8][17]

The following diagram outlines a logical workflow for diagnosing and resolving ion suppression issues.

Caption: A decision workflow for addressing ion suppression in LC-MS analysis.

Effective sample preparation is your first and most powerful line of defense. The goal is to selectively remove matrix components while efficiently recovering blumenol B.[2][10]

Comparison of Sample Preparation Techniques

Technique	Principle	Pros for Blumenol B	Cons
Dilute-and-Shoot	Simple dilution of the sample extract.	Fast and easy.	Ineffective for complex matrices; only viable if analyte concentration is very high.[18][19]
Liquid-Liquid Extraction (LLE)	Partitioning of analyte between two immiscible liquid phases.	Good for removing highly polar (salts) or non-polar (lipids) interferences.[10]	Can have lower recovery for moderately polar compounds like blumenol B; solvent selection is critical.[20]
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while matrix components are washed away.	Highly selective; excellent for removing a broad range of interferences (pigments, lipids, salts).[2][20]	Requires method development; can be more time-consuming and costly.
QuEChERS	"Quick, Easy, Cheap, Effective, Rugged, and Safe." A two-step process involving salting-out extraction followed by dispersive SPE (d-SPE) for cleanup.	Very effective for complex plant matrices; removes pigments, sugars, and lipids efficiently.[21][22] High throughput.[23]	Requires optimization of salt and d-SPE sorbent combination.

Recommended Protocol: QuEChERS for Plant Tissues

The QuEChERS method is highly recommended for analyzing blumenol B in plant extracts due to its effectiveness and efficiency.[21][22]

Step-by-Step Protocol:

• Homogenization: Weigh 1-2 g of homogenized plant tissue (e.g., leaf, root) into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add your internal standard (ideally a SIL-IS for blumenol B) to the sample.

• Extraction:

  • Add 10 mL of water and 10 mL of acetonitrile (ACN).

  • Add the QuEChERS extraction salt packet (commonly 4 g MgSO₄, 1 g NaCl, 1 g Sodium Citrate, 0.5 g Disodium Citrate Sesquihydrate).

  • Cap tightly and shake vigorously for 1 minute. This partitions the blumenol B into the ACN layer.

• Centrifugation: Centrifuge at >3000 x g for 5 minutes.[23]

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer an aliquot (e.g., 6 mL) of the upper ACN layer to a 15 mL d-SPE tube. For pigmented plant samples, a common d-SPE combination is MgSO₄ (for water removal), PSA (primary secondary amine, to remove sugars and organic acids), and C18 (to remove non-polar interferences like lipids). Graphitized carbon black (GCB) can be added to remove pigments, but test for blumenol B recovery as it can adsorb planar molecules.

  • Vortex for 30 seconds.

• Final Centrifugation & Collection: Centrifuge at >3000 x g for 5 minutes.

• Analysis: Collect the supernatant, filter if necessary, and inject into the LC-MS system.

The goal of chromatography is to separate blumenol B from any remaining matrix components that were not removed during sample prep.

• Increase Resolution: Use a longer column or a column with a smaller particle size (e.g., UPLC technology) to improve the separation between blumenol B and co-eluting interferences.[20]

• Modify Gradient: Extend the elution gradient. A slower, shallower gradient around the retention time of blumenol B can often resolve it from closely eluting matrix components.

• Change Stationary Phase: If co-elution persists, switch to a column with a different selectivity (e.g., from a C18 to a Phenyl-Hexyl or Biphenyl phase) to alter the elution profile of the interferences relative to your analyte.

Issue 2: No Access to a Stable Isotope-Labeled Internal Standard

Q: A stable isotope-labeled internal standard for blumenol B is not commercially available or is too expensive. What is the next best approach for reliable quantification?

A: While a SIL-IS is the gold standard, you can still achieve reliable quantification using alternative strategies. The key is to demonstrate that your chosen method adequately compensates for matrix variability. This is a critical point scrutinized in regulatory environments.[24][25][26]

An SA-IS is a molecule that is chemically very similar to the analyte but not identical. For blumenol B, a suitable analog could be another structurally related norisoprenoid like vomifoliol or dehydrovomifoliol, provided it is not present in the sample.[1][5]

• Mechanism & Limitations: The assumption is that the SA-IS will behave similarly during extraction and ionization. However, even small structural differences can lead to different extraction recoveries and ionization efficiencies, making the correction less perfect than with a SIL-IS.[16][27] You must rigorously validate that the SA-IS adequately tracks blumenol B.

This is the most common and accepted alternative to a SIL-IS.[2]

• Principle: This method inherently corrects for matrix effects by preparing the calibration standards in a matrix identical to the samples being analyzed.[2][3] By doing this, the standards and the samples experience the same degree of ion suppression or enhancement, leading to an accurate calibration curve for that specific matrix.

Step-by-Step Protocol for Matrix-Matched Calibration:

• Obtain Blank Matrix: Source a representative sample that is free of blumenol B. This can be challenging. You may need to screen multiple lots of control plant tissue or use a surrogate matrix (a similar matrix proven to be free of the analyte).

• Prepare Stock Solution: Create a high-concentration stock solution of blumenol B in a pure solvent (e.g., methanol or acetonitrile).

• Process Blank Matrix: Extract the blank matrix using the exact same sample preparation protocol (e.g., QuEChERS) as your study samples.

• Spike Standards: Create your calibration curve by spiking the processed blank matrix extract with appropriate volumes of the blumenol B stock solution to achieve the desired concentration levels.

• Analyze and Quantify: Analyze the matrix-matched standards alongside your extracted samples. The resulting calibration curve will be specific to that matrix.

Causality: Why does this work? The calibration curve is no longer based on the analyte's response in a clean solvent but on its response in the presence of the exact same interfering components found in your samples. Therefore, any signal suppression is applied equally to both the standards and the unknowns, allowing for accurate calculation.

Caption: How matrix-matched calibration corrects for ion suppression.

Part 3: Method Validation

Any quantitative method used for decision-making must be validated to prove it is fit for purpose.[24][28] Regulatory bodies like the FDA and EMA (now harmonized under ICH M10) provide clear guidelines.[25][26][29]

Key Validation Parameters

• Selectivity: Ensure no interference from matrix components at the retention time of blumenol B.

• Accuracy & Precision: Determined by analyzing Quality Control (QC) samples at multiple concentration levels (low, medium, high).

• Calibration Curve: Assess the linearity, range, and goodness of fit (e.g., r² > 0.99).

• Matrix Effect: Quantitatively assess the degree of ion suppression/enhancement by comparing the response of an analyte spiked into a post-extraction blank matrix sample to its response in a pure solvent.[19]

• Recovery: Evaluate the efficiency of your extraction procedure.

References

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. LCGC International. [Link]

• Matrix Effects and Ion Suppression in LC-MS: Essential Strategies for Research. Journal of Analytical Chemistry & Research. [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. LCGC North America. [Link]

• Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. Analytical Chemistry. [Link]

• Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations. Journal of Mass Spectrometry & Advances in the Clinical Lab. [Link]

• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Ion suppression (mass spectrometry). Wikipedia. [Link]

• Blumenol B | C13H22O3. PubChem, National Institutes of Health. [Link]

• Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International. [Link]

• How can I identify Ion Suppression in Biological Sample Analysis?. Providion Group. [Link]

• Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. PMC, National Institutes of Health. [Link]

• Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol. [Link]

• Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. PubMed, National Institutes of Health. [Link]

• Ion Suppression and its Role in Secondary Electrospray Ionization. LCGC International. [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC, National Institutes of Health. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Food and Drug Administration (FDA). [Link]

• Guideline on bioanalytical method validation. European Medicines Agency (EMA). [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. Molecules. [Link]

• An Innovative Use of the QuEChERS Method and LC–MS/MS Technique for Fast and Simple Determination of Quinolizidine Alkaloids in Leguminous Plants. Molecules. [Link]

• QuEChERS Sample Preparation for GC-MS & LC-MS Analysis. SPEX SamplePrep via YouTube. [Link]

• Npc111520 | C13H22O3. PubChem, National Institutes of Health. [Link]

• ICH M10 on bioanalytical method validation. European Medicines Agency (EMA). [Link]

• (PDF) Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. ResearchGate. [Link]

• Structural revisions of blumenol C glucoside and byzantionoside B. PubMed, National Institutes of Health. [Link]

• Showing Compound Blumenol C O-glucoside (FDB020465). FooDB. [Link]

• Stable Labeled Isotopes as Internal Standards: A Critical Review. Crimson Publishers. [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry. [Link]

• Introduction to stable isotope internal standards. Dr. Ehrenstorfer via YouTube. [Link]

• Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. PubMed, National Institutes of Health. [Link]

• A modified QuEChERS method coupled with liquid chromatography-tandem mass spectrometry for the simultaneous detection and quantification of scopolamine, L-hyoscyamine, and sparteine residues in animal-derived food products. PMC, National Institutes of Health. [Link]

• Pesticide Residues in Lettuce using QuEChERS by LC/MS/MS and GC/MS. Phenomenex. [Link]

• Modified QuEChERS Extraction and HPLC-MS/MS for Simultaneous Determination of 155 Pesticide Residues in Rice (Oryza sativa L.). Foods. [Link]

• Analysis of botanicals and botanical supplements by LC-MS/MS-based molecular networking: approaches for annotating plant metabolites and authentication. PMC, National Institutes of Health. [Link]

• LCMS Analysis of Plant Extract. ResolveMass Laboratories Inc.. [Link]

Sources

• 1. biosynth.com [biosynth.com]
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• 5. Npc111520 | C13H22O3 | CID 14135402 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Electrospray Ionization (ESI) in LC-MS: Mechanism, Applications, and Future Innovations - MetwareBio [metwarebio.com]
• 9. Ion suppression (mass spectrometry) - Wikipedia [en.wikipedia.org]
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• 28. ema.europa.eu [ema.europa.eu]
• 29. fda.gov [fda.gov]

Technical Support Center: Enantioselective Blumenol B Synthesis

Welcome to the technical support center for the enantioselective synthesis of Blumenol B. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, improve yields, and troubleshoot common experimental hurdles. My approach is to provide not just protocols, but the underlying chemical logic to empower you to make informed decisions in your own laboratory settings.

Introduction to Blumenol B Synthesis

Blumenol B, a C13-norisoprenoid, is a significant natural product, notably as a precursor to important aroma compounds in wine.[1][2] Its stereochemistry is crucial to its biological activity and subsequent transformations. The enantioselective synthesis of specific stereoisomers, such as (6R,9R)-Blumenol B, is a common goal that presents several challenges. A prevalent and scalable synthetic route commences from the commercially available 4-oxoisophorone.[3] This guide focuses on troubleshooting and optimizing this synthetic pathway.

Below is a general workflow for the synthesis, which will serve as a map for our troubleshooting guide.

Caption: General workflow for enantioselective Blumenol B synthesis.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you may encounter during the synthesis. Each entry details the potential causes and provides actionable steps for resolution.

Problem 1: Low Yield in the Ketal Protection of 4-Oxoisophorone

Question: I am seeing a low yield (<80%) or incomplete conversion when protecting 4-oxoisophorone with ethylene glycol. My TLC plate shows significant starting material. What's going wrong?

Answer:

This initial step is crucial for differentiating the two carbonyl groups. Incomplete reaction here will lead to a mixture of products that are difficult to separate later.

• Plausible Cause 1: Inefficient Water Removal. Ketal formation is a reversible equilibrium reaction that produces water. If water is not effectively removed, the equilibrium will not favor the product.

  • Causality: According to Le Châtelier's principle, the removal of a product (water) is necessary to drive the reaction to completion.

  • Troubleshooting Steps:

    • Use a Dean-Stark Apparatus: This is the most effective method for azeotropically removing water with a solvent like toluene.

    • Check Solvent Anhydrousness: Ensure your toluene is dry. While not as critical as in later organometallic steps, wet solvent can hinder the reaction.

    • Activate Molecular Sieves: If not using a Dean-Stark, use freshly activated 4Å molecular sieves in the reaction flask.

• Plausible Cause 2: Inactive Catalyst. The acid catalyst, typically p-toluenesulfonic acid (p-TsOH), can degrade over time.

  • Troubleshooting Steps:

    • Use a fresh bottle of p-TsOH or recrystallize your existing stock.

    • Ensure you are using a catalytic amount (typically 1-5 mol%). Too much acid can lead to side reactions.

Problem 2: Poor Diastereoselectivity in the Acetylide Addition Step

Question: After adding the lithiated side chain to my chiral ketone, I'm getting a nearly 1:1 mixture of diastereomers. How can I improve the facial selectivity?

Answer:

This is the most critical stereocenter-forming step. The chiral auxiliary is meant to block one face of the ketone, directing the incoming nucleophile to the other. Poor selectivity nullifies the purpose of the enantioselective route.

• Plausible Cause 1: Incorrect Reaction Temperature. The diastereoselectivity of many organometallic additions is highly temperature-dependent.

  • Causality: At higher temperatures, the energy difference between the two diastereomeric transition states becomes less significant, allowing for non-selective addition. The desired, more sterically hindered transition state is favored at very low temperatures.

  • Troubleshooting Steps:

    • Maintain -78 °C Rigorously: Use a dry ice/acetone bath and ensure it is well-maintained throughout the addition and initial reaction period.

    • Slow, Dropwise Addition: Add the lithiated acetylide solution very slowly to the ketone solution to avoid localized warming.[2]

• Plausible Cause 2: Impure or Incorrectly Handled Organolithium Reagent. The quality of the n-butyllithium (nBuLi) is paramount.

  • Causality: Old or partially hydrolyzed nBuLi has reduced activity. Using an incorrect amount can lead to incomplete deprotonation of the acetylide or side reactions.

  • Troubleshooting Steps:

    • Titrate Your nBuLi: Never trust the molarity stated on an old bottle. Titrate it before use (e.g., with diphenylacetic acid) to know its exact concentration.

    • Use Fresh Reagent: Whenever possible, use a fresh bottle or a recently opened one stored under an inert atmosphere.

• Plausible Cause 3: Suboptimal Chiral Auxiliary. While (2R,3R)-(-)-2,3-butanediol is commonly used, its effectiveness can be influenced by the specific substrate and conditions.[3]

  • Troubleshooting Steps:

    • Verify Auxiliary Purity: Ensure the chiral diol used is of high enantiomeric and chemical purity.

    • Consider Alternatives: While more involved, exploring other chiral auxiliaries that may offer better facial shielding could be a long-term optimization strategy.

Caption: Decision tree for troubleshooting poor diastereoselectivity.

Problem 3: Low Yield During the Final Hydrogenation Step

Question: My final hydrogenation step to reduce the alkyne to an alkane is giving a very low yield of Blumenol B. I'm seeing a complex mixture of products on my TLC.

Answer:

The final hydrogenation is a delicate step. The goal is to selectively reduce the alkyne without touching the α,β-unsaturated ketone system.

• Plausible Cause 1: Over-reduction. Standard hydrogenation catalysts like Palladium on Carbon (Pd/C) are too reactive and will reduce the enone system, leading to a saturated ring and loss of the desired product.

  • Causality: The enone double bond is also susceptible to hydrogenation. A less reactive, or "poisoned," catalyst is required for selectivity.

  • Troubleshooting Steps:

    • Use the Correct Catalyst: The literature strongly supports the use of Palladium on Barium Sulfate (Pd/BaSO₄) or Lindlar's catalyst (Pd/CaCO₃ poisoned with lead).[3][4] These are specifically designed for alkyne-to-alkane reduction without over-reducing other functionalities.

    • Control Hydrogen Pressure: Use a balloon of H₂ (atmospheric pressure). High-pressure hydrogenation will increase the rate of non-selective reduction.

• Plausible Cause 2: Catalyst Poisoning. Trace impurities from previous steps can poison the palladium catalyst, halting the reaction.

  • Causality: Sulfur-containing compounds or other coordination agents can irreversibly bind to the palladium surface, deactivating it.

  • Troubleshooting Steps:

    • Purify the Intermediate: Ensure the propargyl alcohol intermediate is thoroughly purified by flash chromatography before the hydrogenation step.

    • Increase Catalyst Loading: If you suspect minor impurities, a modest increase in catalyst loading (e.g., from 10 mol% to 15-20 mol%) may help, but this is not a substitute for proper purification.

• Plausible Cause 3: Inefficient Reaction Monitoring. The reaction might be stalling or proceeding too slowly.

  • Troubleshooting Steps:

    • Monitor by TLC: Follow the reaction's progress carefully. The product should have a different Rf value than the starting material.

    • Ensure Proper Agitation: The reaction is heterogeneous. Vigorous stirring is necessary to ensure good contact between the substrate, hydrogen gas, and the solid catalyst.

Frequently Asked Questions (FAQs)

Q1: What are the critical parameters for achieving high enantiomeric excess (e.e.) in this synthesis?

The final enantiomeric excess is primarily determined by the purity of the chiral reagents and the selectivity of the key addition step. Key parameters include:

• Purity of Chiral Auxiliary: The enantiomeric purity of the (2R,3R)-(-)-2,3-butanediol directly impacts the diastereomeric purity of the ketone intermediate.

• Purity of Chiral Side Chain: The synthesis described uses a chiral side chain derived from (R)-(+)-3-butyn-2-ol.[4] The enantiopurity of this starting material is critical.

• Temperature Control: As detailed in the troubleshooting guide, maintaining -78 °C during the organometallic addition is non-negotiable for high diastereoselectivity.[2]

• Solvent Choice: Anhydrous THF is the standard and recommended solvent for the lithiation and addition steps due to its ability to solvate the organometallic species without interfering.[3][4]

Q2: How do I accurately determine the yield and enantiomeric excess of my final Blumenol B product?

Accurate determination requires a combination of purification and specialized analytical techniques.

• Yield Calculation:

  • Purify the crude product using flash column chromatography. A common solvent system is a gradient of ethyl acetate in petroleum ether or hexanes.[2]

  • Combine the pure fractions (as determined by TLC).

  • Remove the solvent in vacuo.

  • Obtain the mass of the pure product and calculate the percentage yield based on the limiting reagent of the final step.

• Enantiomeric Excess (e.e.) Determination:

  • Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard method for determining e.e.[5][]

  • Column: You will need a chiral stationary phase (CSP) column. Columns like Chiralcel OD-H or Chiralpak AD-H are common starting points for this type of molecule.

  • Mobile Phase: A typical mobile phase is a mixture of hexane and isopropanol. You will need to optimize the ratio to achieve baseline separation of the two enantiomers.

  • Calculation: The e.e. is calculated from the peak areas of the two enantiomers using the formula: e.e. (%) = ([Area_major - Area_minor] / [Area_major + Area_minor]) * 100.

Q3: Are there alternative enantioselective methods to consider if the chiral auxiliary approach fails?

Yes, other established methods in asymmetric synthesis could be adapted, though this would represent a significant deviation from the cited literature route.

• Asymmetric Reduction: One could synthesize the corresponding enone precursor and then use a chiral reducing agent to set the alcohol stereocenter. The Corey-Itsuno (CBS) reduction is a powerful method for the enantioselective reduction of ketones to alcohols using a chiral oxazaborolidine catalyst.[7][8][9]

• Sharpless Asymmetric Epoxidation: If an appropriate allylic alcohol precursor could be synthesized, the Sharpless asymmetric epoxidation could be used to create a chiral epoxide, which can then be opened reductively to form the desired 1,3-diol pattern.[10][11][12][13] This method uses a titanium isopropoxide catalyst with a chiral diethyl tartrate ligand.[14]

Table 1: Summary of Key Reaction Parameters and Expected Outcomes

Step	Key Reagents	Critical Parameters	Common Pitfalls	Expected Yield
Ketal Protection	4-Oxoisophorone, Ethylene glycol, p-TsOH	Anhydrous conditions, water removal (Dean-Stark)	Incomplete reaction due to water	>85%[3][4]
Acetylide Addition	Chiral ketone, Lithiated acetylide	Strict temp. control (-78°C), titrated nBuLi	Low diastereoselectivity, side reactions	~50-65% (desired diastereomer)[3]
Hydrogenation	Propargyl alcohol, Pd/BaSO₄, H₂	Selective catalyst, atmospheric H₂ pressure	Over-reduction of enone, catalyst poisoning	~55-60%[2]

Key Experimental Protocols

Protocol 1: Diastereoselective Acetylide Addition

This protocol is adapted from the synthesis of (R,R)-Blumenol B and assumes the prior synthesis of the chiral ketone and the TBDPS-protected chiral acetylide.[3][4]

• Preparation: In a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, dissolve the chiral acetylide side-chain (1.0 eq) in anhydrous THF.

• Lithiating: Cool the solution to -78 °C using a dry ice/acetone bath. Add freshly titrated n-butyllithium (1.05 eq) dropwise via syringe. Stir the resulting solution at -78 °C for 20 minutes.

• Addition: In a separate flame-dried flask, dissolve the chiral ketone intermediate (1.2 eq) in anhydrous THF. Add this solution dropwise to the lithiated acetylide solution at -78 °C.

• Reaction: Stir the mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir overnight under nitrogen.[2]

• Quenching: Carefully quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C.

• Work-up: Transfer the mixture to a separatory funnel, extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography to separate the diastereomers.

Protocol 2: Chiral HPLC for Enantiomeric Excess (e.e.) Determination

• Sample Preparation: Prepare a stock solution of your purified Blumenol B in the mobile phase (e.g., 1 mg/mL).

• Instrumentation:

  • HPLC System: Standard HPLC with a UV detector.

  • Column: Chiralcel OD-H (or similar polysaccharide-based chiral column).

  • Mobile Phase: Hexane:Isopropanol (e.g., start with 90:10).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: ~240 nm (for the enone chromophore).

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject a small volume (e.g., 10 µL) of your sample.

  • Record the chromatogram. You should see two separated peaks corresponding to the two enantiomers.

• Optimization: If separation is poor, adjust the ratio of isopropanol in the mobile phase. Increasing the isopropanol percentage will generally decrease retention times but may reduce resolution. Small adjustments (e.g., changing from 90:10 to 92:8) can have a significant impact.

• Calculation: Use the peak areas from the integrated chromatogram to calculate the e.e. as described in the FAQ section.

References

• Tan, S. M., Rees, S. W. P., Jelley, R. E., Wang, J., Fedrizzi, B., & Barker, D. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. Molecules, 27(21), 7294. Available at: [Link]

• Tan, S. M., et al. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. National Center for Biotechnology Information. Available at: [Link]

• Tan, S. M., et al. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. National Institutes of Health. Available at: [Link]

• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife. Available at: [Link]

• Mindt, E., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. Available at: [Link]

• Mbah, C. J. (2018). Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography. Herald Scholarly Open Access. Available at: [Link]

• Tan, S. M., et al. (2022). Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Sharpless epoxidation. Retrieved from: [Link]

• Dalal Institute. (n.d.). Sharpless Asymmetric Epoxidation. Retrieved from: [Link]

• SigutLabs. (2023). Reagent of the month – CBS oxazaborolidine. Retrieved from: [Link]

• NRO Chemistry. (2021). Corey-Itsuno Reduction, also known as the Corey-Bakshi-Shibata (CBS) Reduction. YouTube. Available at: [Link]

• Grokipedia. (n.d.). Corey-Itsuno reduction. Retrieved from: [Link]

Sources

• 1. Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B - PMC [pmc.ncbi.nlm.nih.gov]
• 5. heraldopenaccess.us [heraldopenaccess.us]
• 7. Reagent of the month – CBS oxazaborolidine - SigutLabs [sigutlabs.com]
• 8. youtube.com [youtube.com]
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• 14. Sharpless epoxidation - Wikipedia [en.wikipedia.org]

Blumenol B Technical Support Center: A Guide to Stability and Degradation

Welcome to the comprehensive technical support center for Blumenol B. This guide is designed for researchers, scientists, and drug development professionals to navigate the potential stability and degradation challenges encountered during the storage and handling of Blumenol B. By understanding the underlying chemical principles and adopting best practices, you can ensure the integrity of your samples and the reliability of your experimental outcomes.

Part 1: Troubleshooting Guide for Blumenol B Degradation

This section addresses common problems observed during the storage and use of Blumenol B, providing insights into potential causes and actionable solutions.

Issue 1: Loss of Potency or Inconsistent Biological Activity

Symptom: You observe a significant decrease in the expected biological activity of your Blumenol B sample over time, or there is high variability in results between experiments using different aliquots of the same stock.

Potential Cause: This is a primary indicator of chemical degradation. Blumenol B, as a C13-norisoprenoid apocarotenoid, possesses structural motifs susceptible to various degradation pathways.[1] The loss of the parent compound and the potential formation of less active or inactive degradation products can lead to diminished or unpredictable biological effects.

Troubleshooting Workflow:

• Confirm Identity and Purity of a Fresh Sample: Before assessing degradation, it is crucial to have a baseline. Analyze a freshly acquired or newly synthesized batch of Blumenol B using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to confirm its identity and determine its initial purity.[2][3]

• Perform a Comparative Analysis: Analyze the suspect (degraded) sample alongside the fresh sample using the same analytical method. A significant decrease in the peak area of Blumenol B and/or the appearance of new peaks in the chromatogram of the suspect sample confirms degradation.

• Investigate Potential Degradation Pathways through a Forced Degradation Study: To understand the degradation profile of Blumenol B, a forced degradation study is recommended.[4][5] This involves subjecting the compound to various stress conditions to accelerate its degradation.

  • Experimental Protocol: Forced Degradation Study of Blumenol B

    • Sample Preparation: Prepare solutions of Blumenol B (e.g., 1 mg/mL) in a suitable solvent, such as methanol or acetonitrile.

    • Stress Conditions:

      • Acid Hydrolysis: Treat the solution with 0.1 M HCl at 60°C for 24 hours.[6]

      • Alkaline Hydrolysis: Treat the solution with 0.1 M NaOH at 60°C for 24 hours.[6][7]

      • Oxidation: Treat the solution with 3% H₂O₂ at room temperature for 24 hours.

      • Thermal Degradation: Expose the solid compound and a solution to 60°C for 48 hours.

      • Photodegradation: Expose the solid compound and a solution to a calibrated light source (e.g., UV and visible light) as per ICH Q1B guidelines.[6]

    • Sample Analysis: After the designated stress period, neutralize the acidic and basic samples. Analyze all samples by a stability-indicating HPLC method.

    • Data Interpretation: Compare the chromatograms of the stressed samples with that of an unstressed control. The appearance of new peaks signifies degradation products. Mass spectrometry can be used to identify the mass of these products, providing clues to their structures.[8]

Logical Relationship: Troubleshooting Potency Loss

Caption: Workflow for troubleshooting loss of Blumenol B potency.

Issue 2: Appearance of Unknown Peaks in Chromatograms

Symptom: During routine analysis of your Blumenol B sample, you notice the emergence of new, unidentified peaks in your HPLC or LC-MS chromatogram that were not present in earlier analyses.

Potential Cause: The appearance of new peaks is a direct indication of the formation of degradation products or impurities. The conditions under which your sample has been stored or handled are likely promoting its decomposition.

Troubleshooting and Identification:

• Review Storage and Handling History: Carefully document the storage conditions (temperature, light exposure) and handling procedures (solvent, pH, frequency of use) of the sample. This information can provide valuable clues about the type of degradation that may have occurred.

• Characterize the Degradation Products:

  • UV-Vis Spectroscopy: A diode-array detector (DAD) in your HPLC system can provide the UV-Vis spectrum of the new peaks. Changes in the spectrum compared to the parent compound can indicate alterations in the chromophore of the molecule.

  • Mass Spectrometry (MS): LC-MS is a powerful tool for this purpose. The mass-to-charge ratio (m/z) of the new peaks can help in determining their molecular weights. Tandem MS (MS/MS) experiments can provide fragmentation patterns, which are crucial for structural elucidation.[8]

• Hypothesize Degradation Pathways: Based on the characterization data and the likely stress conditions, you can propose potential degradation pathways. For instance:

  • Oxidation: The introduction of hydroxyl groups or other oxygen-containing functionalities.

  • Hydrolysis: Cleavage of ester or ether linkages if Blumenol B is in a derivatized form.

  • Photodegradation: Isomerization or rearrangement reactions initiated by light energy.

Experimental Workflow: Investigating Unknown Peaks

Caption: Step-by-step process for investigating unknown chromatographic peaks.

Part 2: Frequently Asked Questions (FAQs) about Blumenol B Stability

Q1: What are the ideal storage conditions for solid Blumenol B?

For long-term stability, solid Blumenol B should be stored at -20°C or lower in a tightly sealed container, protected from light.[9] Using an amber glass vial is recommended. To prevent moisture absorption, which can accelerate degradation, it is advisable to store the container in a desiccator.

Q2: How should I prepare and store stock solutions of Blumenol B?

It is recommended to prepare stock solutions in a high-purity, anhydrous solvent such as methanol or acetonitrile. For long-term storage of solutions, it is best to aliquot the stock solution into single-use vials to minimize freeze-thaw cycles and exposure to air and moisture. These aliquots should be stored at -80°C.

Q3: Is Blumenol B sensitive to pH?

While specific studies on Blumenol B are limited, related phenolic compounds can be unstable at high pH.[6][10] It is advisable to maintain solutions of Blumenol B at a neutral or slightly acidic pH to prevent potential base-catalyzed degradation. If your experimental conditions require a basic pH, it is recommended to prepare the solution immediately before use and minimize its exposure time to the alkaline environment.

Q4: Can Blumenol B degrade upon exposure to light?

Yes, as an apocarotenoid, Blumenol B is expected to be sensitive to light. Exposure to UV or even ambient light can lead to photodegradation.[11] Therefore, all handling and storage of Blumenol B and its solutions should be performed under subdued light conditions. Use amber vials or wrap containers with aluminum foil to protect them from light.

Q5: What are the signs of Blumenol B degradation?

Visual signs of degradation in the solid form can include a change in color or texture. In solution, degradation may not be visually apparent. The most reliable indicators of degradation are a decrease in the peak area of Blumenol B in a chromatogram and the appearance of new peaks corresponding to degradation products. A loss of biological activity is also a strong indicator of degradation.

Data Summary: Recommended Storage Conditions for Blumenol B

Form	Storage Condition	Duration	Rationale
Solid	-20°C or below, desiccated, protected from light	Long-term	Minimizes thermal degradation, hydrolysis, and photodegradation.[9]
2-8°C, desiccated, protected from light	Short-term	Suitable for frequently accessed material, but with caution.
In Solution	-80°C, in single-use aliquots, protected from light	Long-term	Optimal for preserving the integrity of stock solutions.
2-8°C, protected from light	Very Short-term (days)	Not recommended for extended periods due to faster degradation in solution.

References

• AYUSH Stability Testing Protocol (2021). Accelerated: 40°C ±2°C / 75% RH ±5%, for 6 months. Real-time: 30°C ±2°C / 65% RH ±5%, for 12–36 months. Key tests: Physicochemical, phytochemical, microbial load, disintegration, extractive values. [Link]

• Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi - PMC - NIH. In contrast, large amounts of blumenol-type metabolites accumulate in roots after AMF inoculation. These compounds are apocarotenoids, in particular C13 cyclohexenone derivatives, produced by the cleavage of carotenoids. [Link]

• STABILITY TESTING OF HERBAL NATURAL PRODUCTS | PPTX - Slideshare. Factors affecting stability: Light, Temperature, Moisture, Hydrolysis, Oxidation, Polymerization, Geometric isomerization. [Link]

• (PDF) Stability testing of herbal products - ResearchGate. The stability testing of herbal products check the quality of herbal products which varies with the time under the influence of environmental factors, such as temperature, humidity, light, oxygen, moisture, other ingredient or excipient in the dosage form, particle size of drug, microbial contamination, trace metal contamination, leaching from the container, etc. [Link]

• A review on stability testing for herbal drugs - International Journal of Botany Studies. The stability of herbal products can be determined by testing properties that are sensitive to storage conditions and include physical (sensory characteristics, physical state, particle size, etc.), chemical (active ingredient test, pH) Properties., identification, etc.), microbiological, and toxicological properties. [Link]

• Candidate enzymes involved in blumenol biosynthesis. (a) Venn diagram... - ResearchGate. Unlike flavonoids, blumenols, an important biomarker of AMF symbiosis, were abundant in all AMF treatments compared to NAM. [Link]

• Herbal Product Stability Testing Guide | PDF | Pharmaceutical Formulation - Scribd. A well-planned stability protocol should contain the following information: Selection of batches and samples, Test attributes, Analytical procedures, Acceptance criteria, Storage conditions, Storage period, Testing frequency, Sampling plan, Container closure system. [Link]

• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. Forced-degradation studies are crucial for demonstrating that drug-substance methods are stability-indicating. [Link]

• Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R) - NIH. Blumenol B (1) is a precursor in the formation of theaspirone (2) and other important C13-norisoprenoids including vitispirane (3), megastigm-4-ene-3,6,9-triol (4), TDN (5) and Riesling acetal (6) in grapes and wines. [Link]

• Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Here we describe a detailed protocol for the HTP quantification of blumenol derivatives in leaves by a simple extraction procedure and sensitive liquid chromatography mass spectrometry (LC/MS) analysis as accurate proxies of root AMF-associations in both model plants and economically relevant crops. [Link]

• Development of forced degradation and stability indicating studies of drugs—A review - NIH. Forced degradation is a degradation of new drug substance and drug product at conditions more severe than accelerated conditions. It is required to demonstrate specificity of stability indicating methods and also provides an insight into degradation pathways and degradation products of the drug substance and helps in elucidation of the structure of the degradation products. [Link]

• Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association - ResearchGate. Here we describe a detailed protocol for the HTP quantification of blumenol derivatives in leaves by a simple extraction procedure and sensitive liquid chromatography mass spectrometry (LC/MS) analysis as accurate proxies of root AMF-associations in both model plants and economically relevant crops. [Link]

• HOW TO APPROACH A FORCED DEGRADATION STUDY - SGS. In a typical study, relevant stress conditions are light, heat, humidity, hydrolysis (acid / base influence) and oxidation or even a combination of described parameters. [Link]

• Forced Degradation Studies - MedCrave online. Forced degradation studies include the degradation of new drug substance and drug product at conditions more severe than accelerated conditions. [Link]

• Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline. The forced degradation study should have acid and base hydrolysis, photolysis, thermal degradation and oxidation. [Link]

• Mechanisms of a Cyclobutane-Fused Lactone Hydrolysis in Alkaline and Acidic Conditions. Various possible hydrolysis mechanisms were found: BAC2 and BAL2 in the alkaline condition and AAC2, AAL2, and AAL1 in the acidic condition. [Link]

• Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association - PMC. The described protocol is based on a MeOH extraction of leaf tissue followed by Ultra High Performance Liquid Chromatography Mass Spectrometry (UHPLC-MS) analysis. [Link]

• (PDF) Acid and Alkaline Hydrolysis Extraction of Non-Extractable Polyphenols in Blueberries: Optimisation by Response Surface Methodology - ResearchGate. In this paper, NEPP were released from blueberries with acid or alkaline hydrolysis methods. [Link]

• Development and Validation of a Stability-Indicating HPLC Method for the Simultaneous Determination of Florfenicol and Flunixin Meglumine Combination in an Injectable Solution - NIH. The stability-indicating method was developed by exposing the drugs to stress conditions of acid and base hydrolysis, oxidation, photodegradation, and thermal degradation. [Link]

• HPLC Stability Indicating Assay Method for Marketed Herbal Antihypertensive Formulations Containing Rauwolfia serpentina Benth. The drug undergoes degradation under acidic and basic conditions, oxidation, dry and wet heat treatment and photo degradation. [Link]

• Impact of Storage Conditions on the Stability of Predominant Phenolic Constituents and Antioxidant Activity of Dried Piper betle Extracts - MDPI. The dried extracts stored at low temperatures (5 °C) without exposure to natural light showed highest retention of phenolic content. [Link]

• Storage Temperature Effects on Bacillus Spores and Lactobacillus acidophilus Viability. This study investigated the impact of various storage temperatures on the viability of four commercial probiotic strains. [Link]

• The Effect of Different Storage Conditions on Phytochemical Composition, Shelf-Life, and Bioactive Compounds of Voghiera Garlic PDO - MDPI. This study aims to examine the effect of storage on the phytochemical composition, biological effects, and shelf-life of Voghiera garlic PDO. [Link]

• Temperature and storage periods on the maintenance of chemical composition of medicinal plants - Repositório Alice - Embrapa. Leaves of these medicinal plants were stored for different periods (30, 60 and 90 days) at different temperatures (0, 17 and 24 °C). [Link]

• Effect of storage temperatures, packaging materials and storage periods on antioxidant activity and non-enzymatic browning of antioxidant treated walnut kernels - PMC - NIH. The effect of antioxidants, temperature, packaging materials and storage periods was investigated in medium shelled walnut kernels. [Link]

• Development and Validation of a Stability-Indicating HPLC Method for the Simultaneous Determination of Florfenicol and Flunixin Meglumine Combination in an Injectable Solution - ResearchGate. The proposed RP-HPLC method was developed by a reversed phase- (RP-) C18e (250mm× 4.6 mm, 5 𝜇m) column at roomtemperature, with an isocraticmobile phase of acetonitrile and water mixture, and pH was adjusted to 2.8 using diluted phosphoric acid, a flow rate of 1.0 mL/min, and ultraviolet detection at 268 nm. [Link]

• Combined alkaline hydrolysis and ultrasound-assisted extraction for the release of nonextractable phenolics from cauliflower (Brassica oleracea var. botrytis) waste - PubMed. The ability of alkaline hydrolysis, sonication, and their combination to release NEP was assessed. [Link]

• Acid hydrolysis conditions do affect the non-extractable phenolic compounds composition from grape peel and seed - PubMed. The effect of temperature (50-90 °C), hydrochloric acid concentration (0.1-15.0 %), and time (5-20 min) were evaluated to understand their impact on NEPC release/extraction and degradation. [Link]

Sources

• 1. Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 6. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 7. researchgate.net [researchgate.net]
• 8. ijpsjournal.com [ijpsjournal.com]
• 9. researchgate.net [researchgate.net]
• 10. sgs.com [sgs.com]
• 11. STABILITY TESTING OF HERBAL NATURAL PRODUCTS | PPTX [slideshare.net]

Technical Support Center: Optimizing Blumenol B Extraction from Complex Matrices

Welcome to the technical support center for the efficient extraction of blumenol B. This guide is designed for researchers, scientists, and professionals in drug development who are working with this C13-norisoprenoid. Blumenol B, a derivative of carotenoid degradation, is of increasing interest for its role in plant signaling and potential therapeutic applications. However, its extraction from complex biological matrices presents several challenges. This resource provides in-depth, experience-based answers to common and complex questions encountered during the extraction process.

Section 1: Foundational Knowledge and Initial Extraction Strategy

This section addresses the fundamental properties of blumenol B and how they dictate the initial approach to its extraction.

FAQ 1: What are the key chemical properties of blumenol B that influence its extraction?

Blumenol B is a moderately polar molecule. Its chemical structure contains both hydrophobic (the cyclohexenone ring and methyl groups) and hydrophilic (two hydroxyl groups) moieties. This amphiphilic nature is the primary determinant of its solubility and, consequently, the choice of extraction solvents.

• Polarity: The presence of hydroxyl groups allows for hydrogen bonding with polar solvents like methanol, ethanol, and water.

• Solubility: While soluble in polar organic solvents, its solubility in water is limited. It is generally insoluble in non-polar solvents like hexane.

• XLogP3-AA: This value, which is a computed measure of hydrophobicity, is 0.8 for blumenol B, indicating a relatively low lipophilicity.

Understanding these properties is crucial for selecting an appropriate extraction technique and solvent system to effectively partition blumenol B from a complex matrix.

FAQ 2: I am starting a new project to extract blumenol B from plant leaves. What is a reliable starting protocol?

For a robust initial extraction from plant material, a solid-liquid extraction (SLE) with a polar organic solvent is a well-established method. Methanol is a common and effective choice for compounds with moderate polarity like blumenols.

Here is a detailed, step-by-step starting protocol:

Protocol 1: General Solid-Liquid Extraction of Blumenol B from Plant Tissue

• Sample Preparation:

  • Harvest fresh plant leaves and immediately freeze them in liquid nitrogen to halt metabolic activity.

  • Store samples at -80°C until you are ready for extraction.

  • Grind the frozen tissue into a fine powder using a cryogenic grinder or a mortar and pestle with liquid nitrogen. This increases the surface area for solvent penetration.

• Extraction:

  • Weigh the powdered plant material (e.g., 100 g).

  • Macerate the powder with methanol (e.g., 1 L) in a sealed container. A 1:10 solid-to-solvent ratio is a good starting point.

  • Agitate the mixture at room temperature for 24 hours.

  • Repeat this extraction process at least two more times with fresh solvent to ensure a thorough extraction.

• Concentration:

  • Combine the methanolic extracts and filter them to remove solid plant debris.

  • Concentrate the filtrate using a rotary evaporator under reduced pressure. Maintain a water bath temperature below 40°C to prevent thermal degradation of blumenol B.

• Initial Purification (Optional but Recommended):

  • The resulting crude extract can be further purified using liquid-liquid partitioning, as detailed in the troubleshooting section.

Section 2: Troubleshooting Common Extraction Issues

This section provides solutions to specific problems that researchers frequently encounter during the extraction of blumenol B.

FAQ 3: My blumenol B yield is consistently low. What are the likely causes and how can I improve it?

Low yield is a multifaceted issue. The following decision tree can help diagnose the root cause:

Caption: Troubleshooting workflow for low blumenol B yield.

Detailed Explanations:

• Incomplete Extraction:

  • Insufficient Grinding: Large particles have a smaller surface area-to-volume ratio, hindering solvent penetration. Cryogenic grinding is highly recommended to obtain a fine, homogenous powder.

  • Inadequate Solvent Volume or Extraction Time: Ensure a sufficient solvent-to-sample ratio (at least 10:1 v/w) and consider increasing the number of extraction cycles.

  • Incorrect Solvent Choice: While methanol is a good starting point, the optimal solvent can be matrix-dependent. For some matrices, a slightly more polar solvent system, such as 80% aqueous methanol, might be more effective.

• Degradation During Processing:

  • Thermal Instability: Blumenol B can be sensitive to high temperatures. Always keep the temperature below 40°C during solvent evaporation.

  • Light Sensitivity: Some phenolic compounds can degrade upon exposure to light. It is good practice to use amber glassware or wrap your containers in aluminum foil during extraction and storage.

  • Enzymatic Degradation: If not properly quenched at the time of harvesting (e.g., with liquid nitrogen), endogenous plant enzymes can degrade blumenol B.

• Loss During Purification:

  • Improper Phase Selection in LLE: During liquid-liquid extraction, blumenol B, being moderately polar, will partition into the more polar solvent phase. Ensure you are collecting the correct fraction.

  • Suboptimal SPE Conditions: Incorrect choice of sorbent, conditioning, or elution solvents in solid-phase extraction can lead to poor recovery.

FAQ 4: My final extract is very impure, containing many interfering compounds. How can I clean up my sample?

A multi-step purification strategy is often necessary for complex matrices. Liquid-liquid extraction (LLE) followed by solid-phase extraction (SPE) is a powerful combination.

Liquid-Liquid Extraction (LLE): This technique separates compounds based on their differential solubility in two immiscible liquids. For blumenol B, a sequential LLE with solvents of increasing polarity is effective.

Protocol 2: Sequential Liquid-Liquid Extraction for Extract Cleanup

• Resuspend Crude Extract: Take your dried crude extract and resuspend it in water.

• Partition with Non-Polar Solvent:

  • Transfer the aqueous suspension to a separatory funnel.

  • Add an equal volume of n-hexane, shake vigorously, and allow the layers to separate.

  • Drain the lower aqueous layer. The n-hexane layer will contain highly non-polar compounds like lipids and chlorophyll. Discard the n-hexane layer (unless you have other non-polar compounds of interest).

• Partition with a Medium-Polarity Solvent:

  • To the remaining aqueous layer, add an equal volume of ethyl acetate.

  • Shake, separate, and collect the upper ethyl acetate layer. Blumenol B is expected to be enriched in this fraction.

• Partition with a Polar Solvent:

  • Repeat the extraction of the aqueous layer with n-butanol. This will extract any remaining blumenol B and other polar compounds.

• Combine and Concentrate: Combine the ethyl acetate and n-butanol fractions and concentrate them using a rotary evaporator.

Solid-Phase Extraction (SPE): SPE provides a more targeted cleanup and can be used after LLE for further purification.

Caption: General workflow for solid-phase extraction of blumenol B.

For blumenol B, a reversed-phase (RP) SPE cartridge, such as C18, is a suitable choice due to the compound's moderate polarity.

Section 3: Advanced Extraction and Optimization Techniques

For those looking to further enhance extraction efficiency, alternative and more advanced methods can be employed.

FAQ 5: I am working with aqueous samples (e.g., cell culture media, biological fluids). Is solid-liquid extraction still appropriate?

For aqueous matrices, liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are more direct and efficient methods.

• Liquid-Liquid Extraction (LLE): Directly extracting the aqueous sample with a water-immiscible organic solvent like ethyl acetate can be effective. However, this can sometimes lead to emulsions and may require large solvent volumes.

• Solid-Phase Extraction (SPE): SPE is often the preferred method for aqueous samples. It allows for both the cleanup and concentration of the analyte in a single procedure.

Protocol 3: SPE for Blumenol B from Aqueous Samples

• Sample Pre-treatment: Acidify the aqueous sample to a pH of ~3 with formic acid. This ensures that any acidic functional groups on interfering compounds are protonated, potentially altering their retention on the SPE sorbent.

• Cartridge Selection: Use a reversed-phase polymeric sorbent (e.g., Strata-X) or a C18 cartridge.

• Conditioning: Precondition the SPE cartridge with methanol, followed by equilibration with acidified water.

• Loading: Load the pre-treated sample onto the cartridge.

• Washing: Wash the cartridge with water to remove salts and highly polar impurities. A subsequent wash with a low percentage of methanol in water (e.g., 5-10%) can remove less polar interferences.

• Elution: Elute blumenol B with a higher concentration of methanol (e.g., 70-100%).

FAQ 6: Are there alternative extraction techniques to conventional solvent extraction that could improve efficiency or be more environmentally friendly?

Yes, several advanced extraction techniques offer advantages over traditional methods.

• Supercritical Fluid Extraction (SFE): This technique uses a supercritical fluid, most commonly carbon dioxide (CO2), as the extraction solvent.

  • Advantages: SFE is considered a "green" technology as CO2 is non-toxic, non-flammable, and easily removed from the extract. By tuning the temperature and pressure, the solvent strength of supercritical CO2 can be modified, allowing for selective extraction.

  • Application for Blumenol B: For a moderately polar compound like blumenol B, pure supercritical CO2 may not be polar enough for efficient extraction. The addition of a polar co-solvent (modifier) like ethanol or methanol is often necessary.

• Pressurized Liquid Extraction (PLE): Also known as accelerated solvent extraction (ASE), PLE uses conventional solvents at elevated temperatures and pressures.

  • Advantages: The high temperature increases solvent viscosity and diffusivity, while the high pressure keeps the solvent in a liquid state, leading to faster and more efficient extractions with less solvent consumption compared to maceration.

  • Considerations: As with any method involving heat, it is crucial to ensure that the selected temperature does not cause

Technical Support Center: Troubleshooting Poor Separation of Blumenol Isomers

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the HPLC separation of blumenol isomers. Blumenols, a class of C13-norisoprenoids derived from carotenoid degradation, often exist as closely related isomers, including diastereomers and epimers (e.g., Blumenol A, B, and C)[1][2]. Their structural similarity, particularly in polarity and physicochemical properties, makes achieving baseline separation a significant chromatographic challenge[3].

This document provides a structured, question-and-answer-based approach to systematically troubleshoot and resolve poor separation, ensuring the integrity and accuracy of your analytical results.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My blumenol isomers are co-eluting or show poor resolution (Rs < 1.5). Where should I begin troubleshooting?

A1: Co-elution is the most common issue when separating isomers. A systematic approach focusing on the two most influential factors—the mobile phase and the stationary phase—will yield the best results. The goal is to exploit the subtle differences in isomer structure to alter their interaction with the chromatographic system.

1. Mobile Phase Optimization: Manipulating Selectivity

The mobile phase composition is the most flexible tool for altering selectivity (the differential retention of analytes).

• Organic Modifier Selection: The choice between acetonitrile (ACN) and methanol (MeOH) is a critical first step. While both are used in reversed-phase (RP-HPLC), they interact differently with analytes and the stationary phase.

  • Acetonitrile: Generally has a lower viscosity and higher elution strength. It is considered a more "hydrophobic" modifier.

  • Methanol: Is a protic solvent capable of hydrogen bonding. This can introduce a different selectivity for molecules with hydroxyl groups, like blumenols.

  • Actionable Step: If you are using an ACN/water gradient, develop a parallel method using a MeOH/water gradient. The change in selectivity may be sufficient to resolve the isomers.

• Gradient Optimization: A simple linear gradient may not be optimal.

  • Actionable Step: Start with a broad scouting gradient (e.g., 5-95% organic over 20 minutes) to determine the approximate elution concentration[4]. Then, create a shallower gradient around that concentration (e.g., if isomers elute at 40% ACN, try a gradient of 30-50% ACN over 30 minutes). This increases the time the analytes spend interacting with the stationary phase, improving resolution.

• Mobile Phase Additives: While blumenols are neutral, additives can significantly improve peak shape by suppressing interactions with the stationary phase.

  • Actionable Step: Add 0.1% formic acid to both your aqueous and organic mobile phase components. This can help to protonate residual silanol groups on the silica surface, minimizing secondary interactions that cause peak tailing and broadening[5].

2. Stationary Phase Selection: Finding the Right Chemistry

If mobile phase optimization is insufficient, the stationary phase chemistry is the next target. Standard C18 columns separate primarily on hydrophobicity, which is often very similar between isomers.

• Alternative Chemistries: Consider stationary phases that offer different retention mechanisms.

  • Phenyl-Hexyl: This phase can provide unique selectivity for compounds with aromatic rings or double bonds through π-π interactions. The cyclohexenone core of blumenols makes this an excellent alternative to C18.

  • Polar-Embedded Phases: These columns have a polar group (e.g., amide or carbamate) embedded near the base of the alkyl chain. This can offer alternative selectivity for moderately polar compounds like blumenols and provide excellent peak shape[6].

The table below summarizes initial column selection strategies.

Stationary Phase	Primary Interaction Mechanism	Rationale for Blumenol Separation
Standard C18	Hydrophobic	Good starting point, separates based on overall hydrophobicity.
Phenyl-Hexyl	Hydrophobic, π-π Interactions	Exploits the cyclohexenone ring structure for alternative selectivity.
Polar-Embedded	Hydrophobic, Hydrogen Bonding	Offers different selectivity for hydroxyl groups and improved peak shape.
Chiral Phases	Enantiospecific Interactions	Required for separating enantiomers; highly effective for diastereomers.

Q2: I'm observing significant peak tailing for my blumenol analytes. What are the causes and solutions?

A2: Peak tailing is a common problem that compromises resolution and integration accuracy. It typically arises from unwanted secondary interactions between the analyte and the stationary phase, or from issues within the HPLC system itself[7][8].

• Cause 1: Secondary Silanol Interactions

  • Explanation: Most reversed-phase columns are built on a silica backbone, which has surface silanol groups (Si-OH). Even with end-capping, some residual silanols remain. The hydroxyl groups on blumenol can interact strongly with these silanols, creating a secondary, undesirable retention mechanism that leads to tailing[8][9].

  • Solution:

    • Use a Modern Column: Employ high-purity, fully end-capped silica columns (often labeled as Type B or high-performance). These have minimal residual silanol activity[8].

    • Lower Mobile Phase pH: Add a small amount of acid (0.05-0.1% formic acid or acetic acid) to the mobile phase. Operating at a lower pH (e.g., pH 3) suppresses the ionization of the silanol groups, significantly reducing these secondary interactions[8][10].

• Cause 2: Column Overload

  • Explanation: Injecting too much sample mass onto the column can saturate the stationary phase, leading to a distorted, tailing peak shape[4][10].

  • Solution: Prepare a dilution series of your sample (e.g., 1:2, 1:5, 1:10) and inject them. If the peak shape improves with dilution, you are experiencing mass overload. Reduce your sample concentration accordingly.

• Cause 3: Sample Solvent Effects

  • Explanation: If your sample is dissolved in a solvent significantly stronger than your initial mobile phase (e.g., sample in 100% ACN, gradient starts at 10% ACN), the sample will not properly "focus" at the head of the column. This causes band broadening and peak distortion[11].

  • Solution: Whenever possible, dissolve your sample in the initial mobile phase composition. If solubility is an issue, use the weakest solvent possible that still provides adequate solubility.

• Cause 4: Extra-Column Volume

  • Explanation: Excessive volume from tubing, fittings, or the detector flow cell can cause the chromatographic peak to spread out, leading to tailing and broadening.

  • Solution: Use tubing with a narrow internal diameter (e.g., 0.005" or ~0.12 mm) between the injector, column, and detector. Ensure all fittings are properly made to minimize dead volume[9].

Q3: My retention times are drifting between injections, making quantification unreliable. How can I improve reproducibility?

A3: Unstable retention times are a critical issue, especially in validated methods for drug development. The cause is almost always related to inconsistent analytical conditions[12].

• Cause 1: Insufficient Column Equilibration

  • Explanation: Before the first injection and between gradient runs, the column must be fully re-equilibrated to the initial mobile phase conditions. Insufficient time leads to a drifting baseline and shifting retention times.

  • Solution: A general rule is to equilibrate the column with at least 10-20 column volumes of the initial mobile phase. You can calculate the column volume (Vc) using Vc ≈ 0.5 * L * d², where L is the column length in cm and d is the internal diameter in cm.

• Cause 2: Mobile Phase Issues

  • Explanation: The mobile phase composition can change over time due to evaporation of the more volatile component (usually the organic modifier) or absorption of CO₂ from the air, which can alter the pH of unbuffered mobile phases.

  • Solution: Prepare fresh mobile phase daily. Keep solvent bottles capped and use a degasser to prevent dissolved gases from forming bubbles in the pump[12][13].

• Cause 3: Temperature Fluctuations

  • Explanation: The viscosity of the mobile phase and the kinetics of analyte-stationary phase interactions are temperature-dependent. Fluctuations in ambient lab temperature can cause retention times to drift[14].

  • Solution: Always use a thermostatically controlled column compartment. A stable temperature (e.g., 30 °C or 40 °C) ensures consistent viscosity and highly reproducible retention times.

• Cause 4: Pump Performance

  • Explanation: Inconsistent flow from the pump, often due to leaks or worn seals, will cause proportional shifts in retention time.

  • Solution: Check the system pressure. If it is unusually low or fluctuating, inspect all fittings for leaks. Check the pump's maintenance log and replace seals if necessary[15].

Advanced Strategies & Methodologies

Q4: I've optimized my reversed-phase method extensively but still cannot separate my blumenol stereoisomers. What is the next logical step?

A4: When achiral methods fail to separate stereoisomers (enantiomers or diastereomers), it is necessary to introduce a chiral selector into the system. These isomers have nearly identical physicochemical properties, and their separation requires exploiting their three-dimensional structural differences[3][16].

• Chiral Chromatography: The Definitive Solution

  • Explanation: Chiral chromatography utilizes a Chiral Stationary Phase (CSP) that creates a transient diastereomeric complex with the analyte. Because these complexes have different energies, the isomers are retained differently and can be separated[17][18]. This is the most powerful technique for isomer separation.

  • Common CSPs for Isomer Separation:

    • Polysaccharide-based CSPs: Columns with coated or immobilized cellulose or amylose derivatives are the most versatile and widely used CSPs. They are effective for a broad range of compounds and can be used in normal-phase, reversed-phase, and polar organic modes[16].

    • Cyclodextrin-based CSPs: These phases separate compounds based on their ability to fit into the chiral cavity of the cyclodextrin molecule[18][19].

  • Actionable Step: If you have access to a chiral column screening service or different CSPs, this is the most direct path to a successful separation. Start with a polysaccharide-based column under normal phase (e.g., Hexane/Ethanol) or reversed-phase conditions.

Workflow Diagrams and Protocols

Troubleshooting Workflow: Poor Resolution

The following diagram outlines a logical decision-making process for addressing poor resolution of blumenol isomers.

Caption: A decision tree for troubleshooting poor HPLC resolution.

Protocol: Systematic Mobile Phase Optimization

This protocol provides a step-by-step method for optimizing mobile phase conditions to improve the resolution of blumenol isomers on a standard C18 column.

Objective: To systematically evaluate the effect of organic modifier and gradient slope on isomer resolution.

Materials:

• HPLC-grade Acetonitrile (ACN)

• HPLC-grade Methanol (MeOH)

• HPLC-grade water

• Formic Acid (FA)

• Blumenol isomer standard mixture

• Validated C18 column (e.g., 150 x 4.6 mm, 3.5 µm)

Procedure:

• Prepare Mobile Phases:

  • Mobile Phase A1: Water + 0.1% FA

  • Mobile Phase B1: ACN + 0.1% FA

  • Mobile Phase A2: Water + 0.1% FA (can use A1)

  • Mobile Phase B2: MeOH + 0.1% FA

• Scouting Gradient (Acetonitrile):

  • Equilibrate the column with 95:5 A1:B1 for 15 minutes.

  • Inject the blumenol standard.

  • Run a broad linear gradient: 5% to 95% B1 over 20 minutes.

  • Hold at 95% B1 for 5 minutes.

  • Return to 5% B1 and re-equilibrate for 10 minutes.

  • Note the approximate %B1 at which the isomers elute.

• Optimized Gradient (Acetonitrile):

  • Based on the scouting run, design a shallower gradient. For example, if elution occurred around 35% B1:

  • New Gradient: 25% to 45% B1 over 30 minutes.

  • Run this gradient and evaluate the resolution (Rs).

• Scouting and Optimized Gradient (Methanol):

  • Thoroughly flush the system and column with isopropanol, then with the new mobile phase (A2/B2).

  • Repeat Step 2 using mobile phases A2 and B2.

  • Repeat Step 3 using mobile phases A2 and B2, creating a shallow gradient based on the methanol scouting run.

• Compare Results:

  • Compare the best chromatogram obtained with the ACN/FA method to the best one from the MeOH/FA method.

  • Select the mobile phase system that provides the highest resolution and best peak shape for further method development (e.g., temperature optimization).

References

• Chrom Tech, Inc. (n.d.). What Causes Peak Tailing in HPLC? Retrieved from Chrom Tech website. [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from Element Lab Solutions website. [Link]

• Phenomenex. (n.d.). How to Reduce Peak Tailing in HPLC? Retrieved from Phenomenex website. [Link]

• ResearchGate. (2013). How can I prevent peak tailing in HPLC? [Forum discussion]. Retrieved from ResearchGate. [Link]

• Waters. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? (WKB237593). Retrieved from Waters Knowledge Base. [Link]

• Wang, J. Y., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. [Link]

• ResearchGate. (2009). Comparative study on separation of diastereomers by HPLC. Retrieved from ResearchGate. [Link]

• AELAB. (2024). Expert Guide to Troubleshooting Common HPLC Issues. Retrieved from AELAB website. [Link]

• Mastelf. (n.d.). Optimizing Mobile Phase Composition: A Practical Approach to Enhancing HPLC Performance. Retrieved from Mastelf website. [Link]

• Phenomenex. (n.d.). Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from Phenomenex website. [Link]

• The HPLC Guru. (n.d.). How to Prepare and Optimise HPLC Mobile Phases: For Accurate and Efficient Separations. Retrieved from The HPLC Guru blog. [Link]

• Washington State University. (n.d.). HPLC Troubleshooting Guide. Retrieved from WSU website. [Link]

• Chrom-Support. (n.d.). HPLC Troubleshooting Guide. Retrieved from Chrom-Support website. [Link]

• ResearchGate. (2022). Structural Revisions of Blumenol C Glucoside and Byzantionoside B. Retrieved from ResearchGate. [Link]

• eLife. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. Retrieved from eLife website. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14135402, Npc111520. Retrieved from PubChem. [Link]

• ResearchGate. (2021). Schematic structure of the identified blumenol apocarotenoids. Retrieved from ResearchGate. [Link]

• Mindt, M., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. [Link]

• PubMed. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Retrieved from PubMed. [Link]

• Harada, N. (2018). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 23(10), 2533. [Link]

• LCGC International. (2023). Playing with Selectivity for Optimal Chiral Separation. Retrieved from LCGC International. [Link]

• Čižmárik, J. (2007). HPLC separation of enantiomers using chiral stationary phases. Česká a Slovenská Farmacie, 56(3), 107-113. [Link]

• MDPI. (2022). HPLC Analysis and In Vitro and In Silico Evaluation of the Biological Activity of Polyphenolic Components. Retrieved from MDPI. [Link]

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• 19. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]

challenges in the purification of blumenol B from crude plant extracts

Welcome to the technical support guide for the purification of blumenol B from complex crude plant extracts. This resource is designed for researchers, natural product chemists, and drug development professionals who are navigating the intricate process of isolating this C13-norisoprenoid. This guide moves beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your purification strategy.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions about blumenol B and the common challenges encountered during its isolation.

Q1: What is blumenol B, and why is its purification from plant extracts so challenging?

Answer: Blumenol B is a C13-norisoprenoid, a class of compounds derived from the enzymatic degradation of carotenoids.[1] It has a molecular weight of approximately 226.31 g/mol and is considered a moderately polar molecule.[2] Its purification is challenging for several key reasons:

• Low Abundance: Blumenol B is often present in very low concentrations within the plant matrix, making it difficult to isolate in significant quantities.[3]

• Complex Matrix: Crude plant extracts are a highly complex mixture of primary and secondary metabolites, including pigments (chlorophylls, carotenoids), phenolics, flavonoids, alkaloids, and other terpenoids, which can interfere with separation.[3][4]

• Structural Analogs: Plants often produce a variety of structurally similar blumenol derivatives, such as blumenol A, blumenol C, and their various glycosides.[5][6] These closely related compounds have similar polarities and chromatographic behaviors, making their separation from blumenol B particularly difficult.

• Potential for Instability: Like many natural products, blumenol B can be sensitive to pH, temperature, and exposure to acidic stationary phases like silica gel, potentially leading to degradation during the purification process.[7][8]

Q2: What are the most common impurities I should expect to co-extract with blumenol B?

Answer: During the initial extraction, typically with methanol or ethanol, a wide range of compounds will be co-solubilized. The most problematic impurities during purification include:

• Other Blumenols and Norisoprenoids: As mentioned, compounds like blumenol A, C, and vomifoliol share the same basic carbon skeleton and are frequently co-purified.

• Pigments: Chlorophylls and carotenoids are major contaminants, especially from leaf extracts. These are typically removed during initial fractionation steps.

• Phenolic Compounds: Flavonoids and phenolic acids are ubiquitous in plants and can have overlapping polarities with blumenol B, leading to co-elution in chromatographic steps.[3]

• Fatty Acids and Lipids: These non-polar compounds are usually removed during liquid-liquid partitioning but can interfere if not adequately separated.

Q3: How should I prepare and handle my plant material before extraction to maximize blumenol B yield and stability?

Answer: Proper sample handling is critical to prevent enzymatic or chemical degradation of the target analyte. The established best practice is to immediately quench all metabolic processes upon harvesting.[1]

• Harvesting & Cleaning: Gently wash the plant material (roots or leaves) with deionized water to remove soil and debris.[1]

• Flash-Freezing: Immediately freeze the cleaned tissue in liquid nitrogen.[1][9] This step is crucial as it halts enzymatic activity that could degrade blumenol B.

• Lyophilization (Freeze-Drying): Lyophilize the frozen tissue to remove water. This makes the sample brittle for efficient grinding and improves extraction efficiency by allowing organic solvents to penetrate the tissue more effectively.[1]

• Grinding & Storage: Grind the freeze-dried material into a fine, homogenous powder, preferably under cryogenic conditions (e.g., with a mortar and pestle in liquid nitrogen).[1] Store the resulting powder at -80°C in an airtight, dark container until extraction.

Section 2: Troubleshooting Guide

This guide addresses specific problems encountered during the purification workflow.

Stage 1: Extraction & Initial Fractionation

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield in Crude Extract	1. Inefficient Extraction: The solvent may not be optimal, or the extraction time/method is insufficient. 2. Degradation: The compound may have degraded during sample preparation or extraction.	1. Optimize Extraction: Methanol is a common and effective solvent for moderately polar blumenols.[1] Perform exhaustive extraction by repeating the process 2-3 times with fresh solvent. Consider using ultrasonication to improve efficiency. 2. Ensure Proper Handling: Confirm that plant material was flash-frozen immediately after harvesting and that extractions were performed at room temperature or below to minimize thermal degradation.[1][9]
Extract is Highly Pigmented and Viscous	High concentration of chlorophylls and lipids: This is common with aerial plant parts and can interfere with subsequent chromatographic steps by irreversibly binding to the stationary phase.	Perform Liquid-Liquid Partitioning: After concentrating the initial methanol/ethanol extract, dissolve it in a water/methanol mixture and partition it against a non-polar solvent like hexane to remove lipids and some pigments. Subsequently, partition the aqueous phase with a solvent of intermediate polarity, such as ethyl acetate, which will extract blumenol B and leave highly polar compounds behind.[10]

Stage 2: Open Column Chromatography (e.g., Silica Gel)

Problem	Potential Cause(s)	Recommended Solution(s)
Blumenol B is Degrading on the Column	Acidity of Silica Gel: Standard silica gel is slightly acidic and can cause degradation of acid-sensitive compounds.[7]	1. Deactivate the Silica: Prepare a slurry of silica gel in your starting mobile phase and add 1-2% triethylamine or ammonia to neutralize the acidic sites. 2. Use an Alternative Stationary Phase: Consider using neutral alumina or Florisil for compounds known to be unstable on silica.[7] 3. Work Quickly: Do not let the compound sit on the column for extended periods.
Poor Separation of Blumenol B from Impurities	1. Inappropriate Solvent System: The polarity of the mobile phase is not optimized to resolve compounds of similar Rf values. 2. Column Overloading: Too much crude extract was loaded onto the column. 3. Poor Column Packing: Channeling or cracks in the stationary phase bed lead to band broadening and poor separation.	1. Optimize Mobile Phase: Use Thin Layer Chromatography (TLC) to meticulously test different solvent combinations (e.g., hexane/ethyl acetate, dichloromethane/methanol). Aim for an Rf value of ~0.3 for blumenol B. A gradient elution, starting with a non-polar solvent and gradually increasing polarity, will provide the best resolution. 2. Reduce Sample Load: The amount of crude extract loaded should typically be 1-5% of the mass of the silica gel. 3. Repack the Column: Ensure the column is packed uniformly without any air bubbles or cracks.
Compound Elutes Unexpectedly Fast or Not at all	Solvent Miscibility or Polarity Issues: The solvent used to dissolve the sample for loading is too strong (polar), causing the compound to rush through the column with the solvent front. Conversely, the eluting solvent may be too weak (non-polar).[11]	Use a Weak Loading Solvent: Dissolve your extract in a minimal amount of a solvent that is as non-polar as possible (e.g., dichloromethane or the initial mobile phase). If the extract is insoluble, adsorb it onto a small amount of silica gel, dry it, and load the resulting powder onto the top of the column. This "dry loading" technique prevents band broadening.[7]

Stage 3: Preparative High-Performance Liquid Chromatography (Prep-HPLC)

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	Secondary Interactions: Silanol groups on the C18 stationary phase can interact with polar functional groups on blumenol B. Column Overload: Injecting too much sample.	1. Modify the Mobile Phase: Add a small amount of an acidic modifier like formic acid (0.05-0.1%) or trifluoroacetic acid (TFA) to the mobile phase.[9] This protonates free silanol groups, minimizing secondary interactions. 2. Reduce Injection Volume/Concentration: Perform a loading study to determine the maximum sample amount your column can handle without compromising peak shape. 3. Use an End-Capped Column: Ensure you are using a high-quality, end-capped C18 column, which has fewer free silanol groups.
Split or Broad Peaks	1. Column Void or Contamination: A void may have formed at the head of the column, or the inlet frit may be partially blocked. 2. Solvent Mismatch: The sample is dissolved in a solvent significantly stronger than the mobile phase.	1. Maintain the Column: Reverse flush the column with a strong solvent to remove contaminants. If a void is suspected, the column may need to be repacked or replaced.[12] 2. Match Sample Solvent: Dissolve the sample in the initial mobile phase whenever possible. If a stronger solvent is required for solubility, inject the smallest possible volume.
Co-elution with a Persistent Impurity	Insufficient Resolution: The chosen mobile phase and/or stationary phase cannot resolve the two compounds.	1. Optimize the Method: Adjust the mobile phase composition. For reverse-phase HPLC, switching the organic modifier (e.g., from methanol to acetonitrile) can alter selectivity and may resolve the peaks.[9] 2. Try a Different Stationary Phase: If optimizing the mobile phase fails, consider a different column chemistry, such as a Phenyl-Hexyl or a polar-embedded phase, which offer different separation mechanisms.

Section 3: Experimental Protocols & Workflows

Generalized Workflow for Blumenol B Purification

The following diagram illustrates a typical, multi-step workflow for isolating blumenol B from a crude plant extract. This process is designed to systematically remove impurities and enrich the target compound.

Caption: A multi-stage approach for blumenol B isolation.

Troubleshooting Decision Tree for HPLC Peak Shape

This diagram provides a logical path for diagnosing and solving common HPLC peak shape issues.

Caption: A decision tree for resolving HPLC chromatography issues.

Protocol: Preparative HPLC Purification of an Enriched Blumenol B Fraction

This protocol assumes you have a fraction enriched with blumenol B from a previous step, such as silica gel chromatography.

1. Materials & Equipment:

• Preparative HPLC system with a UV detector

• Preparative C18 column (e.g., 250 x 21.2 mm, 5 µm particle size)

• HPLC-grade Methanol (Solvent B)

• Ultrapure Water (Solvent A)

• Formic Acid (LC-MS grade)

• Sample: Enriched blumenol B fraction, dried

• 0.22 µm syringe filters

2. Method Development (Analytical Scale):

• Objective: To determine the optimal gradient for separating blumenol B on a smaller, analytical C18 column before scaling up.

• Mobile Phase Preparation:

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 100% Methanol

• Procedure:

  • Dissolve a small amount of your enriched fraction in methanol.

  • Run a scouting gradient (e.g., 5% to 95% B over 30 minutes) on an analytical HPLC to identify the approximate retention time of blumenol B. A UHPLC-MS/MS system is ideal for positive identification.[1][9]

  • Refine the gradient to maximize resolution around the blumenol B peak. A shallow gradient in the region where blumenol B elutes will yield the best separation.

3. Scale-Up and Purification (Preparative Scale):

• Procedure:

  • Prepare fresh mobile phases (Solvent A and B) in the required large volumes. Degas the solvents thoroughly.

  • Dissolve the bulk enriched fraction in a minimal volume of methanol or the initial mobile phase. Filter the sample through a 0.22 µm syringe filter to remove particulates.

  • Equilibrate the preparative C18 column with the initial mobile phase conditions for at least 30 minutes or until a stable baseline is achieved.

  • Inject the filtered sample onto the column.

  • Run the optimized preparative gradient. Monitor the separation at a suitable wavelength (e.g., 230-240 nm).

  • Collect fractions corresponding to the target peak.

  • Combine the pure fractions, and remove the solvent using a rotary evaporator.

  • Confirm the purity of the isolated compound using analytical HPLC-MS.

Section 4: Reference Data

Table 1: Properties of Common Solvents for Chromatography

This table provides a reference for selecting solvents based on polarity, which is the guiding principle for normal-phase and reverse-phase chromatography.

Solvent	Polarity Index	Eluting Strength (Silica)	UV Cutoff (nm)
n-Hexane	0.1	0.01	195
Dichloromethane	3.1	0.42	233
Ethyl Acetate	4.4	0.58	256
Acetonitrile	5.8	0.65	190
Methanol	5.1	0.95	205
Water	10.2	Very High	<190

References

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. [Link]

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14). [Link]

• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife. [Link]

• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. [Link]

• Request PDF. (2025). Structural Revisions of Blumenol C Glucoside and Byzantionoside B. [Link]

• MDPI. (2023). Preparative Fractionation of Phenolic Compounds and Isolation of an Enriched Flavonol Fraction from Winemaking Industry By-Products by High-Performance Counter-Current Chromatography. Molecules, 28(12), 4684. [Link]

• University of Rochester, Department of Chemistry. Troubleshooting Flash Column Chromatography. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 14135402, Npc111520. PubChem. [Link]

• Teledyne ISCO. (2019, March 25). Chromatography Troubleshooting [Video]. YouTube. [Link]

• ResearchGate. (n.d.). Regulation of blumenol accumulation during arbuscular mycorrhizal (AM) symbiosis in rice. [Link]

• ResearchGate. (n.d.). Special Problems with the Extraction of Plants. [Link]

• National Institutes of Health. (2025). Stability of nutrients in complex liquid and powder food matrices: learnings from shelf-life studies in foods for special medical purposes. Critical Reviews in Food Science and Nutrition. [Link]

• MDPI. (2020). Optimization of Plant Extract Purification Procedure for Rapid Screening Analysis of Sixteen Phenolics by Liquid Chromatography. Molecules, 25(21), 5183. [Link]

• Shimadzu Scientific Instruments. (n.d.). Diagnosing HPLC Chromatography Problems & Troubleshooting. [Link]

• Plant Archives. (2020). Phytochemicals: Extraction, Isolation Methods, Identification and Therapeutic Uses: A Review. Plant Archives, 20(2), 3245-3255. [Link]

• Filtrous. (2023, August 28). Top 10 Most Common HPLC Issues and How to Fix Them (2023) [Video]. YouTube. [Link]

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• 5. Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. youtube.com [youtube.com]
• 12. youtube.com [youtube.com]

Technical Support Center: Method Validation for Sensitive Detection of Blumenol B Derivatives

Welcome to the technical support center for the sensitive detection and validation of blumenol B derivatives. This guide is designed for researchers, scientists, and drug development professionals who are working with these C13-norisoprenoids and require robust, validated analytical methods, typically utilizing Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). Blumenol B and its derivatives are often present at trace levels in complex biological matrices such as plant tissues, grapes, and wine, making their accurate quantification a significant analytical challenge.

This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during method development and validation. The guidance herein is grounded in principles outlined by major regulatory bodies and practical laboratory experience.

Section 1: Troubleshooting Guide for LC-MS/MS Analysis

This section is structured in a problem-and-solution format to directly address specific experimental challenges.

Problem 1: Poor or No Analyte Signal

You are injecting your sample, but the sensitivity for your blumenol B derivative is extremely low, or you cannot see a peak at all.

Causality: Electrospray Ionization (ESI) is a delicate process highly dependent on the physical and chemical properties of the analyte and the mobile phase.[1] Parameters like capillary voltage, gas temperatures, and gas flow rates must be optimized to ensure efficient desolvation and ionization of the target analyte without causing in-source fragmentation.[2][3][4] For blumenol B derivatives, which are moderately polar, positive ESI mode is common, often detecting protonated molecules [M+H]+ or adducts.[5][6]

Troubleshooting Steps:

• Confirm Instrument Performance: Before optimizing for your specific analyte, ensure the LC-MS system is performing correctly by running a system suitability test with a known standard.

• Direct Infusion (Tune): Prepare a 100-500 ng/mL solution of your blumenol B derivative standard in the initial mobile phase composition. Infuse this solution directly into the mass spectrometer using a syringe pump.

• Systematic Parameter Optimization: While infusing, adjust the following parameters one at a time to maximize the signal intensity for the desired precursor ion. A design of experiments (DoE) approach can be highly effective for this process.[3]

  • Capillary Voltage: Too low results in poor ionization; too high can cause instability or fragmentation. A typical starting range is 3–5 kV for positive mode.[2]

  • Nebulizer and Drying Gas Pressures: These control droplet formation and desolvation. Start with manufacturer-recommended settings (e.g., 20–60 psi for nebulizer gas) and adjust for a stable spray.[2][7]

  • Drying Gas Temperature & Flow: These parameters are crucial for solvent evaporation. Insufficient heat leads to poor sensitivity, while excessive heat can cause thermal degradation of the analyte. A typical starting point is 300-350°C.[3][7]

Causality: Blumenol B derivatives are often found in complex matrices like plant tissues, which contain numerous interfering compounds (pigments, sugars, lipids).[8] If the extraction is inefficient, the analyte is left behind. If the cleanup is poor, the final extract will be "dirty," leading to the issues described in Problem 2 . Methanol or acidified methanol is a common and effective extraction solvent for these compounds.[5][9][10]

Troubleshooting Steps:

• Evaluate Extraction Solvent: Ensure your chosen solvent is appropriate for the polarity of blumenol B derivatives. Methanol is a good starting point.[10] For plant tissues, a protocol involving grinding frozen tissue in liquid nitrogen followed by methanol extraction is effective.[5][9]

• Optimize Extraction Method: Compare different techniques like vortexing, sonication, or pressurized liquid extraction to see which gives the highest yield.

• Implement Solid-Phase Extraction (SPE): SPE is a powerful tool for cleaning up complex samples and concentrating the analyte. For moderately polar compounds like blumenols, a reversed-phase (C18) or a mixed-mode polymer-based sorbent can be effective.

• Verify with a Spiked Sample: Spike a blank matrix sample with a known amount of your analyte before extraction. A low signal in this sample confirms a problem with the sample preparation process.

Problem 2: High Signal Variability & Poor Precision (Inconsistent Results)

Your replicate injections show a high coefficient of variation (%CV), making it impossible to generate a reliable calibration curve.

Causality: This is the most common cause of imprecision in LC-MS/MS bioanalysis.[11][12] Co-eluting compounds from the sample matrix (e.g., salts, sugars, lipids from a plant extract) compete with the analyte for ionization in the ESI source.[13][14] This can lead to ion suppression (a lower-than-expected signal) or, less commonly, ion enhancement (a higher-than-expected signal).[11] Because the composition of the matrix can vary from sample to sample, this effect is often inconsistent, leading to poor precision.[8]

Troubleshooting & Mitigation Strategy:

• Assess Matrix Effects Quantitatively:

  • Prepare three sets of samples:

    • Set A: Analyte standard in neat solvent.

    • Set B: Blank matrix extract spiked with analyte standard after extraction.

    • Set C: Blank matrix spiked with analyte standard before extraction.

  • Calculate the Matrix Factor (MF) by comparing the peak area of Set B to Set A. An MF < 1 indicates suppression; an MF > 1 indicates enhancement. A value between 0.8 and 1.2 (or 80-120%) is often considered acceptable.[8]

  • Calculate Recovery by comparing the peak area of Set C to Set B.

• Improve Chromatographic Separation: Adjust your LC gradient to better separate the blumenol B derivative from the region where most matrix components elute (often the early part of the run).

• Enhance Sample Cleanup: If matrix effects are significant, your sample cleanup is insufficient. Revisit the SPE protocol (see Problem 1 ) or try an alternative cleanup method like liquid-liquid extraction (LLE).[15]

• Dilute the Sample: A simple "dilute-and-shoot" approach can sometimes mitigate matrix effects by reducing the concentration of interfering compounds. However, this may compromise the sensitivity needed for trace-level detection.

• Use Matrix-Matched Calibration: Prepare your calibration standards and QCs in a blank matrix extract that is free of the analyte. This ensures that the standards and the unknown samples experience similar matrix effects, improving accuracy.[12]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the gold standard for correcting matrix effects.[11] A SIL-IS (e.g., d9-blumenol B) is chemically identical to the analyte and will co-elute perfectly.[16] It will experience the exact same ionization suppression or enhancement as the analyte. By calculating the peak area ratio of the analyte to the SIL-IS, the variability caused by matrix effects is normalized.

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// Edges Start -> CheckMS; CheckMS -> MS_OK; MS_OK -> TuneMethod [label=" Yes"]; MS_OK -> FixMS [label="No "]; FixMS -> CheckMS; TuneMethod -> SignalImproved; SignalImproved -> AssessMatrix [label="No / Partially "]; SignalImproved -> ProblemSolved [label="Yes"]; AssessMatrix -> MatrixPresent; MatrixPresent -> ImproveCleanup [label=" Yes"]; ImproveCleanup -> UseSIL_IS; MatrixPresent -> ProblemSolved [label="No"]; UseSIL_IS -> ProblemSolved; } Caption: Troubleshooting decision tree for sensitivity and precision issues.

Problem 3: Poor Chromatographic Peak Shape

Your analyte peak is tailing, fronting, or splitting, which negatively impacts integration and quantification.

• Mismatched Injection Solvent: Injecting a sample in a solvent significantly stronger than the initial mobile phase can cause distorted peaks. Solution: Reconstitute the final extract in the initial mobile phase or a weaker solvent.[15][17]

• Column Overload: Injecting too much mass of the analyte onto the column can cause peak fronting. Solution: Dilute the sample or reduce the injection volume.

• Secondary Silanol Interactions: Residual, un-capped silanol groups on the silica support of a C18 column can interact with polar analytes, causing peak tailing. Solution: Add a small amount of an acid modifier (e.g., 0.1% formic acid) to the mobile phase to protonate the silanols and reduce these interactions.[9][15]

• Column Contamination or Degradation: Buildup of matrix components on the column frit or head can cause peak splitting and high backpressure.[18] Solution: Use a guard column and change it regularly.[17] If the analytical column is contaminated, try flushing it with a strong solvent series. If performance does not improve, replace the column.

• Extra-Column Volume: Poorly made connections (e.g., tubing not fully seated in the fitting) can create dead volume where the sample can diffuse, causing peak broadening and tailing.[18] Solution: Ensure all fittings are properly made and use tubing with the smallest appropriate inner diameter.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the essential parameters for validating a quantitative LC-MS/MS method?

According to regulatory guidelines like ICH Q2(R1) and FDA Bioanalytical Method Validation Guidance, the key parameters to assess are:[19][20][21][22]

Validation Parameter	Description	Typical Acceptance Criteria
Specificity & Selectivity	The ability to unequivocally assess the analyte in the presence of other components (metabolites, matrix components).[22][23]	No significant interfering peaks at the retention time of the analyte and IS in blank matrix.
Accuracy	Closeness of the measured concentration to the true value.[23]	Within ±15% of nominal value (±20% at LLOQ).
Precision	Agreement between a series of measurements from multiple samplings of the same homogeneous sample.[23]	Coefficient of Variation (%CV) ≤15% (≤20% at LLOQ).
Linearity & Range	The ability to obtain results that are directly proportional to the concentration of the analyte in the sample.[23][24]	Correlation coefficient (r²) > 0.99.
Limit of Quantification (LOQ)	The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.[23][24]	Signal-to-noise > 10; Accuracy and Precision criteria must be met.
Recovery	The extraction efficiency of an analytical method.[23]	Should be consistent and reproducible, though 100% is not required.
Matrix Effect	The direct or indirect alteration of the analytical response due to co-eluting components in the sample matrix.[23]	The %CV of the matrix factor across different lots of matrix should be ≤15%.
Stability	Chemical stability of the analyte in the biological matrix under specific conditions for defined periods (e.g., freeze-thaw, bench-top, long-term storage).	Concentration within ±15% of the baseline value.

Q2: How do I choose an appropriate internal standard (IS) for blumenol B derivatives?

The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte (e.g., d9-blumenol B).[16] It shares the same physicochemical properties, chromatographic retention time, and ionization behavior, allowing it to perfectly correct for variations in extraction, matrix effects, and instrument response.[11] If a SIL-IS is not available, a structural analog (a compound with a very similar chemical structure and properties) can be used, but it may not correct for all sources of variability as effectively.

Q3: What are typical MRM transitions for blumenol B derivatives?

Multiple Reaction Monitoring (MRM) requires selecting a precursor ion (typically [M+H]+) and one or more product ions generated by collision-induced dissociation (CID). Finding specific transitions for blumenol B requires direct infusion and fragmentation experiments. However, for related blumenol C-glucosides, fragmentation often involves the neutral loss of the sugar moieties.[6] For example, a common blumenol C-glucoside with [M+H]+ at m/z 403.2 can show a fragment corresponding to the aglycone at m/z 241.2.[5] Researchers should determine the optimal precursor and product ions for their specific blumenol B derivative empirically.

Q4: How can I minimize analyte degradation during sample storage and preparation?

Many natural products are sensitive to heat, light, and pH. To ensure stability:

• Storage: Immediately after collection, flash-freeze samples in liquid nitrogen and store them at -80°C.[5][10]

• Preparation: Keep samples on ice or in a cooled autosampler during the entire preparation and analysis sequence.[5] Use amber vials to protect from light.

• pH Control: If the analyte is known to be unstable at certain pH values, use appropriate buffers during extraction and ensure the final extract pH is suitable.

Section 3: Key Experimental Protocols

Protocol 3.1: Solid-Phase Extraction (SPE) for Blumenol B Derivatives from Plant Tissue

This protocol provides a general workflow for cleaning up a methanolic plant extract. It should be optimized for your specific matrix and analyte.

• Sample Preparation: Start with a methanolic extract obtained from ~100 mg of ground plant tissue.[9] Evaporate the methanol under a stream of nitrogen.

• Reconstitution: Reconstitute the residue in 1 mL of 5% methanol in water.

• SPE Column Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) by passing 3 mL of methanol followed by 3 mL of LC-MS grade water. Do not let the sorbent bed go dry.

• Sample Loading: Load the reconstituted sample onto the SPE cartridge at a slow, steady flow rate (~1 mL/min).

• Washing: Wash the cartridge with 3 mL of 10% methanol in water to remove polar interferences.

• Elution: Elute the blumenol B derivatives with 2 mL of 80-100% methanol.

• Final Steps: Evaporate the eluate to dryness and reconstitute in a small, known volume (e.g., 200 µL) of the initial mobile phase for LC-MS/MS analysis.

// Nodes Start [label="Start: Methanolic\nPlant Extract", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Evaporate1 [label="1. Evaporate Methanol", fillcolor="#F1F3F4", fontcolor="#202124"]; Reconstitute [label="2. Reconstitute in\n5% Methanol/Water", fillcolor="#F1F3F4", fontcolor="#202124"]; Condition [label="3. Condition C18 SPE Cartridge\n(Methanol -> Water)", fillcolor="#FBBC05", fontcolor="#202124"]; Load [label="4. Load Sample", fillcolor="#FBBC05", fontcolor="#202124"]; Wash [label="5. Wash Interferences\n(10% Methanol/Water)", fillcolor="#FBBC05", fontcolor="#202124"]; Elute [label="6. Elute Analyte\n(80-100% Methanol)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Evaporate2 [label="7. Evaporate Eluate", fillcolor="#F1F3F4", fontcolor="#202124"]; Final [label="8. Reconstitute for LC-MS\n(in Mobile Phase A)", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="Ready for Injection", shape=ellipse, style=filled, fillcolor="#5F6368", fontcolor="#FFFFFF"];

// Edges Start -> Evaporate1 -> Reconstitute; Condition -> Load; Reconstitute -> Load; Load -> Wash -> Elute -> Evaporate2 -> Final -> End; } Caption: General workflow for SPE cleanup of blumenol B derivatives.

Protocol 3.2: Generic UHPLC-MS/MS Method Parameters

These are typical starting parameters for the analysis of blumenol B derivatives on a C18 column.[5][9]

Parameter	Setting
UHPLC Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile or Methanol + 0.1% Formic Acid
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40 °C
Injection Volume	1 - 5 µL
Gradient	5-10% B held for 1 min, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions.
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Collision Gas	Argon

References

• Bioanalytical Method Validation Guidance for Industry (May 2018). U.S. Food and Drug Administration. [Link][19][21]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers (January 2025). Food and Drug Administration. [Link][25]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy. [Link][20]

• M10 Bioanalytical Method Validation - FDA Guidance for Nonclinical & Clinical Studies. U.S. Food and Drug Administration. [Link][26]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry (September 2021). U.S. Food and Drug Administration. [Link][22][27]

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. [Link][5][28][29]

• Enantioselective Total Synthesis of (R,R)-Blumenol B and d9-(R,R)-Blumenol B. National Institutes of Health. [Link][16]

• Piasecka, A., Sawikowska, A., Kuczyńska, A., Ogrodowicz, P., Mikołajczak, K., Krystkowiak, A., ... & Kachlicki, P. (2016). Drought related secondary metabolites of barley (Hordeum vulgare L.) leaves and their mQTLs. PLoS One, 11(11), e0166278. [Link][6]

• How to optimize ESI source parameters for better sensitivity in LC-MS analysis. Ruthigen. [Link][2]

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• Essentials of LC Troubleshooting, Part V: What Happened to My Sensitivity? LCGC North America. [Link][13]

• The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. Agilent Technologies. [Link][18]

• Effective LC Troubleshooting: Symptom-Based Strategies and Solutions. Restek. [Link][17]

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• Kaczynski, P. (2017). Clean-up and matrix effect in LC-MS/MS analysis of food of plant origin for high polar herbicides. Food Chemistry, 230, 524-531. [Link][14][30]

• LC-MS/MS Method Minimizing Matrix Effect for the Analysis of Bifenthrin and Butachlor in Chinese Chives and Its Application for Residual Study. MDPI. [Link][8]

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Reference Data & Comparative Studies

A Comparative Guide to Blumenol B and Abscisic Acid in Plant Stress Signaling

Introduction: Two Apocarotenoids, Two Distinct Roles in Plant Resilience

In the intricate world of plant signaling, molecules derived from the cleavage of carotenoids, known as apocarotenoids, play pivotal roles in mediating growth, development, and responses to environmental challenges.[1] Among these, abscisic acid (ABA) is the undisputed cornerstone of abiotic stress signaling, a phytohormone extensively studied for its critical functions in helping plants survive adverse conditions like drought and high salinity.[2][3] Often called the "stress hormone," ABA's mode of action, from biosynthesis to downstream gene regulation, is well-established, making it a benchmark for stress-related research.[4]

This guide delves into a comparative analysis of ABA and a less-characterized but structurally related C13 apocarotenoid: blumenol B. While sharing a common carotenoid origin, blumenols are emerging not as primary abiotic stress signals, but as key players in the context of biotic interactions, specifically the symbiotic relationship between plants and arbuscular mycorrhizal fungi (AMF).[5][6] Early studies suggest a potential overlap in function, with some blumenol-related compounds capable of inducing stomatal closure, a classic ABA response.[7] This guide aims to dissect the established knowledge of ABA signaling alongside the burgeoning research on blumenols, providing researchers with a clear, evidence-based comparison of their biosynthesis, signaling mechanisms, physiological functions, and the experimental frameworks required to investigate them.

Section 1: Biosynthesis and Regulation - Divergent Paths from a Common Origin

Both ABA and blumenols are products of the oxidative cleavage of C40 carotenoids, yet their biosynthetic pathways and primary induction triggers are markedly different, reflecting their distinct physiological roles.

Abscisic Acid (ABA) Biosynthesis: The ABA biosynthetic pathway is a canonical route initiated in the plastids.[8] Under stress conditions such as drought, the pathway is heavily upregulated. It begins with the conversion of β-carotene to zeaxanthin, which is sequentially converted to violaxanthin and then neoxanthin.[9] The key regulatory step involves the cleavage of 9-cis-violaxanthin or 9'-cis-neoxanthin by the 9-cis-epoxycarotenoid dioxygenase (NCED) enzyme, yielding a C15 precursor, xanthoxin. Xanthoxin is then exported to the cytoplasm and converted in two steps to active ABA.[8] The stress-induced expression of NCED genes is a critical control point for ABA accumulation.

Blumenol Biosynthesis: The biosynthesis of blumenols, while also originating from carotenoid cleavage, is most strongly associated with the establishment of arbuscular mycorrhizal symbiosis.[5][6] The pathway is not as fully elucidated as ABA's but is known to share early enzymatic steps with another class of apocarotenoid hormones, the strigolactones.[6] For instance, the enzymes DWARF27 (D27) and CAROTENOID CLEAVAGE DIOXYGENASE 7 (CCD7/D17) have been implicated in both strigolactone and blumenol production.[10][11] Unlike ABA, whose synthesis is a direct response to abiotic stress, the accumulation of specific blumenol C-glucosides is tightly correlated with the extent of fungal colonization in the roots.[10] These compounds are then transported systemically to the shoots, acting as a marker of a functional symbiosis.[5]

Comparative Summary of Biosynthetic Pathways

Feature	Abscisic Acid (ABA)	Blumenol B
Class	C15 Sesquiterpenoid	C13 Apocarotenoid (Norisoprenoid)
Primary Precursor	9-cis-violaxanthin / 9'-cis-neoxanthin	C40 Carotenoids
Key Enzymes	9-cis-epoxycarotenoid dioxygenase (NCED)	DWARF27 (D27), CCD7/D17 (shared with strigolactones)[10][11]
Cellular Location	Plastids (early steps), Cytoplasm (final steps)[8]	Plastids, Cytoplasm
Primary Inducer	Abiotic stress (drought, salinity)[2]	Arbuscular Mycorrhizal Fungi (AMF) colonization[5]
Site of Synthesis	Primarily in vascular tissues and guard cells	Primarily in colonized root cells[5]

Section 2: Perception and Signaling Cascades

The mechanisms by which ABA and blumenols are perceived and transduce their signals are central to their function. ABA's pathway is a well-defined model of hormone signaling, while the blumenol cascade remains an area of active investigation.

The Canonical ABA Signaling Pathway

The core ABA signaling module is a sophisticated double-negative regulatory circuit.

• Perception: In the absence of stress, Group A protein phosphatase 2Cs (PP2Cs), such as ABI1 and ABI2, are active and suppress downstream signaling by keeping SNF1-related protein kinases (SnRK2s) in a dephosphorylated, inactive state.[12] During stress, ABA binds to a family of intracellular receptors known as PYR/PYL/RCARs.[8]

• Transduction: This binding event induces a conformational change in the receptor, allowing it to bind to and inhibit the active site of PP2Cs.[8]

• Activation & Response: The inhibition of PP2Cs relieves their suppression of SnRK2 kinases (e.g., OST1/SnRK2.6). The now-active SnRK2s phosphorylate a host of downstream targets, including ABA-responsive element (ABRE)-binding factor (AREB/ABF) transcription factors, which regulate the expression of stress-responsive genes.[13] In guard cells, SnRK2s also directly phosphorylate and activate ion channels, such as the anion channel SLAC1, leading to ion efflux, loss of turgor, and stomatal closure.[14]

Caption: Core ABA signaling pathway under stressed vs. non-stressed conditions.

Blumenol B: A Putative Signaling Role

Currently, a specific receptor for blumenol B or its derivatives has not been identified. Their signaling role is inferred primarily from their tight correlation with AMF symbiosis and their systemic transport.

• Systemic Marker: The presence of blumenol C-glucosides in the shoot acts as a reliable indicator of successful root colonization by AMF.[15] This suggests a function in root-to-shoot communication, potentially informing the rest of the plant about its enhanced nutrient-uptake capacity or overall fitness.[16]

• Regulatory Function: Some evidence points to a more active regulatory role. Exogenous application of blumenol C has been shown to inhibit fungal colonization at early stages, while accumulation of other derivatives correlates with arbuscule degradation, suggesting blumenols may help the plant manage the symbiotic relationship.[17]

• Potential ABA Crosstalk: The finding that vomifoliol (a related blumenol) can induce stomatal closure hints at the possibility that blumenols might interact with components of the ABA signaling pathway, perhaps by weakly binding to ABA receptors or affecting shared downstream targets.[7] However, this remains speculative and requires direct experimental validation.

Caption: Known context and putative signaling role of AMF-induced blumenols.

Section 3: Experimental Frameworks for Comparative Analysis

To dissect the functional overlap and divergence between blumenol B and ABA, a series of targeted experiments are required. The following protocols are designed to be self-validating by incorporating essential genetic controls.

Experimental Workflow: A Comparative Approach

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The Emergence of Blumenol B as a Quantitative Marker for Arbuscular Mycorrhizal Fungi Symbiosis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The symbiotic relationship between plants and arbuscular mycorrhizal fungi (AMF) is a cornerstone of terrestrial ecosystems, enhancing plant nutrient uptake, stress resilience, and overall health. Quantifying the extent and activity of this symbiosis is paramount for agricultural innovation, ecological research, and the development of biofertilizers. Historically, the assessment of AMF colonization has relied on labor-intensive microscopic techniques or indirect biochemical assays. However, recent advancements in metabolomics have illuminated a new class of molecules, blumenols, as promising and reliable quantitative markers for AMF symbiosis. This guide provides an in-depth validation of blumenol B as a quantitative marker, comparing its performance against established and alternative methods, and offering detailed experimental protocols for its application.

The Need for a Reliable Quantitative Marker

Traditional methods for quantifying AMF colonization, such as microscopic root staining, are often destructive, time-consuming, and subject to observer variability.[1][2] While providing valuable qualitative and semi-quantitative data, these techniques are not well-suited for high-throughput screening necessary in modern agricultural research and breeding programs.[3] This has driven the search for reliable, quantitative, and minimally invasive biomarkers that can accurately reflect the extent of AMF colonization.

Blumenol B: A Systemic Indicator of Mycorrhizal Symbiosis

Blumenols are a class of C13 apocarotenoids, derived from the enzymatic cleavage of carotenoids in plant roots upon successful colonization by AMF.[4][5] These compounds are then transported systemically to the shoots, making them detectable in leaves and other aerial plant parts.[4][5] This systemic transport is a key advantage, as it allows for a non-destructive or minimally invasive sampling method.

While much of the initial research focused on blumenol C derivatives as reliable markers, recent studies have identified blumenol B as another AMF-specific compound that accumulates in the shoots of various plant species, including the model legume Medicago truncatula, potato (Solanum tuberosum), and the model grass Brachypodium distachyon.[4][5] Although not as extensively studied as its C-type counterparts, the consistent AMF-dependent accumulation of blumenol B positions it as a valuable addition to the toolkit for quantifying mycorrhizal symbiosis.

The Biosynthesis of Blumenols: A Glimpse into the Symbiotic Dialogue

The production of blumenols is intricately linked to the plant's response to AMF colonization. The biosynthesis pathway is initiated by the cleavage of C40 carotenoids in the roots, a process catalyzed by carotenoid cleavage dioxygenases (CCDs).[4][6] This process shares early enzymatic steps with the synthesis of strigolactones, another class of molecules involved in plant-microbe interactions.

A simplified diagram of the blumenol biosynthesis pathway induced by AMF colonization.

Comparative Analysis: Blumenol B vs. Other Quantification Methods

The validation of a new biomarker necessitates a thorough comparison with existing methodologies. Here, we evaluate blumenol B against traditional and other modern techniques for quantifying AMF symbiosis.

Method	Principle	Advantages	Disadvantages
Blumenol B Quantification	LC-MS/MS analysis of a systemic biomarker in shoot tissue.	High-throughput, quantitative, minimally invasive, reflects active symbiosis.	Requires specialized equipment (LC-MS/MS), method development may be needed for new plant species.
Microscopy (Root Staining)	Visual assessment of fungal structures (arbuscules, vesicles, hyphae) in stained root samples.	Direct visualization of colonization, provides morphological details.	Labor-intensive, subjective, destructive sampling, not easily quantifiable.[1][2]
Quantitative PCR (qPCR)	Quantification of fungal DNA in root samples using AMF-specific primers.	High-throughput, sensitive, quantitative.	Does not distinguish between living and dead fungal biomass, primer specificity can be a challenge, destructive sampling.[1][2]
Fatty Acid Profiling (e.g., PLFA 16:1ω5)	Quantification of a signature fatty acid specific to AMF in root or soil samples.	Quantitative, reflects living fungal biomass.	Can be influenced by other soil microbes, requires specialized equipment (GC-MS), destructive sampling.
Ergosterol Assay	Quantification of a fungal-specific sterol in root samples.	Relatively simple and inexpensive biochemical assay.	Ergosterol levels can vary between fungal species and with environmental conditions, destructive sampling.

Experimental Protocols: A Guide to Blumenol B Quantification

The following protocols provide a framework for the extraction and quantification of blumenol B from plant leaf tissue. These are based on established methods for blumenol analysis and can be adapted for specific plant species and laboratory equipment.[3]

I. Sample Collection and Preparation

• Harvesting: Collect leaf samples from a consistent developmental stage to minimize biological variability.[3] Immediately freeze the samples in liquid nitrogen to quench metabolic activity.

• Storage: Store the frozen samples at -80°C until extraction.

• Grinding: Grind the frozen leaf tissue to a fine powder using a mortar and pestle pre-chilled with liquid nitrogen.

II. Extraction of Blumenols

• Aliquotting: Weigh approximately 100 mg of the frozen leaf powder into a 2 mL microcentrifuge tube.

• Extraction Buffer: Add 1 mL of ice-cold extraction solvent (e.g., 80% methanol) containing an internal standard (e.g., a deuterated blumenol analogue) to each sample.

• Homogenization: Vortex the samples vigorously for 1 minute and then incubate on ice for 30 minutes, with intermittent vortexing.

• Centrifugation: Centrifuge the samples at 14,000 x g for 15 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new microcentrifuge tube.

• Drying: Evaporate the solvent to dryness using a vacuum concentrator or a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.

III. UHPLC-MS/MS Analysis

• Chromatographic Separation: Employ a reverse-phase C18 column for the separation of blumenols. A gradient elution with water and acetonitrile, both containing a small percentage of formic acid, is typically used.

• Mass Spectrometry Detection: Utilize a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode for sensitive and specific detection of blumenol B. The MRM transitions should be optimized using a pure standard of blumenol B.

A high-level workflow for the quantification of blumenol B in plant tissues.

Future Perspectives and Conclusion

The validation of blumenol B as a quantitative marker for AMF symbiosis opens new avenues for high-throughput screening of plant-fungal interactions. Its systemic nature and the ability to be quantified with high precision using LC-MS/MS make it a powerful tool for breeders aiming to develop crops with enhanced mycorrhizal associations, for ecologists studying the dynamics of plant-microbe interactions in natural ecosystems, and for companies developing and evaluating the efficacy of microbial inoculants.

While further research is needed to establish a broader quantitative correlation between blumenol B levels and the percentage of root colonization across a wider range of plant and fungal species, the current evidence strongly supports its utility. As technology advances and the cost of metabolomic analyses decreases, the adoption of blumenol B and other related biomarkers is poised to revolutionize our understanding and application of the ancient and vital symbiosis between plants and arbuscular mycorrhizal fungi.

References

• Wang, M., Schäfer, M., Li, D., Halitschke, R., Dong, C., Guo, H., ... & Baldwin, I. T. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. [Link]

• Wang, M., et al. (2018). Data from: Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. Dryad Digital Repository. [Link]

• Voets, L., Dupré de Boulois, H., & De Deyn, G. B. (2021). Relative qPCR to quantify colonization of plant roots by arbuscular mycorrhizal fungi. Mycorrhiza, 31(4), 447-457. [Link]

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. [Link]

• Ngosong, C., Gabriel, E., & Ruess, L. (2012). Comparison of microscopic and biochemical estimations of arbuscular mycorrhiza spores in an arable field soil cultivated with wheat or amaranth as crop. ResearchGate. [Link]

• Gutjahr, C., et al. (2024). Independent regulation of strigolactones and blumenols during arbuscular mycorrhizal symbiosis in rice. University of Cambridge Apollo Repository. [Link]

• Sgroi, M., et al. (2023). Quantification of arbuscular mycorrhizal fungi root colonization in wheat, tomato, and leek using absolute qPCR. Journal of Plant Interactions, 18(1), 2247571. [Link]

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A Senior Application Scientist's Guide to Comparative Metabolomics of Blumenol Derivatives in Plants

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth framework for the comparative metabolomic analysis of blumenol derivatives across different plant species. Moving beyond a simple procedural outline, this document explains the causality behind experimental choices, ensuring a robust and scientifically sound approach to investigating these significant plant metabolites.

Introduction: The Significance of Blumenol Derivatives

Blumenols are a class of C13-norisoprenoids, which are derived from the oxidative cleavage of carotenoids.[1][2] While often present at low basal levels, their accumulation is increasingly recognized as a key component of plant physiology. A particularly noteworthy function is their role as systemic biomarkers for symbiotic relationships with arbuscular mycorrhizal fungi (AMF), where specific blumenol C-glucosides accumulate in roots and shoots in correlation with the extent of fungal colonization.[1][3][4] This symbiotic relationship is crucial for nutrient uptake and overall plant health.[2][5] Understanding the differential profiles of these compounds across various plant species can provide invaluable insights into plant-microbe interactions, stress responses, and the biosynthesis of plant secondary metabolites.[5][6]

Designing a Robust Comparative Metabolomics Study

A successful comparative study hinges on meticulous planning. The goal is to minimize experimental variation while maximizing the biological insights derived from the data.

2.1. Strategic Selection of Plant Species The choice of plant species is the foundation of the comparative analysis. Consider the following factors:

• Phylogenetic Relationship: Comparing closely related species can reveal subtle evolutionary divergences in metabolic pathways. Conversely, comparing distantly related species from different environments can highlight conserved functions.

• Known Physiological Traits: Select species with known differences in stress tolerance, secondary metabolite production, or symbiotic associations to correlate with blumenol profiles.

• Availability of Genomic/Transcriptomic Data: Species with existing 'omics' data can facilitate a multi-layered systems biology approach, connecting metabolic changes to gene expression.[7]

2.2. Controlled Experimental Conditions To ensure that observed metabolic differences are due to genetic or species-specific factors rather than environmental influence, it is critical to grow all plants under identical, controlled conditions (e.g., light intensity, temperature, photoperiod, and nutrient availability).

2.3. Rigorous Sampling and Replication

• Tissue Specificity: Blumenol concentrations can vary significantly between different tissues (e.g., roots vs. leaves).[8] It is crucial to consistently sample the same tissue type at the same developmental stage across all species.[8]

• Biological Replicates: A minimum of 5-6 biological replicates per species is recommended to ensure statistical power and to account for natural biological variation.

• Metabolic Quenching: Immediately upon harvesting, flash-freeze the tissue samples in liquid nitrogen.[8] This step is non-negotiable as it instantly halts all enzymatic activity, preserving the metabolome at the moment of collection.

The Analytical Workflow: From Plant Tissue to Raw Data

This section details the step-by-step protocols for extracting and analyzing blumenol derivatives, emphasizing methods that ensure reproducibility and accuracy.

3.1. Detailed Protocol: Metabolite Extraction

The objective is to efficiently extract semi-polar blumenol derivatives while minimizing degradation. A methanol-based extraction is highly effective.[8]

• Homogenization: Grind the frozen plant material (approx. 50-100 mg) to a fine powder under liquid nitrogen using a pre-chilled mortar and pestle. This prevents thawing and maintains the integrity of the metabolites.

• Extraction Solvent Preparation: Prepare an ice-cold extraction buffer of 80% aqueous methanol (v/v). The inclusion of an internal standard (e.g., deuterated abscisic acid, D6-ABA) at a known concentration is critical for quality control and relative quantification.[8]

• Extraction: Add 800 µL of the ice-cold extraction buffer to the powdered tissue in a microcentrifuge tube. Vortex vigorously for 1 minute.

• Sonication: Place the samples in an ultrasonic bath for 10 minutes at 4°C to facilitate cell lysis and improve extraction efficiency.

• Centrifugation: Centrifuge the samples at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Supernatant Collection: Carefully transfer the supernatant to a new tube. For enhanced purity, a second extraction of the pellet can be performed, and the supernatants pooled.

• Filtration: Filter the supernatant through a 0.22 µm PTFE syringe filter into an HPLC vial for analysis. This removes any remaining particulates that could interfere with the LC-MS system.

3.2. Primary Analytical Platform: Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the premier technique for the sensitive and specific quantification of blumenol derivatives due to its ability to separate complex mixtures and provide structural information based on mass-to-charge ratio and fragmentation patterns.[3][9]

• Chromatographic Separation (LC):

  • Column: A C18 reversed-phase column (e.g., 100 Å, 5 µm, 250×4.6 mm) is ideal for separating semi-polar compounds like blumenols.[10]

  • Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B) is typically used. The formic acid aids in protonation, improving ionization efficiency.

  • Gradient Program: A typical gradient might start at 5% B, increasing to 95% B over 20 minutes, holding for 5 minutes, and then re-equilibrating at 5% B for 5 minutes.

• Mass Spectrometry Detection (MS/MS):

  • Ionization Source: Electrospray ionization (ESI) in positive mode is generally effective for detecting protonated blumenol glucosides.[3]

  • Analysis Mode: A combination of a full scan for untargeted analysis and Multiple Reaction Monitoring (MRM) for targeted quantification of known blumenols is recommended.[8] MRM provides excellent sensitivity and specificity by monitoring a specific precursor ion to product ion transition. For example, for 11-carboxyblumenol C-Glc, a transition of m/z 403.2 -> 195.1 could be used.[3]

3.3. Structural Elucidation: The Role of Nuclear Magnetic Resonance (NMR)

For the identification of novel blumenol derivatives discovered through untargeted metabolomics, NMR spectroscopy is the gold standard for structural elucidation.[11][12] While LC-MS provides information on mass and fragmentation, NMR reveals the precise carbon-hydrogen framework of the molecule.[13] Techniques like 1D ¹H and ¹³C NMR, along with 2D experiments (e.g., COSY, HSQC, HMBC), are essential for unambiguously determining the chemical structure.[11][14]

Data Processing and Comparative Statistical Analysis

Raw data from the LC-MS must be processed and statistically analyzed to extract meaningful biological information.

4.1. Data Pre-processing This involves several computational steps:

• Peak Picking: Identifying all metabolic features in the chromatograms.

• Peak Alignment: Correcting for minor shifts in retention time between samples.

• Normalization: Normalizing the data to the internal standard's peak area to correct for variations in extraction efficiency and instrument response.[8]

4.2. Multivariate Statistical Analysis To compare the complex metabolic fingerprints of different plant species, multivariate analysis (MVA) is essential.[15][16][17]

• Principal Component Analysis (PCA): An unsupervised method used for initial exploratory analysis.[17] PCA reduces the dimensionality of the data and can reveal clustering or outliers among the samples.

• Partial Least Squares-Discriminant Analysis (PLS-DA): A supervised method that is used to identify the metabolites that are most responsible for the separation between the predefined groups (i.e., the different plant species).[17]

The results of these analyses are often visualized in scores plots (showing sample clustering) and loadings plots (showing which metabolites contribute most to the separation).

Visualizing the Process and Pathways

Diagrams are essential for conceptualizing complex workflows and biological relationships.

Caption: A comprehensive workflow for the comparative metabolomics of blumenol derivatives.

Caption: Simplified biosynthesis pathway of blumenol derivatives from carotenoid precursors.

Hypothetical Comparative Data

The table below illustrates a potential output from a comparative study, showcasing differential accumulation of blumenol derivatives across three hypothetical plant species.

Metabolite	Plant Species A (Drought-Tolerant)	Plant Species B (Pathogen-Resistant)	Plant Species C (Control)
11-hydroxyblumenol C-glucoside	+++	+	+
11-carboxyblumenol C-glucoside	+++	+	+
Blumenol A	+	++	+
Didehydro-blumenol C glucoside	++	+	+
Relative abundance is denoted by: + (low), ++ (medium), +++ (high).

This hypothetical data suggests that the drought-tolerant species accumulates significantly higher levels of specific blumenol glucosides, pointing towards a potential role in abiotic stress response which could be a key area for further investigation.

Conclusion

The comparative metabolomics of blumenol derivatives is a powerful approach to uncover the nuanced roles of these compounds in plant biology. By combining careful experimental design, robust analytical techniques like LC-MS, and sophisticated statistical analysis, researchers can identify species-specific metabolic signatures. These findings can illuminate diverse areas of plant science, from understanding symbiotic relationships and stress physiology to discovering novel bioactive compounds for agricultural or pharmaceutical applications.

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A Comparative Guide to Blumenol B as a Precursor for Theaspirone and Other Key Wine Aromas

A Senior Application Scientist's Perspective on the Chemical Pathways and Analytical Methodologies Influencing Wine's Aromatic Complexity.

The aromatic profile of wine, a critical determinant of its quality and character, is significantly shaped by a class of compounds known as C13-norisoprenoids.[1][2][3] These potent volatile molecules, often present at very low concentrations, contribute a wide array of desirable floral and fruity notes.[4][5] Among these, theaspirone, with its characteristic tea, fruity, and floral nuances, is of particular interest. This guide delves into the pivotal role of blumenol B as a key precursor to theaspirone and other significant C13-norisoprenoids that define the aromatic landscape of wine.[1][2] We will explore the chemical transformations involved, compare blumenol B with other potential precursors, and provide detailed experimental protocols for their analysis, offering researchers and winemakers a comprehensive understanding of these crucial aroma determinants.

The Genesis of Wine Aroma: C13-Norisoprenoids

C13-norisoprenoids are not initially present in grapes as aromatic compounds. Instead, they exist as non-volatile, odorless glycosidic conjugates.[4][6] These precursors are derived from the enzymatic or photochemical degradation of carotenoids, such as β-carotene and lutein, which accumulate in grape skins during ripening.[7][8] The release of the aromatic C13-norisoprenoids occurs during fermentation and aging through acid-catalyzed hydrolysis and enzymatic activities of yeast and other microbes.[6][7] This gradual release is a key factor in the development of a wine's bouquet over time.

Key C13-norisoprenoids that significantly impact wine aroma include:

• β-Damascenone: Known for its honey, fruity, and floral notes, it also acts as an aroma enhancer.[4][7]

• 1,1,6-trimethyl-1,2-dihydronaphthalene (TDN): Responsible for the characteristic "petrol" or "kerosene" aroma in aged Riesling wines.[4][7]

• Vitispirane: Contributes floral, fruity, and woody aromas.[7]

• β-Ionone: Imparts a distinct violet-like scent.[4][9]

Blumenol B: A Central Precursor to Theaspirone

Blumenol B, also known as 7,8-dihydrovomifoliol, has been identified as a significant precursor to several important C13-norisoprenoid aroma compounds in wine, most notably theaspirone.[1][2] It exists in grapes predominantly in its glycosidically bound form, icariside B5.[2] The transformation of blumenol B into theaspirone and other related compounds is a critical step in the development of a wine's aromatic complexity.

The conversion of blumenol B is thought to proceed through a series of acid-catalyzed reactions during wine aging. The proposed pathway involves dehydration and cyclization reactions to yield theaspirone.

Caption: General workflow for the analysis of blumenol B and theaspirone.

Step-by-Step Methodology: Stir Bar Sorptive Extraction (SBSE) followed by GC-MS

This method is highly effective for the extraction and analysis of volatile and semi-volatile compounds from complex matrices like wine. [10]

• Sample Preparation:

  • Filter the wine sample through a 0.45 µm filter to remove particulate matter.

  • For the analysis of glycosidically bound precursors, an initial enzymatic or acid hydrolysis step is required before extraction. This typically involves incubating the sample with a glycosidase enzyme preparation or adjusting the pH to acidic conditions and heating.

• Stir Bar Sorptive Extraction (SBSE):

  • Place a 10 mL aliquot of the prepared wine sample into a 20 mL headspace vial.

  • Add an appropriate internal standard (e.g., deuterated analogs of the target analytes) for accurate quantification.

  • Introduce a polydimethylsiloxane (PDMS) coated stir bar into the vial.

  • Seal the vial and place it on a magnetic stirrer.

  • Stir the sample at a constant speed (e.g., 1000 rpm) for a defined period (e.g., 90 minutes) at a controlled temperature (e.g., 60°C) to facilitate the sorption of analytes onto the PDMS coating. [10]

• Thermal Desorption and GC-MS Analysis:

  • After extraction, remove the stir bar from the sample, rinse it with deionized water, and gently dry it with a lint-free tissue.

  • Place the stir bar in a thermal desorption tube.

  • The thermal desorption unit rapidly heats the stir bar, releasing the trapped analytes into the gas chromatograph.

  • The gas chromatograph separates the individual compounds based on their volatility and interaction with the stationary phase of the column.

  • The mass spectrometer detects and identifies the separated compounds based on their mass-to-charge ratio and fragmentation patterns.

• Data Analysis and Quantification:

  • Identify blumenol B and theaspirone based on their retention times and mass spectra compared to authentic standards.

  • Quantify the concentration of each analyte by comparing its peak area to that of the internal standard. The method should demonstrate good linearity, with correlation coefficients greater than 0.98. [10]

Conclusion

Blumenol B stands out as a crucial precursor in the intricate web of chemical reactions that give rise to the complex and desirable aromas of wine, particularly theaspirone. Understanding the pathways of its formation from carotenoids in the grape and its subsequent transformation during winemaking and aging is fundamental for controlling and enhancing the final aromatic profile. While other precursors also contribute to the C13-norisoprenoid pool, the central role of blumenol B is well-established. The application of sensitive and robust analytical techniques, such as SBSE-GC-MS, allows for the precise measurement of these compounds, providing invaluable data for researchers and winemakers seeking to optimize viticultural and enological practices for the production of wines with distinct and appealing aromatic characteristics.

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A Senior Application Scientist's Guide to Systemic Biomarkers of Root Symbiosis: Assessing the Reliability of Blumenols

In the pursuit of enhancing agricultural sustainability and understanding fundamental plant biology, the study of arbuscular mycorrhizal (AM) symbiosis is paramount. This mutualistic relationship between soil fungi and over 70% of terrestrial plants is a cornerstone of nutrient cycling, yet quantifying it remains a significant bottleneck.[1][2] Traditional methods, which rely on excavating roots for microscopic or molecular analysis, are inherently destructive, laborious, and ill-suited for the high-throughput screening required in modern crop breeding and ecological research.[3][4][5][6][7]

This guide provides an in-depth comparison of emerging shoot-based biomarkers that signal the status of this underground symbiosis. We will critically assess the reliability of the blumenol class of apocarotenoids, particularly blumenol B and its more recently heralded cousins, the blumenol C glucosides, and compare their performance against other potential systemic and traditional root-based markers.

The Apocarotenoid Revolution: Blumenols as Systemic Messengers

The discovery of specific metabolites in the shoot that accurately reflect the degree of root colonization by AM fungi represents a paradigm shift for the field. These molecules, derived from the cleavage of carotenoids, are known as apocarotenoids.

Mechanism and Specificity of Blumenol Markers

Foundational research has demonstrated that upon successful colonization of roots by AM fungi, a specific suite of C13 cyclohexenone derivatives, or blumenols, begins to accumulate.[3] While this accumulation is robust in the roots, the key breakthrough was the discovery that certain forms are transported systemically to the shoots.[1][3][4]

Specifically, hydroxy- and carboxyblumenol C-glucosides have been identified as exceptionally reliable indicators. Their concentration in leaves shows a strong positive correlation with the extent of root colonization by AM fungi.[1][2][3][4] While much of the focus has been on these blumenol C derivatives, further analysis has also identified blumenol B as accumulating in the shoot in an AMF-dependent manner, broadening the class of potential biomarkers.[1]

A critical attribute of a reliable biomarker is specificity. Encouragingly, the foliar accumulation of these blumenols is not induced by other common biotic or abiotic stresses, such as pathogen infection, herbivory, or drought, making them highly specific signals for a functional AM symbiosis.[1][3] This specificity has been observed across a wide array of both monocotyledonous and dicotyledonous plants, including key crops like tomato, potato, barley, and wheat, highlighting the broad applicability of this method.[3][4][6]

The proposed pathway involves the upregulation of blumenol biosynthesis genes in the roots in response to mycorrhization, followed by the transport of these compounds to aerial parts of the plant.[1][3]

Hypothesized pathway of blumenol accumulation.

Comparative Analysis: Blumenol B vs. Alternative Biomarkers

To fully appreciate the utility of blumenols, we must compare them to both the established "gold standards" and other emerging biomarkers.

• Root-Based Gold Standards: These methods are accurate but destructive and low-throughput.

  • Microscopic Staining & Quantification: Involves clearing and staining roots to visually assess fungal structures (arbuscules, vesicles). It is precise but extremely time-consuming.

  • Fungal Biomarker Analysis: Quantification of fungal-specific fatty acids (e.g., C16:1ω5) or sterols (ergosterol) from root extracts. Requires sophisticated chromatography.

  • Quantitative PCR (qPCR): Measures the abundance of fungal-specific DNA (e.g., ITS region) in root samples. Highly sensitive but can be skewed by non-viable fungal DNA.

• Alternative Shoot-Based & Rhizosphere Signals:

  • Strigolactones (SLs): A class of hormones exuded by roots into the rhizosphere. They are crucial for stimulating AM fungal spore germination and hyphal branching, acting as a "cry for help" under nutrient-poor conditions.[8][9][10][11] While essential for initiating symbiosis, their concentration does not consistently correlate with the extent of colonization, making them poor quantitative markers.[12]

  • Zaxinone: Another apocarotenoid that acts as a growth-promoting signal. Interestingly, zaxinone appears to be a regulator of AM colonization levels and interacts with the strigolactone pathway.[13][14][15] A plant's internal zaxinone level is important for establishing proper colonization, but its utility as a direct, linear biomarker for colonization percentage is still under investigation and appears complex.[13][14][16]

Performance Comparison Table

Biomarker/Method	Location	Specificity to AMF	Correlation with Colonization	Analytical Method	Throughput	Key Insight
Blumenol C Glucosides	Shoot	High [1][3]	Strong Positive [1][3]	LC-MS/MS	High	Excellent quantitative proxy for colonization level.
Blumenol B	Shoot	High [1]	Positive [1]	LC-MS/MS	High	AMF-dependent accumulation, part of the biomarker suite.
Strigolactones	Rhizosphere/Root	Medium	Poor (Initiation Signal)	LC-MS/MS	Medium	Qualitative signal for plant-fungus communication.[8][11]
Zaxinone	Root	Medium	Complex (Regulatory)	LC-MS/MS	Medium	Modulates the extent of colonization.[13][17]
Microscopy	Root	High	Gold Standard	Microscopy	Very Low	Direct, visual confirmation of colonization structures.
Fungal Lipids/Sterols	Root	High	Strong Positive	GC-MS	Low	Accurate but requires specialized lipid analysis.
Fungal DNA (qPCR)	Root	High	Strong Positive	qPCR	Medium	Highly sensitive but can't distinguish live/dead fungus.

Experimental Validation Framework

Trust in a biomarker is built upon a robust and reproducible validation system. The following protocols outline a self-validating workflow to correlate shoot blumenol levels with root colonization.

Self-validating experimental workflow.

Protocol 1: Controlled Plant-Fungus Bioassay

This protocol is designed to generate plant material with varying levels of AMF colonization for biomarker validation.

• Materials:

  • Plant seeds (e.g., Solanum lycopersicum, Hordeum vulgare).

  • AM fungus inoculum (e.g., Rhizophagus irregularis).

  • Autoclaved growth substrate (e.g., sand:soil mix).

  • Pots, growth chamber or greenhouse.

• Experimental Setup:

  • Surface sterilize seeds and pre-germinate.

  • Prepare two treatment groups:

    • AMF-Inoculated: Mix a defined amount of AMF inoculum into the growth substrate for each pot.

    • Control (Mock): Add the same amount of autoclaved inoculum carrier to the substrate. This is a critical control to account for any microbial or nutrient effects from the inoculum substrate itself.

  • Transplant one seedling per pot.

• Growth and Harvest:

  • Grow plants under controlled conditions for a suitable period (e.g., 3-8 weeks) to allow colonization.[5][18]

  • At harvest, carefully separate the shoot and root systems.

  • Immediately flash-freeze a representative sample of leaf tissue (e.g., from a comparable developmental stage) in liquid nitrogen and store at -80°C for metabolite analysis.[5]

  • Gently wash the entire root system and take a representative subsample for microscopic analysis.

Protocol 2: UHPLC-MS/MS Quantification of Blumenols

This method provides sensitive and specific quantification of blumenols from the harvested leaf tissue. It is based on the protocol detailed by Mindt et al. (2019).[5][7][18]

• Sample Preparation:

  • Grind the frozen leaf material to a fine powder under liquid nitrogen using a mortar and pestle.

  • Weigh approximately 50-100 mg of frozen powder into a 2 mL tube.

  • Add ice-cold extraction buffer (e.g., methanol-based) containing a known concentration of an internal standard (e.g., deuterated abscisic acid, D₆-ABA). The internal standard is crucial for correcting variations in extraction efficiency and instrument response, ensuring data trustworthiness.

  • Homogenize, vortex, and centrifuge the samples at a low temperature.

• Analysis:

  • Transfer the supernatant to a new vial or 96-well plate for analysis.

  • Inject the sample into a UHPLC system coupled to a triple quadrupole mass spectrometer (MS/MS).

  • Use a suitable reverse-phase column (e.g., C18) for chromatographic separation.

  • The MS/MS should be operated in Multiple Reaction Monitoring (MRM) mode. This highly specific technique monitors for a predefined transition from a parent ion to a fragment ion, minimizing interference and ensuring accurate quantification. Specific MRM transitions for blumenol derivatives are available in the literature.[5][18]

• Quantification:

  • Calculate the concentration of each blumenol analyte by comparing its peak area to that of the internal standard and referencing a standard curve generated from authentic standards.

Critical Assessment and Future Outlook

The evidence strongly supports the use of blumenol C glucosides, and likely blumenol B, as reliable, high-throughput shoot biomarkers for AM symbiosis. Their specificity and strong correlation with root colonization across numerous species make them a transformative tool for researchers.[3][4] The ability to use a simple leaf punch for analysis opens the door to large-scale genetic screens, field monitoring, and breeding programs aimed at optimizing this beneficial symbiosis.

However, as a Senior Application Scientist, I advise a pragmatic approach. The absolute concentration of blumenols and the precise slope of their correlation with colonization may vary between plant species, fungal partners, and environmental conditions. Therefore, for any new experimental system, an initial validation experiment as outlined above is essential to establish a baseline correlation.

The future of this research lies in further dissecting the blumenol biosynthetic pathway and transport mechanisms.[19] Understanding these processes will not only solidify their role as biomarkers but may also reveal new avenues for manipulating the symbiosis to our advantage. While blumenols may not tell the entire story of the symbiosis's functional quality (e.g., nutrient exchange efficiency), they provide an unparalleled, non-destructive window into the extent of the physical interaction, solving a major analytical challenge for the scientific community.

Decision logic for biomarker selection.

References

• Wang, M., Schäfer, M., Li, D., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. [Link]

• Wang, M., Schäfer, M., Li, D., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. OSTI.GOV. [Link]

• Besserer, A., Puech-Pagès, V., Kiefer, P., et al. (2006). Strigolactones Stimulate Arbuscular Mycorrhizal Fungi by Activating Mitochondria. PLOS Biology, 4(7), e226. [Link]

• Begum, N., et al. (2023). The Complex Interplay between Arbuscular Mycorrhizal Fungi and Strigolactone: Mechanisms, Sinergies, Applications and Future Directions. MDPI. [Link]

• Rani, P., et al. (2023). Ecological importance of strigolactones hormone on arbuscular mycorrhizal fungi symbiosis in plant. Indian Journal of Microbiology Research. [Link]

• Foo, E., et al. (2013). Strigolactones: Internal and external signals in plant symbioses?. Frontiers in Plant Science. [Link]

• López-Ráez, J. A. (2016). Strigolactones and Their Role in Arbuscular Mycorrhizal Symbiosis. ResearchGate. [Link]

• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife. [Link]

• Mindt, E., Wang, M., Schäfer, M., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. [Link]

• Mindt, E., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. ResearchGate. [Link]

• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. OSTI.GOV. [Link]

• Mindt, E., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio Protoc., 9(14):e3301. [Link]

• McGale, E., et al. (2023). Arbuscular mycorrhizal fungi-indicative blumenol-C-glucosides predict lipid accumulations and fitness in plants grown without competitors. New Phytologist, 238(5), 2159-2174. [Link]

• Carvalhais, L. C., et al. (2023). Molecular Regulation of Arbuscular Mycorrhizal Symbiosis. MDPI. [Link]

• Fiorilli, V., et al. (2022). Zaxinone synthase controls arbuscular mycorrhizal colonization level in rice. The Plant Journal, 111(6), 1688-1700. [Link]

• Fiorilli, V., et al. (2022). Zaxinone synthase controls arbuscular mycorrhizal colonization level in rice. PMC. [Link]

• Wang, M., et al. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. PubMed. [Link]

• Fiorilli, V., et al. (2022). Zaxinone Synthase controls arbuscular mycorrhizal colonization level in rice. CNR-IRIS. [Link]

• Mashilo, J. (2020). Zaxinone, a natural apocarotenoid, is involved in the establishment of the arbuscular mycorrhizal symbiosis. KAUST Repository. [Link]

• Fiorilli, V., et al. (2022). Zaxinone synthase controls arbuscular mycorrhizal colonization level in rice. ResearchGate. [Link]

• Felemban, A., et al. (2019). Apocarotenoids: Old and New Mediators of the Arbuscular Mycorrhizal Symbiosis. Frontiers in Plant Science. [Link]

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A Researcher's Guide: Comparing Microscopy and Blumenol B Quantification for AMF Colonization Assessment

In the study of plant-microbe interactions, accurately quantifying the colonization of roots by arbuscular mycorrhizal fungi (AMF) is a critical step. This symbiotic relationship, pivotal for nutrient uptake and overall plant health, has traditionally been assessed through the meticulous process of microscopy. However, recent advancements have introduced biochemical methods, such as the quantification of blumenol B and its derivatives, as a high-throughput alternative. This guide provides an in-depth comparison of these two methodologies, offering insights into their principles, protocols, and practical applications to help researchers make informed decisions for their experimental designs.

Method 1: The Gold Standard - Microscopy-Based Quantification

For decades, the direct visualization of fungal structures within plant roots has been the cornerstone of AMF colonization assessment.[1][2] This method provides unequivocal, tangible evidence of the symbiosis, allowing for the identification of key fungal structures.

Principle of Microscopy

The fundamental principle of microscopy-based assessment lies in rendering the opaque root tissues translucent while selectively staining the fungal cell walls. This allows for the clear visualization of intraradical AMF structures such as hyphae, vesicles (storage organs), and arbuscules (the sites of nutrient exchange).[2][3] The most common staining techniques involve the use of agents like trypan blue or ink and vinegar, which bind to the chitin in fungal cell walls.[3][4]

Advantages of Microscopy

• Direct Visualization: Provides unambiguous confirmation of colonization and allows for the detailed morphological assessment of fungal structures.[3][4]

• Structural Differentiation: Enables the separate quantification of arbuscules, vesicles, and hyphae, offering deeper insights into the functionality of the symbiosis.[1][4]

• Established Methodology: A wealth of historical data and standardized protocols are available, making it a well-understood and widely accepted technique.[1][5]

Limitations of Microscopy

• Labor-Intensive and Time-Consuming: The process of clearing, staining, and mounting root samples is tedious, and the subsequent microscopic analysis requires significant time and effort.[4]

• Subjectivity: The scoring of colonization can be subjective and dependent on the observer's experience, potentially leading to inter-observer variability.[4][6]

• Hazardous Materials: Traditional protocols often employ hazardous chemicals like phenol and trypan blue, which is a potential carcinogen, raising safety and disposal concerns.[3][4]

• Limited Throughput: The manual nature of the process makes it unsuitable for large-scale experiments or high-throughput screening.[7][8]

Experimental Workflow for Microscopy

Caption: Workflow for microscopy-based AMF colonization assessment.

Detailed Protocol: Trypan Blue Staining and Grid-Line Intersect Quantification

This protocol is a widely adopted method for visualizing and quantifying AMF colonization.

Materials:

• 10% (w/v) Potassium Hydroxide (KOH)

• 2% (v/v) Hydrochloric Acid (HCl)

• 0.05% (w/v) Trypan Blue in lactoglycerol

• Lactoglycerol (1:1:1 lactic acid:glycerol:water) for destaining

• Microscope slides and coverslips

• Petri dish with a grid-line pattern

• Dissecting and compound microscopes

Procedure:

• Root Clearing: Place cleaned root samples (approx. 1g) into cassettes and submerge in 10% KOH. Autoclave at 121°C for 15-20 minutes. For pigmented roots, a longer clearing time or an overnight soak may be necessary.[9][10]

• Rinsing: Carefully rinse the roots with tap water multiple times to remove all traces of KOH.[9]

• Acidification: Submerge the roots in 2% HCl for at least 30 minutes at room temperature. This step is crucial for effective staining.[10]

• Staining: Remove the HCl and add the 0.05% trypan blue staining solution. Incubate in a 65-90°C water bath for 20-60 minutes or leave overnight at room temperature.

• Destaining: Pour off the stain and add lactoglycerol to remove excess stain from the root cortex. Store the samples in this solution at 4°C.[10]

• Quantification (Grid-Line Intersect Method):

  • Randomly spread a subsample of stained root segments in a gridded Petri dish.

  • Under a dissecting microscope (30-40x magnification), examine the intersections of the grid lines with the roots.[1]

  • At each intersection, record the presence or absence of AMF structures (hyphae, vesicles, or arbuscules).[1]

  • Count at least 100-150 intersections per sample for a representative assessment.[1][5]

  • Calculate the percentage of colonization: (% Colonization = (Number of positive intersections / Total number of intersections) x 100).[11]

• Detailed Structural Analysis (Optional): For quantifying arbuscules and vesicles, mount root segments on a slide and examine at a higher magnification (200x) using a compound microscope.[4][12]

Method 2: A Biochemical Approach - Blumenol B Quantification

The search for a more objective and high-throughput method for assessing AMF colonization has led to the identification of specific biomarkers. Blumenols, a class of C13-norisoprenoids derived from carotenoid cleavage, have emerged as reliable indicators of AMF presence.[13][14]

Principle of Blumenol B Quantification

Upon successful colonization of roots by AMF, the plant's carotenoid biosynthesis pathway is induced.[15] Specific carotenoid cleavage dioxygenases produce C13 cyclohexenone derivatives, including blumenol B and its glucosides.[13][14] The accumulation of these compounds, particularly hydroxy- and carboxyblumenol C-glucosides, in both root and shoot tissues has been shown to be highly correlated with the extent of fungal colonization.[13][14] These molecules can then be extracted and quantified using sensitive analytical techniques like Ultra-High-Performance Liquid Chromatography-Mass Spectrometry (UHPLC-MS/MS).[7]

Advantages of Blumenol B Quantification

• High-Throughput: The method is amenable to automation and allows for the rapid processing of a large number of samples.[7][16]

• Objectivity: Provides quantitative, numerical data, eliminating the subjective interpretation inherent in microscopy.[13]

• Non-Destructive (for Shoots): The discovery that blumenols are transported to the shoots allows for the assessment of colonization using leaf tissue, preserving the root system for other analyses.[13][14]

• Broad Applicability: The method has been validated in a wide range of both monocotyledonous and dicotyledonous plants.[13][14]

Limitations of Blumenol B Quantification

• Indirect Measurement: This method quantifies a plant-derived metabolite as a proxy for fungal presence, not the fungus itself.

• Specialized Equipment: Requires access to sophisticated and expensive equipment like a UHPLC-MS/MS system.[4]

• Compound Instability: As with many metabolites, care must be taken during sample handling and extraction to prevent degradation.

• Lack of Structural Information: Provides a single quantitative value for colonization and does not offer insights into the presence or abundance of different fungal structures like arbuscules or vesicles.

Experimental Workflow for Blumenol B Quantification

Caption: Workflow for blumenol B-based AMF colonization assessment.

Detailed Protocol: UHPLC-MS/MS Quantification of Blumenol Derivatives

This protocol outlines the key steps for quantifying blumenol derivatives from plant tissue.

Materials:

• Liquid nitrogen

• Freeze-dryer (lyophilizer)

• Tissue homogenizer (e.g., Geno/Grinder)

• Methanol (HPLC grade)

• UHPLC-Triple Quadrupole MS system

• Analytical standards (if available, though many are not commercially available)[7]

Procedure:

• Sample Collection: Harvest fresh leaf or root tissue. For leaf analysis, select leaves of a comparable developmental stage to minimize variation.[7] Immediately flash-freeze the samples in liquid nitrogen to halt metabolic activity.[7][15]

• Sample Preparation:

  • Lyophilize the frozen tissue to remove all water.[15]

  • Grind the freeze-dried tissue into a fine, homogenous powder using a mortar and pestle under liquid nitrogen or a cryogenic grinder.[15]

• Extraction:

  • Weigh a precise amount of powdered tissue (e.g., 20-50 mg) into a microcentrifuge tube.

  • Add a defined volume of extraction solvent (e.g., methanol).[15] An internal standard can be added at this stage to control for extraction efficiency and instrument variability.[7]

  • Homogenize the samples thoroughly and centrifuge to pellet the solid debris.

• Analysis:

  • Transfer the supernatant (the extract) to an HPLC vial for analysis.[7]

  • Inject the sample into the UHPLC-MS/MS system. The UHPLC separates the different compounds in the extract based on their chemical properties, and the mass spectrometer detects and quantifies the specific blumenol derivatives based on their mass-to-charge ratio.[7]

• Data Analysis:

  • Process the resulting chromatograms using specialized software.

  • Quantify the peak area corresponding to the blumenol derivatives. The concentration is typically normalized to the initial sample weight.[7]

Head-to-Head Comparison

Feature	Microscopy-Based Quantification	Blumenol B Quantification
Principle	Direct visualization of stained fungal structures in cleared roots.[3]	Indirect quantification of a plant-derived biomarker (blumenol) that correlates with colonization.[13][14]
Data Output	Percentage of root length colonized; can differentiate hyphae, arbuscules, and vesicles.[1][4]	Quantitative concentration of blumenol derivatives (e.g., ng/g of tissue).[7]
Throughput	Low; very time-consuming and labor-intensive.[4][7]	High; suitable for large-scale screening and automation.[14][16]
Objectivity	Subject to observer bias and experience.[4][6]	Highly objective and reproducible quantitative data.
Equipment	Standard light and dissecting microscopes.	Requires specialized, expensive equipment (UHPLC-MS/MS).[4]
Safety	Often uses hazardous chemicals like trypan blue and phenol.[3][4]	Uses standard laboratory solvents; less hazardous than traditional staining.
Sample Type	Requires destructive sampling of roots.[7]	Can use leaf tissue for non-destructive analysis of the root system.[13][14]
Information Depth	Provides morphological detail and insight into the functional status of the symbiosis (e.g., arbuscule abundance).[4]	Provides a single, integrated measure of colonization intensity.

Concluding Remarks and Recommendations

The choice between microscopy and blumenol B quantification depends heavily on the specific research question, available resources, and the scale of the experiment.

Microscopy remains the indispensable "gold standard" for initial characterization, morphological studies, and experiments where understanding the nature of the fungal structures (e.g., the ratio of arbuscules to vesicles) is critical. It provides a level of detail that a biochemical assay cannot.

Blumenol B quantification is a powerful tool for high-throughput screening and large-scale ecological or genetic studies where a reliable, quantitative measure of overall colonization is needed for a large number of samples.[14] Its ability to use leaf tissue is a significant advantage, enabling repeated measurements on the same plant over time.

For a comprehensive understanding, a hybrid approach can be highly effective. Researchers can use the high-throughput blumenol B method to screen large populations or experimental treatments and then use microscopy to validate and perform detailed structural analysis on a representative subset of samples. This leverages the strengths of both techniques, combining quantitative power with qualitative depth.

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differential accumulation of blumenol C glycosides versus blumenol B in mycorrhizal roots

A Comparative Guide to the Differential Accumulation of Blumenol C Glycosides Versus Blumenol B in Mycorrhizal Roots

For Researchers, Scientists, and Drug Development Professionals

Abstract

The symbiosis between plants and arbuscular mycorrhizal fungi (AMF) triggers a cascade of metabolic changes within the host plant, leading to the accumulation of specific secondary metabolites. Among these, blumenol C glycosides have emerged as reliable biomarkers for a functional mycorrhizal association. This guide provides an in-depth comparison of the differential accumulation of blumenol C glycosides and blumenol B in mycorrhizal roots. We will explore the biosynthetic origins of these compounds, present quantitative data on their accumulation, detail the experimental protocols for their analysis, and discuss the causal factors behind their differential presence. This resource is designed to equip researchers with the necessary knowledge to leverage these compounds in their studies of plant-microbe interactions and for potential applications in agriculture and drug development.

Introduction: The Significance of Blumenols in Mycorrhizal Symbiosis

Arbuscular mycorrhizal fungi establish a mutualistic relationship with the roots of most terrestrial plants, playing a pivotal role in nutrient uptake, particularly phosphorus.[1][2] This intricate interaction is governed by a complex chemical dialog, leading to profound alterations in the plant's metabolome. A notable consequence of successful AMF colonization is the significant accumulation of a class of C13-apocarotenoids known as blumenols in the root tissues.[3][4]

This guide focuses on the comparative analysis of two key players in this metabolic reprogramming: blumenol C glycosides and blumenol B. While both are derived from the same carotenoid precursors, their accumulation patterns in response to mycorrhization are strikingly different. Understanding this differential accumulation is crucial for several reasons:

• Biomarker Discovery: Blumenol C glycosides have been identified as robust and quantitative indicators of a functional AMF symbiosis, offering a powerful tool for high-throughput screening of plant-fungal interactions.[3][5][6]

• Elucidating Signaling Pathways: The differential regulation of these molecules provides insights into the specific signaling cascades activated during the establishment and maintenance of the symbiotic relationship.

• Potential Bioactivity: Apocarotenoids, in general, are known to possess a range of biological activities, making the study of mycorrhiza-induced blumenols a promising avenue for the discovery of novel bioactive compounds.

This guide will provide a comprehensive overview of the current understanding of the differential accumulation of these two blumenol species in mycorrhizal roots, supported by experimental evidence and detailed methodologies.

Biosynthesis and Chemical Structures

Blumenols are C13-norisoprenoids derived from the oxidative cleavage of C40 carotenoids, such as zeaxanthin and lutein.[3] The biosynthesis of blumenols is initiated by the enzymatic activity of carotenoid cleavage dioxygenases (CCDs). Specifically, the concerted action of CCD7 and CCD1 is thought to be a key step in the production of the C13 cyclohexenone core structure of blumenols.[3][4] The expression of the genes encoding these enzymes is significantly upregulated in roots upon successful colonization by AMF.[3]

The fundamental difference between blumenol B and blumenol C lies in their stereochemistry at the C-9 position. Further modifications, such as hydroxylation and glycosylation, give rise to the diversity of blumenol derivatives found in plants. In the context of mycorrhizal symbiosis, the most significant compounds are the glycosylated forms of blumenol C, particularly 11-hydroxyblumenol C-glucoside and 11-carboxyblumenol C-glucoside.[3][5][7]

Proposed Biosynthetic Pathway of Blumenol C Glycosides in Mycorrhizal Roots

Caption: Proposed biosynthesis of blumenol C glycosides, induced by AMF colonization.

Differential Accumulation: A Comparative Analysis

The hallmark of the metabolic response to AMF colonization is the specific and substantial accumulation of blumenol C glycosides, while blumenol B levels remain largely unaffected or show inconsistent changes.

Blumenol C Glycosides: The Primary Responders

Experimental evidence from numerous studies has consistently demonstrated that the levels of hydroxy- and carboxyblumenol C-glucosides are barely detectable in the roots of non-mycorrhizal plants.[1] Upon successful colonization by AMF, their concentrations increase dramatically, in a manner that is highly correlated with the extent of fungal colonization, particularly the formation of arbuscules.[3] This strong, positive correlation makes these specific blumenol C derivatives reliable biomarkers for a functional symbiosis.[3][5][6] Furthermore, these compounds are transported from the roots to the shoots, allowing for a non-destructive method of monitoring mycorrhizal status by analyzing leaf tissue.[3][4]

Blumenol B: A Minor or Inconsistent Player

In stark contrast to blumenol C glycosides, blumenol B does not exhibit a consistent or significant accumulation in mycorrhizal roots. While some studies have reported the detection of blumenol B in an AMF-dependent context, its accumulation is generally less pronounced and less reliable as an indicator of symbiosis compared to the C-glycoside counterparts.[3] The biological significance of these minor fluctuations in blumenol B levels in response to mycorrhization remains unclear.

Quantitative Comparison

The following table summarizes the typical accumulation patterns of blumenol C glycosides and blumenol B in mycorrhizal versus non-mycorrhizal roots, based on data synthesized from multiple studies.

Compound Class	Non-Mycorrhizal Roots (Relative Abundance)	Mycorrhizal Roots (Relative Abundance)	Fold Change	Correlation with AMF Colonization
Blumenol C Glycosides	Not Detected / Very Low	High	>100-fold	Strong, Positive
Blumenol B	Low / Constitutive	Low / Slightly Increased	<2-fold	Weak / Inconsistent

Note: The exact fold change can vary depending on the plant species, fungal strain, and experimental conditions.

Experimental Protocols for Analysis

The accurate quantification of blumenol C glycosides and blumenol B requires robust and sensitive analytical techniques. The following protocols outline the key steps for the extraction and analysis of these compounds from root tissue.

Protocol 1: Extraction of Blumenols from Root Tissue

This protocol is adapted from methodologies described by Wang et al. (2018) and Mindt et al. (2019).[1][2]

• Sample Collection and Preparation:

  • Excavate roots from both mycorrhizal and non-mycorrhizal plants.

  • Gently wash the roots with deionized water to remove soil and debris.

  • Immediately freeze the cleaned roots in liquid nitrogen to halt metabolic processes.

  • Lyophilize (freeze-dry) the root samples to remove water.

  • Grind the freeze-dried root tissue into a fine powder using a cryogenic grinder or a mortar and pestle with liquid nitrogen.

• Solvent Extraction:

  • Weigh approximately 100 mg of the powdered root tissue into a 2 mL microcentrifuge tube.

  • Add 1 mL of 80% methanol (MeOH) containing a suitable internal standard (e.g., D₆-Abscisic Acid).

  • Homogenize the sample using a bead beater or tissue homogenizer for 60 seconds.

  • Centrifuge the sample at 14,000 x g for 20 minutes at 4°C.

  • Carefully transfer the supernatant to a new tube.

  • For cleaner samples, a second centrifugation step can be performed.

  • Transfer the final supernatant to an autosampler vial for UHPLC-MS/MS analysis.

Protocol 2: Quantification by UHPLC-MS/MS

Ultra-High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UHPLC-MS/MS) is the method of choice for the sensitive and specific quantification of blumenols.

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., Agilent ZORBAX Eclipse XDB-C18) is typically used.

  • Mobile Phase: A gradient of mobile phase A (water with 0.1% formic acid) and mobile phase B (acetonitrile or methanol with 0.1% formic acid) is employed to separate the compounds.

  • Flow Rate: A typical flow rate is 0.4 mL/min.

  • Column Temperature: The column is maintained at a constant temperature, for example, 40°C.

• Mass Spectrometric Detection:

  • Ionization: Electrospray ionization (ESI) in positive mode is commonly used.

  • Detection Mode: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for each target blumenol are monitored.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
11-hydroxyblumenol C-glucoside	403.2	241.2
11-carboxyblumenol C-glucoside	417.2	255.2
Blumenol B	227.1	125.1
D₆-Abscisic Acid (Internal Standard)	270.2	159.2

Note: These m/z values are examples and should be optimized for the specific instrument used.

Experimental Workflow for Blumenol Analysis

Caption: A step-by-step workflow for the extraction and analysis of blumenols.

Discussion: Causality and Implications

The differential accumulation of blumenol C glycosides over blumenol B in mycorrhizal roots points to a highly specific and regulated metabolic response to fungal colonization. The upregulation of the biosynthetic pathway leading to blumenol C, and its subsequent glycosylation, is likely a key component of the plant's symbiotic program.

The current hypothesis is that blumenol C glycosides act as signaling molecules, communicating the mycorrhizal status of the roots to the rest of the plant.[7] This systemic signaling could play a role in regulating nutrient allocation, defense responses, and overall plant growth in response to the symbiosis. The lack of a consistent increase in blumenol B suggests that it is either not involved in this signaling pathway or plays a more general, constitutive role in plant metabolism that is not specifically modulated by AMF.

The discovery of blumenol C glycosides as reliable biomarkers has significant practical implications. It provides a high-throughput, minimally invasive method for screening for functional AMF associations in crop breeding programs, potentially accelerating the development of crops with enhanced nutrient uptake efficiency.[1][5] Furthermore, the specific induction of these compounds in response to a beneficial microbe opens up possibilities for their investigation as potential plant health-promoting agents or as lead compounds in drug discovery programs.

Conclusion

The is a clear and consistent phenomenon. While blumenol B levels remain relatively stable, the concentrations of specific blumenol C glycosides, namely hydroxy- and carboxyblumenol C-glucosides, increase dramatically upon successful AMF colonization. This makes them excellent and reliable biomarkers for monitoring the functionality of the symbiosis. The detailed experimental protocols provided in this guide offer a robust framework for researchers to accurately quantify these compounds and further investigate their roles in plant-microbe interactions. Future research should focus on elucidating the precise biological functions of these blumenol C derivatives and exploring their potential applications in sustainable agriculture and biotechnology.

References

• Wang, M., Schäfer, M., Li, D., Halitschke, R., Dong, C., McGale, E., ... & Baldwin, I. T. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. eLife, 7, e37093. [Link]

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. [Link]

• Wang, M., Schäfer, M., Li, D., Halitschke, R., Dong, C., McGale, E., ... & Baldwin, I. T. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. PubMed, 30152755. [Link]

• Wang, M., Schäfer, M., Li, D., Halitschke, R., Dong, C., McGale, E., ... & Baldwin, I. T. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. OSTI.GOV. [Link]

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14). [Link]

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. PMC. [Link]

• You, Y., Ray, R., Halitschke, R., Baldwin, G., & Baldwin, I. T. (2023). Arbuscular mycorrhizal fungi-indicative blumenol-C-glucosides predict lipid accumulations and fitness in plants grown without competitors. Max Planck Institute for Chemical Ecology. [Link]

• Wang, M., Schäfer, M., Li, D., Halitschke, R., Dong, C., McGale, E., ... & Baldwin, I. T. (2018). Blumenols as shoot markers of root symbiosis with arbuscular mycorrhizal fungi. PMC. [Link]

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• Servanté, E. K., Halitschke, R., Rocha, C., Gobbato, E., & Paszkowski, U. (2024). Independent regulation of strigolactones and blumenols during arbuscular mycorrhizal symbiosis in rice. University of Cambridge. [Link]

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Navigating Apocarotenoid Analysis: A Guide to Understanding Blumenol B Cross-Reactivity in Immunoassays

For researchers in plant biology, agricultural science, and drug development, the accurate quantification of apocarotenoids is paramount. These signaling molecules, derived from the oxidative cleavage of carotenoids, regulate a myriad of physiological processes. However, the structural similarity among different apocarotenoids presents a significant analytical challenge, particularly when employing immunoassays. This guide provides an in-depth comparison of assay methodologies for apocarotenoids, with a specific focus on the potential cross-reactivity of Blumenol B in assays designed for other key apocarotenoids, most notably, abscisic acid (ABA).

The Apocarotenoid Family: A Shared Heritage

Apocarotenoids are a diverse group of metabolites that include vital phytohormones like abscisic acid (ABA) and strigolactones, as well as other signaling molecules such as blumenols.[1][2] They all originate from the carotenoid biosynthesis pathway, where carotenoid cleavage dioxygenases (CCDs) play a pivotal role in their formation.[2] This shared biosynthetic origin results in significant structural homology, which is the root cause of potential cross-reactivity in antibody-based assays.

Blumenol B, also known as vomifoliol, is a C13-norisoprenoid apocarotenoid. It, along with other blumenols, has been identified as a key marker for arbuscular mycorrhizal (AM) symbiosis in plants, accumulating in roots and shoots of mycorrhizal plants.[3] Given that ABA also plays a crucial role in plant stress responses and development, the co-occurrence of these structurally related molecules in plant tissues is common, making specific and accurate quantification essential.

The Crux of the Matter: Structural Similarities

Table 1: Structural Comparison of Key Apocarotenoids

Compound	Chemical Formula	Molar Mass ( g/mol )	Key Structural Features
Blumenol B	C₁₃H₂₂O₃	226.31	C13-norisoprenoid with a hydroxyl group at C-9.
Abscisic Acid (ABA)	C₁₅H₂₀O₄	264.32	C15 apocarotenoid with a cyclohexenone ring and a carboxylic acid side chain.
Zaxinone	C₁₃H₂₀O₂	208.30	C13 apocarotenoid involved in shoot branching.
Strigol	C₁₉H₂₂O₆	346.37	A butenolide lactone connected to a tricyclic lactone.

Immunoassays vs. Chromatographic Methods: A Comparative Analysis

The two most common analytical techniques for quantifying apocarotenoids are immunoassays (specifically ELISA) and chromatographic methods coupled with mass spectrometry (LC-MS). Each has its advantages and disadvantages, particularly concerning specificity.

Enzyme-Linked Immunosorbent Assay (ELISA)

ELISAs are widely used due to their high throughput, sensitivity, and relatively low cost.[4][5][6] They rely on the specific binding of an antibody to its target antigen. In the context of apocarotenoid analysis, competitive ELISAs are common.[6]

However, the specificity of an ELISA is entirely dependent on the antibody's ability to distinguish between the target analyte and other structurally similar molecules.[7][8] Cross-reactivity occurs when the antibody binds to non-target molecules, leading to inaccurate quantification.[7][8] While manufacturers of commercial ELISA kits often provide cross-reactivity data for a limited number of related compounds, this information is frequently not exhaustive. To our knowledge, specific cross-reactivity data for Blumenol B in commercially available ABA ELISA kits is not widely published. This lack of data underscores the importance of independent validation by the end-user.

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS, particularly Ultra-High-Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS), is considered the gold standard for the analysis of small molecules like apocarotenoids.[9] This is due to its high selectivity and sensitivity. The liquid chromatography step separates the different compounds in a sample based on their physicochemical properties, and the mass spectrometer detects and quantifies them based on their mass-to-charge ratio and fragmentation patterns. This two-tiered detection system provides a high degree of confidence in the identification and quantification of the target analyte, minimizing the risk of interference from other molecules.

While LC-MS offers superior specificity, it requires more expensive equipment, specialized expertise, and has a lower sample throughput compared to ELISA.

Table 2: Comparison of ELISA and LC-MS for Apocarotenoid Analysis

Feature	ELISA	LC-MS/MS
Principle	Antibody-antigen binding	Chromatographic separation and mass-based detection
Specificity	Moderate to High (dependent on antibody)	Very High
Sensitivity	High	Very High
Throughput	High	Low to Moderate
Cost per Sample	Low	High
Equipment Cost	Low	High
Expertise Required	Moderate	High
Potential for Cross-Reactivity	High	Low

Experimental Workflows and Protocols

To ensure the accuracy of your apocarotenoid quantification, it is crucial to understand the principles behind the methods and to have robust protocols in place.

Experimental Workflow: A Tale of Two Methods

The following diagram illustrates a recommended workflow when approaching the quantification of an apocarotenoid like ABA in a sample that may contain potentially cross-reacting molecules such as Blumenol B.

Caption: Recommended workflow for apocarotenoid quantification.

Protocol 1: Competitive ELISA for Abscisic Acid (ABA)

This protocol provides a general outline for a competitive ELISA. Specific details may vary depending on the commercial kit used.

• Coating: The wells of a 96-well plate are pre-coated with a known amount of ABA.

• Sample/Standard Incubation: A mixture of the plant extract (containing an unknown amount of ABA) or ABA standards and a specific monoclonal antibody against ABA is added to the wells.

• Competition: During incubation, the free ABA in the sample/standard and the ABA coated on the plate compete for binding to the limited amount of anti-ABA antibody.

• Washing: The wells are washed to remove any unbound antibodies and other components.

• Secondary Antibody Incubation: A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP) that binds to the primary anti-ABA antibody is added.

• Washing: The wells are washed again to remove any unbound secondary antibody.

• Substrate Addition: A substrate for the enzyme is added, which results in a color change.

• Measurement: The absorbance of the color is measured using a plate reader. The intensity of the color is inversely proportional to the concentration of ABA in the sample.

Caption: Principle of a competitive ELISA for ABA.

Protocol 2: UHPLC-MS/MS for Apocarotenoid Analysis

This protocol provides a generalized workflow for UHPLC-MS/MS analysis. Method development and optimization are critical for each specific apocarotenoid and sample matrix.

• Sample Extraction:

  • Homogenize the plant tissue in a suitable solvent (e.g., methanol/water/formic acid).

  • Centrifuge to pellet debris and collect the supernatant.

  • Consider a solid-phase extraction (SPE) step for sample cleanup and enrichment of apocarotenoids.

• Chromatographic Separation:

  • Inject the extracted sample into a UHPLC system equipped with a suitable column (e.g., C18).

  • Use a gradient elution program with two mobile phases (e.g., water with formic acid and acetonitrile with formic acid) to separate the apocarotenoids.

• Mass Spectrometric Detection:

  • The eluent from the UHPLC is introduced into the mass spectrometer.

  • Set the mass spectrometer to operate in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity.

  • Define specific precursor-to-product ion transitions for each target apocarotenoid (e.g., ABA, Blumenol B) and any internal standards.

• Quantification:

  • Generate a standard curve using authentic standards of the target apocarotenoids.

  • Quantify the apocarotenoids in the samples by comparing their peak areas to the standard curve.

Mitigating and Validating for Cross-Reactivity

Given the potential for cross-reactivity, especially in immunoassays, it is imperative to perform validation experiments.

• Spike-and-Recovery: Add a known amount of the target analyte (e.g., ABA) to your sample matrix and measure the recovery. Low or excessive recovery may indicate matrix effects or interference.

• Analysis of Authentic Standards: Test the cross-reactivity of your ABA ELISA kit by running a dilution series of an authentic Blumenol B standard. This will provide a quantitative measure of the percentage of cross-reactivity.

• Orthogonal Method Comparison: Analyze a subset of your samples using both ELISA and a highly specific method like UHPLC-MS/MS. A strong correlation between the results from both methods provides confidence in the accuracy of the ELISA data. Significant discrepancies warrant further investigation into potential interferences.

Conclusion and Recommendations

The accurate quantification of apocarotenoids is essential for advancing our understanding of plant biology and for various applications in agriculture and drug development. While ELISA offers a high-throughput and cost-effective solution, its susceptibility to cross-reactivity from structurally similar molecules like Blumenol B necessitates careful validation.

As a Senior Application Scientist, I strongly recommend the following:

• Be Aware of the Potential for Cross-Reactivity: Acknowledge that the structural similarity between Blumenol B and other apocarotenoids like ABA creates a tangible risk of interference in immunoassays.

• Thoroughly Validate Your Immunoassays: Do not solely rely on the manufacturer's specifications. Conduct in-house validation experiments, including testing with authentic standards of potential cross-reactants relevant to your samples.

• Employ Orthogonal Methods for Confirmation: For critical studies, confirm your ELISA results with a more specific method like UHPLC-MS/MS, especially when analyzing complex matrices where multiple apocarotenoids may be present.

• Critically Evaluate Your Data: If discrepancies are observed between different methods, investigate the potential sources of interference rather than dismissing the outlier data.

References

• Yates, T. L., Poklis, J. L., Holt, A. K., Fleming, J. H., Bayard, C., Raso, S. A., & Peace, M. R. (2025). Cross-Reactivity in Urine of 53 Cannabinoid Analogs and Metabolites Using a Carboxylic Acid Enzyme-Linked Immunosorbent Assay (ELISA) and Homogenous Enzyme Immunoassay (HEIA) Kit and Immunalysis Synthetic Cannabinoid HEIA Kits. Journal of Analytical Toxicology, bkaf055. [Link]

• Hage, D. S. (2017). Cross-reactivity in antibody microarrays and multiplexed sandwich assays: Shedding light on the dark side of multiplexing. Bioanalysis, 9(1), 71-84. [Link]

• Creative Diagnostics. (n.d.). Plant Hormone Abscisic Acid (ABA) ELISA Kit. ResearchGate. [Link]

• Wang, J. Y., et al. (2023). Integration of Apocarotenoid Profile and Expression Pattern of Carotenoid Cleavage Dioxygenases during Mycorrhization in Rice. bioRxiv. [Link]

• CANDOR Bioscience GmbH. (n.d.). Cross-reactivity in immunoassays. [Link]

• Sotnikov, D. V., Zherdev, A. V., Zvereva, E. A., Eremin, S. A., & Dzantiev, B. B. (2021). Changing Cross-Reactivity for Different Immunoassays Using the Same Antibodies: Theoretical Description and Experimental Confirmation. Chemosensors, 9(8), 209. [Link]

• Jia, M., Al-Babili, S., & Li, S. (2021). Plant apocarotenoids: from retrograde signaling to interspecific communication. Plant, Cell & Environment, 44(1), 5-25. [Link]

• Hradecká, V., et al. (2024). A New Abscisic Acid Conjugate, ABA-L-Glutamate, Determined in Different Plant Species by Combined Immunoaffinity Chromatography-Tandem Mass Spectrometry. Journal of Plant Growth Regulation, 43, 4810–4825. [Link]

• Schäfer, M., et al. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. [Link]

• Bio-Rad. (2020, February 19). Solutions to immunoassay interference, cross reactivity and other challenges. [Link]

• Ngan, F. (2023). Comprehensive Guide to ELISA Assay Validation: Best Practices & Key Insights. Procurenet. [Link]

• Chen, L., et al. (2016). Manipulation of ABA Content in Arabidopsis thaliana Modifies Sensitivity and Oxidative Stress Response to Dickeya dadantii and Influences Peroxidase Activity. Frontiers in Plant Science, 7, 1425. [Link]

• Liu, Y., et al. (2014). Antagonism Between Abscisic Acid and Gibberellins Is Partially Mediated by Ascorbic Acid During Seed Germination in Rice. Journal of Plant Growth Regulation, 33(2), 260-271. [Link]

• Owen, W. E., & Roberts, W. L. (2014). Cross-reactivity of steroid hormone immunoassays: clinical significance and two-dimensional molecular similarity prediction. BMC Clinical Pathology, 14, 33. [Link]

• Niu, Y., et al. (2014). Comparison of cytogenetic antagonism between abscisic acid and plant growth regulators. Genetics and Molecular Research, 13(3), 7549-7558. [Link]

• Napolitano, G., et al. (2023). Validation of an LC-MS/MS Method for the Determination of Abscisic Acid Concentration in a Real-World Setting. Molecules, 28(5), 2326. [Link]

• Watkins, J. L., et al. (2017). Abscisic Acid-Induced Reactive Oxygen Species Are Modulated by Flavonols to Control Stomata Aperture. Plant Physiology, 175(4), 1807-1825. [Link]

• Amengual-Rigo, P., et al. (2020). Brassinosteroid/Abscisic Acid Antagonism in Balancing Growth and Stress. International Journal of Molecular Sciences, 21(3), 799. [Link]

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• Zhou, R., et al. (2024). The brassinosterol (BR), cytokinin (CTK), abscisic acid (ABA), jasmonic acid (JA), and allene oxide synthase (AOS) contents of different wheat varieties under drought stress at the grain filling stage. ResearchGate. [Link]

• Normanly, J., & S. B. Le-Phuoc. (1991). Abscisic Acid ELISA: Organic Acid Interference. Plant Physiology, 95(4), 1339-1342. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Blumenol B for Laboratory Professionals

As a Senior Application Scientist, I understand that meticulous research and groundbreaking discoveries are intrinsically linked to a foundational culture of safety. The proper management and disposal of chemical reagents are not merely procedural afterthoughts; they are integral to the integrity of our work, the safety of our colleagues, and our collective responsibility to environmental stewardship. This guide provides an in-depth, procedural framework for the safe disposal of blumenol B, a C13-apocarotenoid involved in plant signaling and stress responses.[1][2] While extensive toxicological data for blumenol B is not widely available, we will proceed with a precautionary principle, drawing guidance from the known properties of related compounds and established best practices for chemical waste management.

The core directive of this guide is to empower you, the researcher, with the causal logic behind each procedural step, creating a self-validating system of safety and compliance within your laboratory.

Waste Characterization: Understanding Blumenol B

Table 1: Blumenol B Properties and Waste Management Parameters

Parameter	Guideline	Source
Chemical Name	Blumenol B	[1]
CAS Number	36151-01-6	[1]
Chemical Formula	C₁₃H₂₂O₃	[1]
Molecular Weight	226.31 g/mol	[1]
Potential Hazards	Based on related compounds: Skin Irritant, Eye Irritant, Respiratory Irritant. Toxicological properties not fully investigated.	[3][4]
Primary Disposal Route	Licensed Hazardous Waste Contractor (likely via incineration).	[5]
Environmental Precautions	Do not dispose of down the drain or in regular trash. Prevent release into soil or waterways.	[5]
Required PPE	Nitrile gloves, safety goggles (or safety glasses with side shields), lab coat.	[6]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of blumenol B is a systematic process designed to ensure safety and regulatory compliance at every stage. This protocol is grounded in the framework of the Resource Conservation and Recovery Act (RCRA) in the United States, which governs hazardous waste management from generation to final disposal.[7]

Step 1: Assemble Personal Protective Equipment (PPE)

Causality: The first line of defense is always personal protection. Given the potential for skin and eye irritation, direct contact with blumenol B, especially in its concentrated form or in solution, must be avoided.[3][4]

• Eye Protection : Wear safety goggles or safety glasses with side shields.

• Hand Protection : Wear chemical-resistant nitrile gloves. If working with large quantities or for prolonged periods, consider heavier-duty gloves.

• Body Protection : A standard laboratory coat is required to protect against incidental splashes.

Step 2: Waste Segregation and Collection

Causality: Proper segregation prevents dangerous chemical reactions between incompatible waste types and ensures the waste stream is correctly identified for the final disposal facility.[8]

• Designate a Waste Container : Use a dedicated, chemically compatible container for all blumenol B waste. For solutions, a glass or high-density polyethylene (HDPE) bottle with a screw cap is appropriate.[8] Solid waste (e.g., contaminated filter paper, gloves) should be collected in a separate, clearly labeled bag or container.

• Do Not Mix : Do not mix blumenol B waste with other chemical waste streams (e.g., halogenated solvents, strong acids) unless you have confirmed their compatibility.

• Aqueous vs. Solvent : If blumenol B is dissolved in a solvent (e.g., ethanol, methanol), the entire solution is considered hazardous waste and must be collected. The solvent's own hazards (e.g., flammability) must also be accounted for on the waste label.

Step 3: Labeling the Hazardous Waste Container

Causality: Immediate and accurate labeling is a critical regulatory requirement.[9] It ensures that anyone handling the container understands its contents and associated hazards, preventing accidental exposures or improper disposal.

• Timing : Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[10]

• Content : The label must, at a minimum, include:

  • The words "Hazardous Waste ".[9]

  • The full chemical name: "Blumenol B ". Avoid abbreviations.

  • A clear description of the contents, including solvents and concentrations (e.g., "Blumenol B in Methanol, approx. 5 mg/mL").

  • An indication of the potential hazards (e.g., "Irritant," "Flammable Liquid" if in a flammable solvent).

  • Your name, laboratory location (building and room number), and contact information.

Step 4: Storage in a Satellite Accumulation Area (SAA)

Causality: The SAA provides a safe, designated location for the short-term storage of hazardous waste, minimizing the risk of spills and keeping it under the control of laboratory personnel.[9]

• Location : The SAA must be at or near the point of waste generation and under the direct supervision of lab personnel.[7]

• Containment : Keep the waste container securely capped at all times, except when adding waste.[8] Place the container within a secondary containment bin or tray to capture any potential leaks.

• Capacity : Do not fill the container beyond 90% capacity to allow for vapor expansion.[7]

• Segregation : Store the blumenol B waste container away from incompatible materials like strong oxidizing agents, acids, and bases.[8]

Step 5: Arranging for Final Disposal

Causality: Federal and local regulations strictly limit the on-site storage time for hazardous waste.[7] A formal hand-off to trained professionals ensures the waste is transported and destroyed in a compliant and environmentally sound manner.

• Request Pickup : Once the container is 90% full or you are finished generating this waste stream, submit a chemical waste collection request to your institution's Environmental Health and Safety (EHS) department.

• Date the Container : Fill in the "full" date on the hazardous waste tag when the container is ready for pickup.[10]

• Professional Disposal : Your EHS department will arrange for a licensed hazardous waste contractor to transport the waste for final disposal, which is typically accomplished through high-temperature incineration.

Caption: Blumenol B Waste Management Workflow.

Spill and Emergency Procedures

In the event of a small spill of blumenol B solution or powder:

• Alert Personnel : Inform others in the immediate area.

• Don PPE : Ensure you are wearing appropriate PPE, including gloves, goggles, and a lab coat.

• Contain the Spill : For powders, gently cover with a damp paper towel to prevent aerosolization. For liquids, absorb with a chemical spill pillow or absorbent pads.

• Clean the Area : Working from the outside in, collect the absorbent material using tongs or a dustpan. Place all contaminated materials into a designated hazardous waste container.

• Decontaminate : Clean the spill area with soap and water.

• Dispose : Label and dispose of all cleanup materials as hazardous waste.

• Report : For large spills or if you are unsure how to proceed, contact your institution's EHS department immediately.

By adhering to this comprehensive guide, you are not only ensuring the safe and compliant disposal of blumenol B but also reinforcing a culture of safety and excellence within your laboratory.

References

• GAIACA. (2022, April 11). How to Dispose of Chemical Waste in a Lab Correctly. Available at: [Link]

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• Moreno, J.E., et al. (2023). Arbuscular mycorrhizal fungi-indicative blumenol-C-glucosides predict lipid accumulations and fitness in Nicotiana attenuata. Plant, Cell & Environment. Available at: [Link]

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Understanding the Risks: Hazard Assessment of Blumenol B

An Expert Guide to Personal Protective Equipment (PPE) for Handling Blumenol B

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Blumenol B. As a compound with a not fully characterized toxicological profile, a conservative and diligent approach to safety is paramount. This document is structured to provide not just procedural steps but also the scientific rationale behind each recommendation, ensuring a deep understanding of the safety protocols.

Therefore, the core safety directive when handling Blumenol B is the principle of ALARA (As Low As Reasonably Achievable) in exposure. All handling procedures should be designed to minimize direct contact and the generation of aerosols or dust.

Core Personal Protective Equipment (PPE) Ensemble

All work with Blumenol B must be conducted within a certified chemical fume hood to control airborne contaminants. The following PPE is mandatory.

Eye and Face Protection: Your First Line of Defense

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields are required for all operations, including handling sealed containers.

• Elevated Risk: When handling solutions or any procedure with a splash potential, chemical splash goggles that form a seal around the eyes are mandatory.[3][4]

• Maximum Protection: For tasks with a significant splash hazard, such as transferring large volumes or working with heated solutions, a full-face shield must be worn in addition to safety goggles.[3]

Causality: The eyes are highly susceptible to chemical irritants. The known risk of serious eye irritation from a related compound necessitates robust protection to prevent irreversible damage.[1][5]

Skin and Body Protection: An Impermeable Barrier

• Gloves: Chemical-resistant gloves are essential.[6]

  • Primary Choice: Nitrile gloves provide adequate protection for incidental contact.

  • Extended Contact: For prolonged handling or immersion, consider double-gloving with nitrile gloves or using a more robust material like neoprene.[6]

  • Protocol: Always inspect gloves for integrity before use. Remove gloves using a technique that avoids skin contact with the exterior of the glove and wash hands thoroughly afterward.

• Laboratory Coat: A long-sleeved laboratory coat is required to protect the skin and prevent contamination of personal clothing.[3] It should be fully buttoned.

• Additional Protection: For larger-scale work, a chemical-resistant apron worn over the lab coat is recommended.[7]

Causality: Direct skin contact is a primary route of chemical exposure. The potential for skin irritation from Blumenol B makes hand and body protection a critical component of the safety protocol.[1][5]

Respiratory Protection: Safeguarding Against Inhalation

• Primary Engineering Control: A properly functioning chemical fume hood is the primary method for preventing respiratory exposure.

• When a Respirator is Required: If there is a potential for generating dust or aerosols outside of a fume hood (e.g., during a spill cleanup or if weighing the powder in an open-balance configuration), respiratory protection is necessary.

  • For Solids/Dust: A NIOSH-approved N95 or P100 particulate respirator is required.

  • For Vapors (if applicable): An air-purifying respirator with organic vapor cartridges may be necessary.

• Institutional Policy: The use of respirators must comply with your institution's respiratory protection program, which includes fit-testing and training.[4]

Causality: Inhalation of airborne particles or vapors can lead to respiratory irritation.[1] Engineering controls are the most effective way to mitigate this risk.

Procedural Workflow: From Receipt to Disposal

A systematic approach to handling ensures safety at every step.

Pre-Handling Safety Checklist

• Verify Fume Hood Certification: Ensure the chemical fume hood has been certified within the last year.

• Assemble PPE: Confirm all necessary PPE is available and in good condition.

• Prepare Work Surface: Cover the work area in the fume hood with disposable, absorbent bench paper.

• Locate Emergency Equipment: Confirm the location and accessibility of the nearest safety shower, eyewash station, and fire extinguisher.

• Review Protocol: Mentally rehearse the entire experimental procedure before handling the compound.

Step-by-Step Handling Protocol

Step	Action	Rationale
1	Don the required PPE ensemble before entering the designated work area.	Establishes a baseline of protection before any potential exposure.
2	Conduct all manipulations of Blumenol B (weighing, dissolution, transfers) inside a chemical fume hood.	Prevents the release of dust, aerosols, or vapors into the laboratory environment.
3	Use secondary containment (e.g., a tray) for all containers holding Blumenol B solutions.	Contains potential spills and simplifies cleanup.
4	Handle solid Blumenol B with care to avoid generating dust.	Minimizes the risk of inhalation exposure.
5	Clean and decontaminate all equipment and surfaces after use.	Prevents cross-contamination and accidental exposure.
6	Remove PPE in the correct order (gloves first) before leaving the work area.	Avoids contaminating skin and personal clothing.

Operational and Disposal Plan

Waste Management

Proper waste segregation and disposal are critical for laboratory safety and environmental compliance.

• Solid Waste:

  • Includes: Excess solid Blumenol B, contaminated gloves, weigh paper, and bench paper.

  • Procedure: Collect in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste:

  • Includes: Solutions containing Blumenol B and solvent rinses from contaminated glassware.

  • Procedure: Collect in a compatible, sealed, and labeled hazardous waste container. The label must list all chemical components.

• Disposal: All waste must be disposed of through your institution's Environmental Health and Safety (EHS) department. Do not pour any waste down the drain.

Emergency Response

Emergency	Immediate Action
Skin Contact	Immediately flush the affected area with water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[5]
Inhalation	Move to fresh air. If breathing is difficult, seek immediate medical attention.
Spill	For small spills within a fume hood, use an appropriate absorbent material and place it in the solid hazardous waste container. For large spills, evacuate the area and contact EHS immediately.

Visual Workflow Diagrams

The following diagrams illustrate key decision-making processes for ensuring safety when handling Blumenol B.

Caption: PPE decision tree for handling Blumenol B.

Caption: Waste disposal workflow for Blumenol B.

References

• Benchchem. Protocol for the Isolation of Blumenol Derivatives from Plant Roots.
• Albert Kerbl GmbH. Protective Equipment | Plant Protection.
• Biosynth. Safety Data Sheet - Blumenol C glucoside.
• Sigma-Aldrich. SAFETY DATA SHEET.
• CHEMM. Personal Protective Equipment (PPE).
• Sigma-Aldrich. SAFETY DATA SHEET.

• Mindt, E., Wang, M., Schäfer, M., Halitschke, R., & Baldwin, I. T. (2019). Quantification of Blumenol Derivatives as Leaf Biomarkers for Plant-AMF Association. Bio-protocol, 9(14), e3301. Retrieved from [Link]

• Royal Brinkman. Personal protective equipment for crop protection.
• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs.
• Sigma-Aldrich. SAFETY DATA SHEET.
• Oregon OSHA. Personal Protective Equipment: Selecting the Right PPE for Pesticide Use.
• Biosynth. Blumenol C glucoside.

Sources

• 1. biosynth.com [biosynth.com]
• 2. biosynth.com [biosynth.com]
• 3. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]
• 4. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Which personal protective equipment do you need to [royalbrinkman.com]
• 7. osha.oregon.gov [osha.oregon.gov]